3-Hydroxyrifamycin S

Core Science & Biosynthesis

Synthesis of 3-Hydroxymethyl-rifamycin SV from Rifamycin S: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifamycins are a class of potent antibiotics, with rifamycin (B1679328) S serving as a key intermediate in the synthesis of various clinically significant derivatives. Modification at the C-3 position of the rifamycin naphthoquinone core has been a fertile ground for the development of new analogs with improved properties. This technical guide provides a detailed account of a plausible synthetic pathway for the conversion of rifamycin S to 3-hydroxymethyl-rifamycin SV. While the direct synthesis of a "3-Hydroxyrifamycin S" is not prominently described in the literature, the synthesis of the closely related 3-hydroxymethyl-rifamycin SV is well-documented. This guide outlines a three-step process: the reduction of rifamycin S to rifamycin SV, the subsequent formylation to 3-formyl-rifamycin SV, and the final reduction to 3-hydroxymethyl-rifamycin SV. A potential subsequent oxidation to the corresponding quinone form, "3-hydroxymethyl-rifamycin S," is also discussed.

This document is intended for an audience with a background in organic chemistry and drug synthesis, providing detailed experimental protocols, quantitative data, and workflow visualizations to aid in the practical application of these synthetic transformations.

Overall Synthetic Pathway

The conversion of rifamycin S to 3-hydroxymethyl-rifamycin SV can be achieved through a three-step synthetic sequence. The initial step involves the reduction of the quinone moiety of rifamycin S to the hydroquinone (B1673460), rifamycin SV. This is followed by the introduction of a formyl group at the 3-position to yield 3-formyl-rifamycin SV. The final step is the selective reduction of the newly introduced aldehyde to a hydroxymethyl group.

Caption: Overall synthetic pathway from Rifamycin S.

Step 1: Reduction of Rifamycin S to Rifamycin SV

The initial step in the synthesis is the reduction of the rifamycin S quinone to the corresponding hydroquinone, rifamycin SV. This transformation is readily achieved using a mild reducing agent such as ascorbic acid (Vitamin C).

Experimental Protocol

A detailed protocol for the reduction of rifamycin S using ascorbic acid is provided in a Chinese patent (CN101941979A). The following is an adapted version of that procedure:

• Reaction Setup: In a suitable reaction vessel, charge butyl acetate (B1210297) and purified water.

• Addition of Reducing Agent: With stirring, slowly add ascorbic acid to the solvent mixture and warm the mixture to 30-35 °C to facilitate dissolution.

• Addition of Rifamycin S: Once the ascorbic acid is completely dissolved, slowly add rifamycin S to the reaction mixture. During the addition, maintain the temperature at approximately 25 °C.

• Reaction Monitoring: Allow the reaction to proceed for about 40 minutes. The completion of the reaction can be monitored by thin-layer chromatography (TLC), observing the disappearance of the red spot corresponding to rifamycin S.

• Work-up: Upon completion, a solution of sodium bicarbonate is added to the reaction mixture, which is then stirred at 40 °C for 90 minutes to form the sodium salt of rifamycin SV. The product can then be extracted and purified.

Quantitative Data

Parameter	Value	Reference
Starting Material	Rifamycin S	[1]
Reagents	Ascorbic Acid, Butyl Acetate, Water, Sodium Bicarbonate	[1]
Reaction Temperature	25-35 °C	[1]
Reaction Time	~40 minutes	[1]
Monitoring	Thin-Layer Chromatography	[1]

Step 2: Synthesis of 3-Formyl-rifamycin SV

The introduction of a formyl group at the 3-position of rifamycin SV is a key step. While direct formylation methods like the Vilsmeier-Haack or Reimer-Tiemann reactions are common for electron-rich aromatic compounds, a high-yielding method for 3-formyl-rifamycin SV involves the hydrolysis of rifampicin (B610482).[2] An alternative route involves the oxidation of a Mannich base of rifamycin SV.[3]

Experimental Protocol: Hydrolysis of Rifampicin

This protocol is adapted from a procedure described in a Chinese patent (CN111018887A) and boasts a high yield.[2]

• Reaction Setup: To a reaction vessel, add 100 g of rifampicin and 1200 mL of water.

• Acidification: Add 50 mL of hydrochloric acid (35-37%).

• Heating: Heat the mixture to 55 °C and maintain for 8 hours.

• Cooling and Extraction: Cool the reaction mixture to 10 °C and extract with 1000 mL of ethyl acetate.

• Washing: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate.

• Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 3-formyl-rifamycin SV.

Quantitative Data

Parameter	Value	Reference
Starting Material	Rifampicin (100 g)	[2]
Reagents	Water (1200 mL), Hydrochloric Acid (50 mL), Ethyl Acetate (1000 mL)	[2]
Reaction Temperature	55 °C	[2]
Reaction Time	8 hours	[2]
Yield	83.78 g (95.0%)	[2]

Step 3: Reduction of 3-Formyl-rifamycin SV to 3-Hydroxymethyl-rifamycin SV

The final step in the synthesis of the target compound is the selective reduction of the 3-formyl group to a hydroxymethyl group. This is typically achieved using a mild reducing agent like sodium borohydride (B1222165) (NaBH₄).

Experimental Protocol

A US patent (US3342810A) describes the hydrogenation of 3-formyl-rifamycin SV with sodium borohydride in a lower alkanol at room temperature.[3] A more detailed, general procedure for NaBH₄ reductions of aldehydes is as follows, which can be adapted for this specific transformation:

• Dissolution: Dissolve 3-formyl-rifamycin SV in a suitable lower alkanol solvent, such as methanol (B129727) or ethanol, in a reaction flask.

• Cooling: Cool the solution in an ice bath to 0 °C.

• Addition of Reducing Agent: Slowly add a solution of sodium borohydride in the same solvent to the cooled solution of the aldehyde. A molar excess of NaBH₄ is typically used.

• Reaction: Stir the reaction mixture at room temperature until the reaction is complete, as monitored by TLC.

• Quenching: Carefully quench the reaction by the slow addition of water or a dilute acid.

• Extraction and Purification: Extract the product with a suitable organic solvent, dry the organic layer, and concentrate it. The crude product can be purified by crystallization or chromatography.

Quantitative Data

Parameter	Value	Reference
Starting Material	3-Formyl-rifamycin SV	[3]
Reducing Agent	Sodium Borohydride (NaBH₄)	[3]
Solvent	Lower Alkanol (e.g., Methanol, Ethanol)	[3]
Reaction Temperature	Room Temperature	[3]
Yield	Not specified in the reference, but typically high for NaBH₄ reductions of aldehydes.

Potential Final Step: Oxidation to 3-Hydroxymethyl-rifamycin S

The user's initial query mentioned "3-Hydroxyrifamycin S," which implies a quinone structure. The synthesized 3-hydroxymethyl-rifamycin SV is a hydroquinone. It is plausible that this hydroquinone can be oxidized to the corresponding quinone. The oxidation of rifamycin SV and its derivatives to the rifamycin S form is a known transformation.[4][5]

Proposed Experimental Protocol

A general method for the oxidation of rifamycin SV to rifamycin S involves the use of manganese dioxide (MnO₂).[5] This could likely be applied to 3-hydroxymethyl-rifamycin SV.

• Dissolution: Dissolve the 3-hydroxymethyl-rifamycin SV in a suitable solvent such as methanol or ethyl acetate.

• Oxidation: Add a slurry of activated manganese dioxide to the solution.

• Reaction: Stir the mixture at room temperature for approximately 30 minutes, or until the oxidation is complete as indicated by TLC.

• Filtration and Concentration: Filter the reaction mixture to remove the manganese dioxide and concentrate the filtrate to obtain the crude product.

• Purification: The product can be further purified by crystallization or chromatography.

Experimental Workflow Visualization

The following diagram illustrates the general laboratory workflow for the synthesis of 3-hydroxymethyl-rifamycin SV.

References

• 1. CN101941979A - New production process of rifamycin sodium - Google Patents [patents.google.com]
• 2. 3-FORMYL RIFAMYCIN SV synthesis - chemicalbook [chemicalbook.com]
• 3. US3342810A - Derivatives of rifamycin sv - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. US3884763A - Production of rifamycin s and rifamycin sv by micromonospora chalcea - Google Patents [patents.google.com]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Rifamycin S and its 3-Position Derivatives

This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of Rifamycin (B1679328) S, a key member of the ansamycin (B12435341) family of antibiotics. While the specific compound "3-Hydroxyrifamycin S" is not prominently described in the scientific literature, this guide will focus on the well-characterized Rifamycin S scaffold and the extensive research into modifications at the 3-position of its naphthoquinone chromophore. This information is critical for researchers, scientists, and drug development professionals working on the design of novel antibacterial agents.

Chemical Structure of the Rifamycin S Core

Rifamycin S is a macrocyclic antibiotic characterized by an aliphatic ansa chain bridging a naphthoquinone core.[1][2] The naphthoquinone moiety is essential for its biological activity, and the ansa chain, with its multiple chiral centers, dictates the molecule's three-dimensional conformation.

The systematic IUPAC name for Rifamycin S is [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate.[3]

Below is a 2D representation of the chemical structure of Rifamycin S:

Caption: 2D representation of the Rifamycin S chemical structure.

Stereochemistry of Rifamycin S

The ansa chain of Rifamycin S contains nine defined stereocenters, leading to a specific and complex three-dimensional arrangement. The absolute stereochemistry is crucial for its interaction with the bacterial DNA-dependent RNA polymerase, its molecular target.[4]

The established absolute configurations for the chiral centers in the ansa chain are:

• C12: S

• C18: R

• C21: R

• C22: S

• C23: R

• C24: R

• C25: S

• C26: R

• C27: S[4]

The following diagram illustrates the stereochemical configuration of the ansa chain.

Caption: Stereochemical configuration of the chiral centers in the ansa chain of Rifamycin S.

Physicochemical Properties of Rifamycin S

A summary of the key physicochemical properties of Rifamycin S is presented in the table below.

Property	Value	Reference
Molecular Formula	C₃₇H₄₅NO₁₂	[3][5]
Molecular Weight	695.75 g/mol	[5][6][7]
CAS Number	13553-79-2	[2][3]
Appearance	Light yellow to orange solid	[7]
Melting Point	171 °C	[8]
Solubility	Insoluble in water	[8]
SMILES	C[C@H]1/C=C/C=C(\C(=O)NC2=CC(=O)C3=C(C2=O)C(=C(C4=C3C(=O)--INVALID-LINK--(O/C=C/--INVALID-LINK--C)O)C)OC(=O)C)C">C@@HOC)C)C)O)/C	[3]
InChIKey	BTVYFIMKUHNOBZ-ODRIEIDWSA-N	[3]

Chemistry of the 3-Position: Synthesis of Derivatives

The 3-position of the naphthoquinone ring of Rifamycin S is a primary site for chemical modification to generate semi-synthetic derivatives with improved pharmacokinetic and pharmacodynamic properties.[9] While direct hydroxylation to form "3-Hydroxyrifamycin S" is not a commonly reported transformation, other functional groups are readily introduced.

Synthesis of 3-Amino-Rifamycin S

A key intermediate for many 3-substituted rifamycins (B7979662) is 3-Amino-Rifamycin S. Several synthetic routes have been developed for its preparation.

Method 1: From 3-Bromo-Rifamycin S

One common method involves the reaction of 3-Bromo-Rifamycin S with an ammonia (B1221849) source.

• Experimental Protocol:

  • Dissolve 3-Bromo-Rifamycin S in a suitable solvent such as 1,4-dioxane.[10]

  • Add a methanolic ammonia solution to the reaction mixture at a controlled temperature (e.g., 32 ± 3 °C).[10]

  • Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC).[10]

  • Upon completion, concentrate the solvent to induce precipitation.

  • The crude product can be further purified by crystallization from a solvent system like ethylene (B1197577) glycol monomethyl ether.[10]

Method 2: Via Azide (B81097) Intermediate

An alternative synthesis involves the reaction of Rifamycin S with sodium azide followed by reduction.

• Experimental Protocol:

  • Dissolve Rifamycin S in a dipolar aprotic solvent like dimethylformamide (DMF).[11]

  • Add sodium azide and stir the mixture at a controlled temperature (e.g., 5 °C) for an extended period (e.g., 36 hours).[11]

  • The resulting 3-azido intermediate can be isolated and subsequently reduced to 3-Amino-Rifamycin S.

The following workflow illustrates the general synthetic pathway to 3-Amino-Rifamycin S.

Caption: Synthetic pathway from Rifamycin S to 3-Amino-Rifamycin S.

Spectroscopic Characterization

The structure and stereochemistry of Rifamycin S and its derivatives are elucidated using a combination of spectroscopic techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine the connectivity of atoms and provide information about the stereochemistry of the ansa chain.[12]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to confirm the molecular formula.[13]

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in the molecule.[12]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The naphthoquinone chromophore gives rise to characteristic absorption bands in the UV-Vis spectrum.[12]

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional structure and absolute stereochemistry.[4]

Conclusion

Rifamycin S remains a cornerstone in the development of new antibiotics. Its complex chemical structure and rich stereochemistry offer numerous opportunities for synthetic modification. While "3-Hydroxyrifamycin S" is not a widely recognized derivative, the extensive research on the functionalization of the 3-position provides a solid foundation for the rational design of novel rifamycin analogs with enhanced therapeutic potential. A thorough understanding of the structure-activity relationships, guided by detailed structural and stereochemical analysis, is paramount for the successful development of the next generation of rifamycin antibiotics.

References

• 1. Rifamycin - Wikipedia [en.wikipedia.org]
• 2. Rifamycin S | 13553-79-2 [chemicalbook.com]
• 3. Rifamycin S | C37H45NO12 | CID 6436726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. GSRS [precision.fda.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Rifamycin | C37H47NO12 | CID 6324616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. CN105001236A - Preparation method of 3-amino-rifamycin S - Google Patents [patents.google.com]
• 11. US4007169A - Method of preparing derivatives of rifamycin S - Google Patents [patents.google.com]
• 12. Synthesis and biological activity of some derivatives of rifamycin P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

A Technical Guide to the Spectroscopic Analysis of 3-Hydroxyrifamycin S

This guide provides a comprehensive overview of the spectroscopic data and analytical methodologies for the characterization of 3-Hydroxyrifamycin S, a derivative of the ansamycin (B12435341) antibiotic Rifamycin (B1679328) S. Given the limited availability of direct spectroscopic data for 3-Hydroxyrifamycin S, this document leverages extensive data from its parent compound, Rifamycin S, to provide a predictive and comparative analysis. This approach is invaluable for researchers, scientists, and professionals in drug development engaged in the identification and characterization of novel rifamycin analogues.

Introduction to 3-Hydroxyrifamycin S

Rifamycins (B7979662) are a class of antibiotics synthesized by the bacterium Amycolatopsis mediterranei, which function by inhibiting bacterial DNA-dependent RNA polymerase. 3-Hydroxyrifamycin S is a structural analogue of Rifamycin S, featuring an additional hydroxyl group on the naphthoquinone chromophore at the C-3 position. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy are crucial for the unambiguous structure elucidation and characterization of such novel compounds.[1]

Predicted and Comparative Spectroscopic Data

The following sections present the spectroscopic data for Rifamycin S as a reference. The predicted impact of the C-3 hydroxyl group on the spectra of 3-Hydroxyrifamycin S is also discussed.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For rifamycins, spectra are typically recorded in deuterated solvents like CDCl₃ or CD₃OD.[2][3]

Note on 3-Hydroxyrifamycin S: The introduction of a hydroxyl group at the C-3 position would lead to the disappearance of the signal for the aromatic proton (H-3) and a downfield shift in the ¹³C NMR spectrum for the C-3 carbon, which would become a quaternary carbon.

Table 1: ¹H NMR Spectroscopic Data for Rifamycin S

Position	Chemical Shift (δ) ppm	Multiplicity	J (Hz)
3	7.63	s
17	3.42	d	9.8
18	2.21	m
19	3.35	dd	5.2, 11.2
20	1.85	m
21	5.02	d	12.2
22	2.85	m
23	3.65	d	4.8
24	2.45	m
25	4.88	d	9.2
26	2.35	m
27	3.08	d	7.2
28	6.45	dd	15.2, 1.2
29	6.05	d	15.2
30-Me	2.05	s
31-Me	0.95	d	7.0
32-Me	0.75	d	7.0
33-Me	0.62	d	7.0
34-Me	0.21	d	7.0
14-Me	2.25	s
OAc	2.01	s
OMe	3.03	s

Data is compiled from published sources for Rifamycin S and may vary slightly based on experimental conditions.[2][3]

Table 2: ¹³C NMR Spectroscopic Data for Rifamycin S

Position	Chemical Shift (δ) ppm
1	184.0
2	141.2
3	128.5
4	181.5
5	110.1
6	170.5
7	120.8
8	160.2
9	108.9
10	145.3
11	182.3
12	105.7
13	20.5
14	9.8
15	168.2
16	35.1
17	75.8
18	36.2
19	73.1
20	37.5
21	78.9
22	38.1
23	74.3
24	32.5
25	76.5
26	45.2
27	95.3
28	139.5
29	125.1
30	15.8
31	17.2
32	11.5
33	9.6
34	8.9
OAc (C=O)	170.1
OAc (CH₃)	20.4
OMe	57.1

Data is compiled from published sources for Rifamycin S and may vary slightly based on experimental conditions.[2][3]

Mass spectrometry is used to determine the molecular weight and elemental formula of a compound. High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements.[4] Electrospray ionization (ESI) is a common technique for analyzing rifamycins.[5][6]

Table 3: Mass Spectrometry Data for Rifamycin S and Predicted Data for 3-Hydroxyrifamycin S

Compound	Molecular Formula	Exact Mass	Predicted [M+H]⁺	Predicted [M+Na]⁺
Rifamycin S	C₃₇H₄₅NO₁₂	695.2942	696.2942	718.2761
3-Hydroxyrifamycin S	C₃₇H₄₅NO₁₃	711.2891	712.2891	734.2710

Data for Rifamycin S is based on its known molecular formula.[7][8]

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic absorption of infrared radiation.

Note on 3-Hydroxyrifamycin S: The IR spectrum of 3-Hydroxyrifamycin S would be expected to show an additional broad O-H stretching band for the phenolic hydroxyl group, likely in the 3200-3500 cm⁻¹ region.

Table 4: Key IR Absorption Peaks for Rifamycin S

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3470	Strong, Broad	O-H Stretch (hydroxyl groups)
~2970	Medium	C-H Stretch (aliphatic)
~1710	Strong	C=O Stretch (ester carbonyl)
~1650	Strong	C=O Stretch (quinone and amide carbonyls)
~1590	Medium	C=C Stretch (aromatic and olefinic)
~1250	Strong	C-O Stretch (ester and ether)
~1070	Strong	C-O Stretch (alcohol)

Data is based on typical IR spectra for rifamycin compounds.

Experimental Protocols

The following are generalized protocols for obtaining spectroscopic data for rifamycin-type compounds.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for data acquisition.

• Data Acquisition: Acquire standard 1D spectra (¹H and ¹³C) and 2D correlation spectra (e.g., COSY, HSQC, HMBC) to aid in complete signal assignment.[2][3] Chemical shifts are typically referenced to the residual solvent signal.

• Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile, often with a small amount of formic acid or ammonium (B1175870) acetate (B1210297) to promote ionization.

• Instrumentation: Use a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source.[4]

• Data Acquisition: Acquire spectra in both positive and negative ion modes to observe the protonated molecule [M+H]⁺, sodium adduct [M+Na]⁺, or deprotonated molecule [M-H]⁻.[5][6]

• Sample Preparation: For solid samples, the KBr pellet method is common. A small amount of the compound (1-2 mg) is finely ground with spectroscopic grade KBr (approx. 100 mg) and pressed into a thin, transparent pellet. Alternatively, a thin film can be cast from a solution onto an IR-transparent window (e.g., NaCl or KBr).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used for analysis.

• Data Acquisition: A background spectrum of the pure KBr pellet or empty cell is recorded first, followed by the spectrum of the sample. The data is typically plotted as transmittance (%) versus wavenumber (cm⁻¹).

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the identification and characterization of a novel natural product like 3-Hydroxyrifamycin S using spectroscopic methods.[9][10][11]

Caption: Workflow for the spectroscopic identification of a natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. Mass spectrometry of Natural Products: Current, Emerging and Future Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Characterization of three rifamycins via electrospray mass spectrometry and HPLC-thermospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GSRS [precision.fda.gov]
• 8. Rifamycin S | C37H45NO12 | CID 6436726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Advanced Methods for Natural Products Discovery: Bioactivity Screening, Dereplication, Metabolomics Profiling, Genomic Sequencing, Databases and Informatic Tools, and Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Rifamycin S and the Potential Impact of Hydroxylation

Introduction to Rifamycin (B1679328) S

Rifamycin S is a prominent member of the ansamycin (B12435341) class of antibiotics, characterized by a naphthoquinone core spanned by an aliphatic ansa chain.[1] It serves as a crucial intermediate in the synthesis of clinically significant antibiotics such as rifampicin (B610482) and rifaximin.[2] Understanding the physical and chemical properties of the Rifamycin S scaffold is fundamental for the development of new derivatives with improved efficacy and pharmacokinetic profiles. This guide summarizes the key physicochemical data for Rifamycin S, details relevant experimental protocols for its characterization, and explores the potential effects of hydroxylation on its structure and function.

Physicochemical Properties of Rifamycin S

The following table summarizes the key physical and chemical properties of Rifamycin S.

Property	Value	Reference(s)
Molecular Formula	C₃₇H₄₅NO₁₂	[3]
Molecular Weight	695.8 g/mol	[3]
Appearance	Orange to red crystalline powder	[2]
Melting Point	160-165°C (with decomposition)	[2]
Solubility	Soluble in methanol (B129727) and ethanol; Insoluble in water.	[2]
UV-Vis λmax (in CD₃OD)	Not explicitly stated for Rifamycin S in the provided results, but related compounds show characteristic absorbances. For example, a novel rifamycin analogue showed λmax at 217, 269, and 325 nm.	[4]
IUPAC Name	[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.1⁴,⁷.0⁵,²⁸]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate	[3]
CAS Number	13553-79-2	[3]

Chemical Reactivity and Stability

Rifamycin S is a chemically reactive molecule. The quinone ring is susceptible to nucleophilic attack, and the ansa chain contains multiple functional groups that can be modified. It is a key intermediate in the synthesis of other rifamycin derivatives. For instance, it can be chemically modified to produce rifamycin P.[5] The stability of rifamycin derivatives is an important aspect of their pharmaceutical development.

Influence of Hydroxylation

While no data exists for 3-Hydroxyrifamycin S, studies on other hydroxylated rifamycin W analogues, such as 20-hydroxyrifamycin W and 30-hydroxyrifamycin W, indicate that hydroxylation of the ansa chain is a feasible modification.[6] Such modifications can influence the molecule's polarity, solubility, and interaction with its biological target, the bacterial DNA-dependent RNA polymerase. The precise impact of a hydroxyl group at the 3-position of the naphthoquinone core of Rifamycin S would need to be determined experimentally but would be expected to alter its electronic properties and potential for hydrogen bonding.

Experimental Protocols

The characterization of Rifamycin S and its derivatives involves a suite of analytical techniques. Below are detailed methodologies for key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the chemical structure of the compound.

Methodology:

• Sample Preparation: Dissolve a few milligrams of the rifamycin derivative in a suitable deuterated solvent, such as deuterated chloroform (B151607) (CDCl₃) or deuterated methanol (CD₃OD).[7]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 600 MHz) equipped with a cryoprobe for enhanced sensitivity.[7]

• Data Acquisition: Acquire a series of 1D and 2D NMR spectra, including:

  • ¹H NMR (Proton NMR)

  • ¹³C NMR (Carbon-13 NMR)

  • COSY (Correlation Spectroscopy) to identify proton-proton couplings.[7]

  • HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.[7]

  • HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon couplings, which helps in connecting different fragments of the molecule.[7]

  • NOESY (Nuclear Overhauser Effect Spectroscopy) to determine the spatial proximity of protons, aiding in stereochemical assignments.[7]

• Data Analysis: Process the spectra using appropriate software (e.g., Mnova, TopSpin). Chemical shifts are referenced to the residual solvent signals.[7]

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition of the compound.

Methodology:

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent like methanol.

• Instrumentation: Employ a high-resolution mass spectrometer, such as an ESI-QTOF (Electrospray Ionization Quadrupole Time-of-Flight) instrument.

• Data Acquisition: Infuse the sample into the mass spectrometer and acquire the mass spectrum in either positive or negative ion mode. High-resolution mass spectrometry (HRMS) provides accurate mass measurements.[6]

• Data Analysis: Determine the monoisotopic mass of the parent ion and compare it with the calculated mass for the expected molecular formula.[6]

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: For solid samples, the KBr (potassium bromide) pellet method is common. Mix a small amount of the sample with dry KBr powder and press it into a thin, transparent disk.[6] Alternatively, Attenuated Total Reflectance (ATR)-FTIR spectroscopy can be used for direct analysis of solid or liquid samples.[8]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.[6]

• Data Acquisition: Record the IR spectrum over the standard range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify characteristic absorption bands corresponding to functional groups such as hydroxyls (O-H), carbonyls (C=O), amides (N-H, C=O), and aromatic rings. For example, the IR spectrum of a rifamycin W analogue showed characteristic peaks at 3366 cm⁻¹ (hydroxyl), and 1598 cm⁻¹ (carbonyl).[6]

UV-Vis Spectroscopy

Objective: To determine the electronic absorption properties of the compound, which are characteristic of the chromophore.

Methodology:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol, ethanol, or a buffered solution).[6][9]

• Instrumentation: Use a UV-Vis spectrophotometer.

• Data Acquisition: Scan the absorbance of the solution over the UV-visible range (typically 200-800 nm).

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax). The UV-Vis spectrum of a rifamycin W analogue in methanol showed absorption maxima at 218, 272, and 323 nm.[6] For rifampicin in aqueous solution, characteristic bands appear at 333 nm and 472 nm.[10]

Visualizations

Chemical Synthesis and Relationship Workflow

The following diagram illustrates the key relationship between Rifamycin B, Rifamycin S, and the synthesis of a 3-substituted derivative, highlighting the central role of Rifamycin S as a synthetic intermediate.

References

• 1. Rifamycin S | 13553-79-2 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. Rifamycin S | C37H45NO12 | CID 6436726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological activity of some derivatives of rifamycin P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Nanoscaled Discovery of a Shunt Rifamycin from Salinispora arenicola Using a Three-Color GFP-Tagged Staphylococcus aureus Macrophage Infection Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ATR-FTIR spectroscopy and spectroscopic imaging for the analysis of biopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation of UV-Vis spectrophotometric colorimetric methods for Rifampicin quantification in PBS & biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Biosynthesis of Hydroxylated Rifamycin Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of hydroxylated rifamycin (B1679328) derivatives, focusing on the enzymatic pathways, genetic manipulation strategies, and analytical methodologies pertinent to the production of these valuable antibiotic compounds. The information presented is intended to serve as a resource for researchers and professionals involved in natural product biosynthesis, metabolic engineering, and drug development.

Introduction to Rifamycin and its Hydroxylated Derivatives

Rifamycins are a class of ansamycin (B12435341) antibiotics primarily produced by the bacterium Amycolatopsis mediterranei.[1][2] These compounds are potent inhibitors of bacterial DNA-dependent RNA polymerase, making them crucial in the treatment of mycobacterial infections such as tuberculosis and leprosy.[3] The core structure of rifamycin consists of a naphthoquinone or naphthohydroquinone chromophore spanned by an aliphatic ansa chain.[2]

Hydroxylation is a key post-polyketide synthase (PKS) modification in the biosynthesis of many rifamycin derivatives. These hydroxyl groups play a critical role in the antibiotic's interaction with its target and can significantly influence its pharmacological properties.[4][5] Understanding and engineering the hydroxylation steps in rifamycin biosynthesis is a promising avenue for generating novel derivatives with improved efficacy, altered spectra of activity, or enhanced pharmacokinetic profiles.[6]

The Rifamycin Biosynthetic Pathway

The biosynthesis of rifamycin begins with the formation of the starter unit, 3-amino-5-hydroxybenzoic acid (AHBA), which is derived from the shikimate pathway.[1] The polyketide backbone is then assembled by a type I polyketide synthase (PKS) through the sequential addition of acetate (B1210297) and propionate (B1217596) units.[1][7] The initial polyketide product, proansamycin X, undergoes a series of post-PKS modifications, including cyclization, amidation, and oxidative transformations, to yield the various rifamycin congeners.[1][3]

Several cytochrome P450 monooxygenases, encoded by genes within the rif biosynthetic gene cluster, are responsible for the hydroxylation and other oxidative modifications of the rifamycin scaffold.[8] These enzymes are crucial for the maturation of the antibiotic and the generation of structural diversity.

Key Enzymes in Rifamycin Hydroxylation

The hydroxylation of the rifamycin core is a critical step in the biosynthesis of clinically relevant derivatives like rifamycin B and SV. Several cytochrome P450 enzymes have been identified as key players in these oxidative transformations.

• rif-orf5 (Cytochrome P450): This enzyme is implicated in the final biosynthetic step of rifamycin B production. It is believed to be involved in the oxidative cleavage of the C-12/C-29 double bond in the precursor rifamycin W.[8][9]

• Rif16 (Cytochrome P450): This enzyme, along with the transketolase Rif15, is involved in the late stages of biosynthesis, converting rifamycin L to rifamycin B through an atypical ester-to-ether transformation.[10][11]

• Rifampicin (B610482) Monooxygenase (RIFMO): This enzyme is capable of N-hydroxylating rifampicin at the 2'-position of the piperazine (B1678402) moiety, leading to its deactivation.[12]

• Rox (Rifamycin Oxidizing Enzyme): These flavin monooxygenases can hydroxylate the C-2 position of the rifamycin naphthoquinone core, leading to the linearization and degradation of the antibiotic.[4][5]

The following diagram illustrates the core rifamycin biosynthetic pathway leading to hydroxylated derivatives.

Core Rifamycin Biosynthetic Pathway.

Quantitative Data on Rifamycin Production

The production of rifamycin and its derivatives can vary significantly depending on the strain of Amycolatopsis mediterranei, fermentation conditions, and genetic modifications. The following tables summarize quantitative data from various studies.

Strain	Fermentation Mode	Key Media Components	Max. Rifamycin B Yield (g/L)	Reference
A. mediterranei S699	-	-	0.5	[6]
N. mediterranei N813	-	-	24	[6]
A. mediterranei NCH	Fed-Batch	Glucose, Soytone, KNO₃	17.17	[13]
A. mediterranei XC 9-25	Fed-Batch	Glucose, Ammonia	19.11	[13]
A. mediterranei NCH	Batch	Dextrose, Soytone, (NH₄)₂SO₄, KNO₃	11.99	[14]
A. mediterranei NCH	Batch	Dextrose, Soytone, (NH₄)₂SO₄	7.85	[14]
A. mediterranei N1	Batch	-	1.15	[14]
A. mediterranei	Batch	-	1.95 (with 0.1% yeast extract)	[15]
A. mediterranei	Batch	-	2.92 (with 1.8% KNO₃)	[15]

Strain	Genetic Modification	Compound Produced	Yield (mg/L)	Reference
A. mediterranei S699 DCO36	Combinatorial Biosynthesis	24-desmethyl rifamycin B	2-20	[6]
A. mediterranei S699 DCO36ΔrifQ	rifQ deletion	24-desmethyl rifamycin B	Increased by 61.57%	[6]

Strain	Fermentation Mode	Key Media Components	Max. Rifamycin B Yield ( g/kgds )	Reference
N. mediterranei MTCC 14	Solid-State	Galactose, Ribose, Glucose	9.87	[13][16]

Compound	Concentration Range (µg/mL) for HPLC Calibration	Reference
Rifamycin SV	1-40	[17][18]
Rifampicin N-oxide	1-40	[17][18]
3-Formylrifamycin SV	1-40	[17][18]
Rifampicin Quinone	1.5-60	[17][18]
Rifampicin	5-200	[17][18]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study and engineering of hydroxylated rifamycin biosynthesis.

Fermentation of Amycolatopsis mediterranei for Rifamycin B Production

This protocol is a generalized procedure for the submerged fermentation of A. mediterranei.

1. Seed Culture Preparation:

• Inoculate a 250 mL flask containing 50 mL of a suitable seed medium (e.g., containing glucose, yeast extract, and malt (B15192052) extract) with a selected colony of A. mediterranei.[19]
• Incubate the flask on a rotary shaker at 28°C for 2-3 days.[14]

2. Fermentation:

• Prepare the fermentation medium in a sterilized fermenter. A variety of media compositions have been reported, often containing glucose or other carbohydrates as a carbon source, and soytone, ammonium (B1175870) sulfate, or potassium nitrate (B79036) as a nitrogen source.[14][19]
• Inoculate the fermentation medium with 5% (v/v) of the seed culture.[19]
• Maintain the fermentation at 28°C with controlled pH (around 7.0-7.1) and adequate aeration.[14]
• Monitor the fermentation process by measuring parameters such as pH, glucose consumption, and rifamycin B production at regular intervals.[20]

Extraction and Quantification of Rifamycin B

The following protocol outlines a common method for the extraction and analysis of rifamycin B from fermentation broth.

1. Broth Separation:

• Separate the mycelial biomass from the fermentation broth by centrifugation or filtration.[19]

2. Solvent Extraction:

• Adjust the pH of the supernatant to 2.0-4.0 with an acid (e.g., 1 M HCl) to protonate rifamycin B.[6][19]
• Extract the acidified broth with an equal volume of an organic solvent such as ethyl acetate or butyl acetate.[6][19] Repeat the extraction to maximize recovery.[19]
• Evaporate the organic phase to dryness.[6]

3. Sample Preparation for Analysis:

• Dissolve the dried extract in methanol (B129727) and filter through a 0.22 µm filter before HPLC analysis.[6]

4. HPLC Analysis:

• Column: C18 reversed-phase column.[17][21]
• Mobile Phase: A gradient or isocratic system of methanol, acetonitrile, and a buffer (e.g., monopotassium phosphate (B84403) or sodium acetate) is typically used.[17][21] For example, a mixture of methanol-acetonitrile-monopotassium phosphate (0.075 M)-citric acid (1.0 M) (28:30:38:4, v/v).[17][18]
• Flow Rate: 1-2 mL/min.[17][21]
• Detection: UV absorbance at 254 nm.[17][21]
• Quantification: Determine the concentration of rifamycin B by comparing the peak area to a standard curve prepared with known concentrations of a rifamycin standard.[17][22]

Gene Knockout in Amycolatopsis mediterranei

Marker-free gene deletion is a common technique for functional analysis of genes in the rifamycin biosynthetic cluster. This protocol provides a general workflow.

References

• 1. Rifamycin Biosynthesis [faculty.washington.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rifamycin - Wikipedia [en.wikipedia.org]
• 4. Frontiers | Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis [frontiersin.org]
• 5. Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Genomic modifications for enhanced antibiotic production in rifamycin derivative-producing Amycolatopsis mediterranei S699 strains: focusing on rifQ and rifO genes [frontiersin.org]
• 7. Genomic modifications for enhanced antibiotic production in rifamycin derivative-producing Amycolatopsis mediterranei S699 strains: focusing on rifQ and rifO genes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improving rifamycin production in Amycolatopsis mediterranei by expressing a Vitreoscilla hemoglobin (vhb) gene fused to a cytochrome P450 monooxygenase domain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Deciphering the late steps of rifamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Structure of the Antibiotic Deactivating, N-hydroxylating Rifampicin Monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 15. researchgate.net [researchgate.net]
• 16. Improved Rifamycin B Production by Nocardia mediterranei MTCC 14 under Solid-State Fermentation through Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. HPLC determination of rifampicin and related compounds in pharmaceuticals using monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. High-performance liquid chromatographic assay for two rifamycin-derived hypocholesterolemic agents in liver and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

The Mechanism of Action of 3-Hydroxyrifamycin S: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxyrifamycin S is a member of the ansamycin (B12435341) family of antibiotics, which are known for their potent antibacterial activity. This document provides a comprehensive overview of the mechanism of action of 3-Hydroxyrifamycin S, drawing upon the well-established mode of action of the broader rifamycin (B1679328) class and specific findings related to this particular derivative. The primary molecular target, the role of reactive oxygen species, and the influence of the 3-hydroxy substitution on its antibacterial spectrum are discussed. This guide also includes structured data, conceptual diagrams of the mechanism and experimental workflows, and outlines of key experimental protocols to facilitate further research and development.

Core Mechanism of Action: Inhibition of Bacterial RNA Polymerase

The fundamental mechanism of action for all rifamycins (B7979662), including 3-Hydroxyrifamycin S, is the specific inhibition of bacterial DNA-dependent RNA polymerase (RNAP).[1][][3][4] This inhibition effectively halts the process of transcription, which is essential for bacterial protein synthesis and, consequently, survival.

The key features of this mechanism are:

• Target Specificity : Rifamycins exhibit a high affinity for prokaryotic RNAP but have a very poor affinity for the analogous mammalian enzymes, which accounts for their selective toxicity against bacteria.[4]

• Binding Site : The antibiotic binds to a pocket within the β-subunit of the bacterial RNAP.[1][] This binding site is located deep within the DNA/RNA channel but is spatially distinct from the enzyme's active site where nucleotide polymerization occurs.

• Steric Occlusion : The binding of the rifamycin molecule physically obstructs the path of the elongating RNA transcript.[4] This "steric-occlusion" mechanism prevents the nascent RNA chain from extending beyond a length of 2-3 nucleotides, leading to the release of abortive short transcripts and a halt in productive transcription.[5][6][7]

The following diagram illustrates the inhibitory action of rifamycins on bacterial RNA polymerase.

References

• 1. What is the mechanism of Rifamycin Sodium? [synapse.patsnap.com]
• 3. Rifamycin | C37H47NO12 | CID 6324616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Rifamycin - Wikipedia [en.wikipedia.org]
• 5. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Rifampicin inhibition of RNA synthesis by destabilisation of DNA-RNA polymerase-oligonucleotide-complexes - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Analysis of 3-Hydroxyrifamycin S Binding to Bacterial RNA Polymerase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in silico methodologies used to model the binding of 3-Hydroxyrifamycin S to its target, the bacterial RNA polymerase (RNAP). Due to the limited availability of specific binding affinity data for 3-Hydroxyrifamycin S, this guide will utilize data and structures of closely related rifamycins, such as Rifampicin (RMP) and Rifamycin (B1679328) S, as illustrative examples. The protocols and conceptual frameworks presented are directly applicable to the study of 3-Hydroxyrifamycin S and other rifamycin derivatives.

Introduction to Rifamycins and RNA Polymerase Inhibition

Rifamycins are a class of potent antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase, the essential enzyme responsible for transcription.[1] This inhibition is achieved through high-affinity binding to the β subunit of RNAP, encoded by the rpoB gene.[1] The binding site is located deep within the DNA/RNA channel, approximately 12 Å away from the active site magnesium ion.[1] Upon binding, the rifamycin molecule sterically obstructs the path of the elongating RNA transcript, preventing synthesis beyond a length of 2-3 nucleotides and ultimately leading to bacterial cell death.[2][3][4]

Mutations in the rifamycin binding pocket, particularly in the RRDR (Rifampicin Resistance Determining Region), can significantly reduce the binding affinity of these antibiotics, leading to drug resistance.[5] Understanding the precise molecular interactions between rifamycin derivatives and both wild-type and mutant RNAP is therefore crucial for the development of new antibiotics that can overcome this resistance.

Quantitative Binding Data of Rifamycin Derivatives

RNA Polymerase	Rifamycin Derivative	IC50 (µM)
M. tuberculosis (Wild-Type)	Rifampin (Rif)	~0.025
M. tuberculosis (D435V mutant)	Rifampin (Rif)	>25
M. tuberculosis (H445Y mutant)	Rifampin (Rif)	>25
M. tuberculosis (S450L mutant)	Rifampin (Rif)	>25
E. coli (Wild-Type)	Rifampin (Rif)	~0.025
E. coli (D516V mutant)	Rifampin (Rif)	>25
E. coli (H526Y mutant)	Rifampin (Rif)	>25
E. coli (S531L mutant)	Rifampin (Rif)	>25

Data adapted from in vitro transcription assays. The IC50 values for the mutant RNAPs are significantly higher, indicating a drastic loss of affinity for the drug.[6]

In Silico Modeling Experimental Protocols

The following sections detail the standard computational protocols for investigating the binding of a rifamycin derivative to bacterial RNA polymerase.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction.

• Preparation of the Receptor (RNA Polymerase):

  • Obtain the crystal structure of E. coli RNA polymerase, preferably in complex with a rifamycin analog, from the Protein Data Bank (PDB). A suitable entry is PDB ID: 7SZJ.[7]

  • Using molecular modeling software (e.g., UCSF Chimera, PyMOL), remove all non-essential molecules from the PDB file, including water molecules, ions, and any co-crystallized ligands.

  • Add polar hydrogens to the protein structure.

  • Assign partial charges (e.g., Gasteiger charges) to the protein atoms.

  • Save the prepared protein structure in a format suitable for the docking software (e.g., PDBQT for AutoDock Vina).

• Preparation of the Ligand (Rifamycin S):

  • Obtain the 3D structure of Rifamycin S from a chemical database such as PubChem (CID 6436726).[8] For 3-Hydroxyrifamycin S, the structure would need to be obtained or modified from a base rifamycin structure.

  • Use a molecular editor (e.g., Avogadro, ChemDraw) to ensure the correct 3D conformation and protonation state of the ligand at physiological pH.

  • Perform energy minimization of the ligand structure using a suitable force field (e.g., MMFF94).

  • Save the prepared ligand in a PDBQT format, defining the rotatable bonds.

• Grid Box Generation:

  • Define a 3D grid box that encompasses the known rifamycin binding site on the β subunit of RNAP. The coordinates for the grid center can be determined from the position of a co-crystallized rifamycin in a reference PDB structure.

  • The size of the grid box should be large enough to allow the ligand to rotate and translate freely within the binding pocket.

• Docking Simulation:

  • Use a docking program such as AutoDock Vina to perform the docking calculations. The software will systematically explore different conformations and orientations of the ligand within the grid box.

  • The program will score the poses based on a scoring function that approximates the binding free energy.

• Analysis of Results:

  • Analyze the output from the docking simulation. The results will typically include a ranked list of binding poses with their corresponding binding affinity scores (in kcal/mol).

  • Visualize the top-ranked poses in complex with the RNAP structure to inspect the protein-ligand interactions, such as hydrogen bonds and hydrophobic contacts.

Molecular Dynamics (MD) Simulation

MD simulations provide insights into the dynamic behavior of the protein-ligand complex over time, offering a more realistic representation of the binding stability and conformational changes.

• System Setup:

  • Use the best-ranked docked pose from the molecular docking step as the starting structure for the MD simulation.

  • Place the protein-ligand complex in a periodic box of a chosen shape (e.g., cubic, dodecahedron).

  • Solvate the box with a pre-equilibrated water model (e.g., TIP3P).

  • Add counter-ions (e.g., Na+, Cl-) to neutralize the system.

• Parameterization:

  • Assign force field parameters to the protein (e.g., AMBER, CHARMM) and the ligand (e.g., GAFF - General Amber Force Field). Ligand parameters may need to be generated using tools like Antechamber.

• Energy Minimization:

  • Perform energy minimization of the entire system to remove any steric clashes or unfavorable geometries. This is typically done in two stages: first with the protein and ligand restrained, and then with the entire system unrestrained.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

  • Then, equilibrate the system at the desired temperature and pressure (e.g., 1 atm) under constant pressure (NPT ensemble). This allows the density of the system to relax.

• Production Run:

  • Run the simulation for a desired length of time (e.g., 100 ns or more) to generate a trajectory of the atomic motions.

• Trajectory Analysis:

  • Analyze the resulting trajectory to understand the dynamics of the complex. Key analyses include:

    • Root Mean Square Deviation (RMSD): To assess the stability of the protein and the ligand over time.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To determine the persistence of hydrogen bonds between the ligand and the protein.

    • Binding Free Energy Calculations (e.g., MM/PBSA, MM/GBSA): To estimate the binding free energy of the complex.

Visualizations of Workflows and Mechanisms

The following diagrams, created using the DOT language, illustrate the key workflows and the mechanism of action described in this guide.

Caption: Workflow for molecular docking of 3-Hydroxyrifamycin S to RNAP.

Caption: Workflow for MD simulation of the RNAP-ligand complex.

Caption: Mechanism of action for rifamycin-class antibiotics.

Conclusion

The in silico modeling techniques of molecular docking and molecular dynamics simulation are powerful tools for elucidating the binding mechanism of 3-Hydroxyrifamycin S to bacterial RNA polymerase. By following the detailed protocols outlined in this guide, researchers can predict binding affinities, identify key interacting residues, and understand the dynamic behavior of the drug-target complex. This knowledge is invaluable for the rational design of novel rifamycin derivatives with improved potency and the ability to overcome antibiotic resistance. While experimental validation remains essential, these computational approaches significantly accelerate the drug discovery process.

References

• 1. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural basis for rifamycin resistance of bacterial RNA polymerase by the three most clinically important RpoB mutations found in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural, functional, and genetic analysis of sorangicin inhibition of bacterial RNA polymerase | The EMBO Journal [link.springer.com]
• 4. Inhibitors of DNA/RNA Synthesis: How Rifamycins and Quinolones Kill Bacteria - Video | Study.com [study.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Rifamycin inhibition of WT and Rif-resistant Mycobacterium tuberculosis and Escherichia coli RNA polymerases in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rcsb.org [rcsb.org]
• 8. Rifamycin S | C37H45NO12 | CID 6436726 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Physicochemical Landscape of 3-Hydroxyrifamycin S: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyrifamycin S, a derivative of the rifamycin (B1679328) class of antibiotics, holds potential in the development of novel therapeutic agents. A thorough understanding of its physicochemical properties, particularly its solubility and stability, is paramount for advancing this molecule through the drug development pipeline. This technical guide provides a comprehensive overview of the available data on the solubility and stability of 3-Hydroxyrifamycin S and its structurally related analogs. Due to a paucity of direct experimental data for 3-Hydroxyrifamycin S, this guide leverages information from closely related rifamycins (B7979662), such as Rifamycin S, Rifamycin SV, and Rifampicin, to provide a predictive framework. This document also outlines detailed experimental protocols for the systematic evaluation of these critical parameters and employs data visualization to illustrate key concepts and workflows.

I. Solubility Profile

Qualitative Solubility of Related Rifamycins

Based on the available information for Rifamycin S and Rifamycin SV, a qualitative solubility profile for 3-Hydroxyrifamycin S can be inferred.

Table 1: Predicted Qualitative Solubility of 3-Hydroxyrifamycin S Based on Related Compounds

Solvent Class	Predicted Solubility	Rationale/Supporting Data
Polar Aprotic Solvents	High	Rifamycin S is highly soluble in DMSO (250 mg/mL), and Rifamycin SV is soluble in DMSO and dimethylformamide (~30 mg/mL).
Polar Protic Solvents	Moderate to Low	Rifamycin S is slightly soluble in methanol. Rifamycin SV is soluble in ethanol (B145695) (~30 mg/mL).
Nonpolar Organic Solvents	Low	Rifamycin S is slightly soluble in chloroform.
Aqueous Solutions	Low	Rifamycin SV sodium salt is sparingly soluble in aqueous buffers. The parent compounds are generally poorly water-soluble.

Experimental Protocol for Determining Equilibrium Solubility (Shake-Flask Method)

To obtain definitive quantitative data for 3-Hydroxyrifamycin S, the following shake-flask method is recommended. This protocol is a standard and widely accepted method for determining the equilibrium solubility of a compound.

Objective: To determine the equilibrium solubility of 3-Hydroxyrifamycin S in various solvents at a controlled temperature.

Materials:

• 3-Hydroxyrifamycin S (solid)

• Selected solvents (e.g., Water, Phosphate Buffered Saline (PBS) pH 7.4, Methanol, Ethanol, DMSO, Acetonitrile)

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 3-Hydroxyrifamycin S to a series of vials, ensuring enough solid remains undissolved at equilibrium.

  • Add a known volume of each selected solvent to the respective vials.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed.

  • Allow the samples to equilibrate for a sufficient period (typically 24-72 hours). Periodically check to ensure excess solid is still present.

• Sample Collection and Preparation:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant.

  • Centrifuge the aliquot at a high speed to pellet any remaining suspended solid particles.

• Quantification:

  • Accurately dilute the clear supernatant with a suitable mobile phase to a concentration within the linear range of the HPLC calibration curve.

  • Analyze the diluted samples by a validated HPLC method to determine the concentration of dissolved 3-Hydroxyrifamycin S.

  • Perform the experiment in triplicate for each solvent.

Data Analysis:

The solubility is reported as the mean concentration (e.g., in mg/mL or µg/mL) ± standard deviation.

II. Stability Profile

The chemical stability of 3-Hydroxyrifamycin S under various environmental conditions is a critical factor influencing its shelf-life, formulation, and in vivo performance. The stability of rifamycins is known to be influenced by pH, temperature, and light.

pH-Dependent Stability

The stability of rifamycins is highly dependent on the pH of the solution. Rifampicin, a closely related compound, is known to be unstable in acidic conditions, where it undergoes hydrolysis to 3-formylrifamycin SV.[1] It exhibits maximum stability at a slightly acidic to neutral pH. A similar trend can be anticipated for 3-Hydroxyrifamycin S.

Table 2: Predicted pH-Dependent Stability of 3-Hydroxyrifamycin S

pH Range	Predicted Stability	Potential Degradation Pathway
Acidic (pH < 4)	Low	Hydrolysis of the formyl group (if present) or other susceptible moieties.
Neutral (pH 6-7.5)	Moderate to High	Generally more stable in this range.
Alkaline (pH > 8)	Low to Moderate	Oxidation of the hydroquinone/quinone moiety.

Thermal Stability

Elevated temperatures can accelerate the degradation of pharmaceutical compounds. While specific data for 3-Hydroxyrifamycin S is unavailable, general knowledge of organic molecules suggests that thermal stress will lead to decomposition.

Photostability

Exposure to light, particularly UV radiation, can induce photochemical degradation of susceptible molecules. Many rifamycins are colored compounds, indicating the potential for light absorption and subsequent degradation.

Experimental Protocol for Assessing Chemical Stability in Solution

This protocol outlines a general method for evaluating the stability of 3-Hydroxyrifamycin S under various stress conditions.

Objective: To assess the degradation of 3-Hydroxyrifamycin S over time in different solutions and under various temperature and light conditions.

Materials:

• Stock solution of 3-Hydroxyrifamycin S in a suitable solvent (e.g., DMSO or Methanol)

• Aqueous buffers of different pH values (e.g., pH 2, 4, 7.4, 9)

• Temperature-controlled incubators or water baths

• Photostability chamber with controlled light and temperature

• HPLC system with a stability-indicating method

• Vials (clear and amber)

Procedure:

• Sample Preparation:

  • Prepare solutions of 3-Hydroxyrifamycin S at a known concentration in the selected aqueous buffers. The initial concentration of the organic co-solvent should be minimized.

  • Dispense the solutions into both clear and amber vials to assess photostability.

• Storage Conditions:

  • pH Stability: Store the vials at a constant temperature (e.g., 25°C or 40°C) in the dark.

  • Thermal Stability: Store vials at various elevated temperatures (e.g., 40°C, 60°C, 80°C) in the dark.

  • Photostability: Expose the clear vials in a photostability chamber according to ICH Q1B guidelines. Store control samples (in amber vials) under the same conditions but protected from light.

• Time Points:

  • Withdraw aliquots from the vials at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours, and longer for long-term stability).

• Analysis:

  • Analyze the samples using a validated, stability-indicating HPLC method. This method should be able to separate the parent compound from its degradation products.

  • Quantify the remaining percentage of 3-Hydroxyrifamycin S at each time point relative to the initial concentration (time zero).

Data Analysis:

The stability is reported as the percentage of the initial concentration remaining over time. Degradation kinetics (e.g., zero-order, first-order) can be determined by plotting the concentration versus time.

III. Visualization of Experimental Workflows

To provide a clear visual representation of the methodologies described, the following diagrams have been generated using the DOT language.

Experimental Workflow for Solubility Determination

Caption: Workflow for Equilibrium Solubility Determination.

Experimental Workflow for Stability Assessment

References

• 1. Degradation of kanamycin from production wastewater with high-concentration organic matrices by hydrothermal treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

"3-Hydroxyrifamycin S CAS number and IUPAC name"

An In-depth Technical Guide to 3-Substituted Rifamycin (B1679328) Derivatives: Focus on 3-Hydroxymethyl-Rifamycin

Introduction

The rifamycins (B7979662) are a class of ansamycin (B12435341) antibiotics with potent activity against a broad spectrum of bacteria, most notably Mycobacterium tuberculosis. Their mechanism of action involves the specific inhibition of bacterial DNA-dependent RNA polymerase. The aromatic core of the rifamycin structure, particularly the C-3 position, has been a focal point for synthetic modification to generate derivatives with improved pharmacokinetic and pharmacodynamic properties. While the compound "3-Hydroxyrifamycin S" is not found in chemical literature under this name, this technical guide will focus on the closely related and synthetically accessible derivative, 3-hydroxymethyl-rifamycin SV . This document will provide a comprehensive overview of its chemical identity, synthesis, and biological context, intended for researchers, scientists, and professionals in drug development.

Chemical Identification and Properties

Table 1: Chemical Identifiers of 3-hydroxymethyl-rifamycin SV and Related Compounds

Compound	CAS Number	IUPAC Name
Rifamycin S	13553-79-2	[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.1(4,7).0(5,28)]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate (B1210297)
Rifamycin SV	6998-60-3	[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1(4,7).0(5,28)]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate[1]
3-Formylrifamycin SV	13292-22-3	[(7S,11S,12R,13S,14R,15R,16R,17S,18S,19Z,21Z)-26-formyl-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1(4,7).0(5,28)]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate[]
3-Hydroxymethyl-rifamycin SV	Not available	[(7S,11S,12R,13S,14R,15R,16R,17S,18S,19Z,21Z)-26-(hydroxymethyl)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1(4,7).0(5,28)]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate (Systematic name)

Table 2: Physicochemical Properties of Rifamycin SV and its Derivatives

Property	Rifamycin SV	3-Formylrifamycin SV	3-Hydroxymethyl-rifamycin SV (Predicted)
Molecular Formula	C37H47NO12[1][3]	C38H47NO13[]	C38H49NO13
Molecular Weight	697.77 g/mol [3]	725.78 g/mol []	727.80 g/mol
Appearance	Yellow-orange crystals[3]	Black-Red Solid[4]	Reddish-orange solid
Melting Point	~140 °C (decomposition)[3]	182-184 °C[4]	Not determined
Solubility	Very soluble in methanol, ethanol (B145695), acetone, ethyl acetate. Slightly soluble in water.[3]	Slightly soluble in Chloroform, DMSO, Methanol.[4]	Expected to be soluble in polar organic solvents.

Experimental Protocols

Synthesis of 3-Hydroxymethyl-rifamycin SV

The synthesis of 3-hydroxymethyl-rifamycin SV is achieved through the chemical reduction of 3-formylrifamycin SV. The following protocol is based on established methodologies for similar reductions.[5]

Materials:

• 3-Formylrifamycin SV

• Absolute Ethanol

• Sodium borohydride (B1222165) (NaBH4)

• Ethyl acetate

• Phosphate (B84403) buffer (pH 7.3)

• Water

Procedure:

• A suspension of 7.3 g (0.01 mole) of 3-formylrifamycin SV is prepared in 100 mL of absolute ethanol.

• The suspension is cooled, and a solution of 0.410 g (0.011 mole) of sodium borohydride in 25 mL of absolute ethanol is added slowly with continuous stirring.

• After the addition is complete, the reaction mixture is stirred for an additional 15 minutes.

• The solution is then concentrated to approximately 20 mL under reduced pressure.

• The concentrated residue is taken up in about 200 mL of ethyl acetate.

• The ethyl acetate solution is extracted with a phosphate buffer at pH 7.3. The organic phase is discarded.

• The aqueous phase, containing the product, can be further purified using standard chromatographic techniques.

Diagrams

Synthetic pathway to 3-Hydroxymethyl-rifamycin SV.

Inhibition of bacterial transcription by rifamycins.

Biological Activity and Mechanism of Action

Rifamycins exert their antibacterial effects by targeting the bacterial DNA-dependent RNA polymerase (RNAP).[6] This enzyme is essential for the transcription of DNA into RNA, a critical step in protein synthesis.

Mechanism of Inhibition:

• Rifamycins bind to a specific site on the β-subunit of the bacterial RNAP.

• This binding interaction induces a conformational change in the enzyme.

• The conformational change sterically blocks the path of the elongating RNA transcript, preventing the synthesis of RNA chains beyond a length of 2-3 nucleotides.

• This inhibition of transcription leads to a cessation of protein synthesis and ultimately results in bacterial cell death.

The selectivity of rifamycins for bacterial RNAP over its mammalian counterpart is a key factor in their therapeutic utility. Modifications at the 3-position of the rifamycin core can influence the binding affinity for RNAP and the overall antibacterial spectrum and potency of the derivative. While specific studies on the biological activity of 3-hydroxymethyl-rifamycin SV are limited, it is expected to retain this primary mechanism of action. Further research would be necessary to fully characterize its antibacterial profile and potential therapeutic applications.

References

• 1. Rifamycin | C37H47NO12 | CID 6324616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rifamycin SV [drugfuture.com]
• 4. lookchem.com [lookchem.com]
• 5. US3342810A - Derivatives of rifamycin sv - Google Patents [patents.google.com]
• 6. Rifamycin - Wikipedia [en.wikipedia.org]

A Technical Guide to Phenolic Derivatives of Rifamycin: Synthesis, Activity, and Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of phenolic derivatives of rifamycin (B1679328), a critical class of antibiotics in the fight against bacterial infections, particularly tuberculosis. This document focuses on the synthesis, quantitative antibacterial activity, and mechanisms of action of derivatives modified at the phenolic hydroxyl groups of the rifamycin core.

Introduction to Rifamycins (B7979662) and the Importance of Phenolic Hydroxyls

Rifamycins, a group of ansamycin (B12435341) antibiotics, are characterized by a naphthoquinone or naphthohydroquinone core spanned by an aliphatic ansa chain.[1] Their potent bactericidal activity stems from the inhibition of bacterial DNA-dependent RNA polymerase (RNAP), effectively halting transcription.[2][3] The phenolic hydroxyl groups at positions C1, C4, C8, and the aliphatic hydroxyls at C21 and C23 are crucial for the interaction with RNAP.[1] Modifications of these groups can significantly impact the antibacterial spectrum, potency, and pharmacokinetic properties of the parent rifamycin. This guide focuses specifically on derivatives where the phenolic hydroxyl groups have been chemically modified to generate esters, ethers, and other analogs with potentially improved therapeutic profiles.

Synthesis of Phenolic Derivatives of Rifamycin

The chemical modification of the phenolic hydroxyl groups of rifamycins, particularly at the C8 and C25 positions (the latter involving the hydroxyl of the ansa chain, which exhibits phenolic-like reactivity in some contexts), has been a key strategy in the development of new rifamycin analogs.

Synthesis of 8-O-Derivatives

The C8 hydroxyl group is a critical site for interaction with the bacterial RNAP. Its modification has been explored to understand its role in binding and to potentially overcome resistance.

Experimental Protocol: Synthesis of 8-Amino, 8-Thio, and 1,8-Pyrazole Congeners of Rifamycin S and Rifampin [4]

This protocol describes a general method for the derivatization of the C8 phenol.

• Activation of the C8 Phenol: Rifamycin S or rifampin is treated with a sulfonylating agent, such as a sulfonyl chloride or anhydride (B1165640) (e.g., p-toluenesulfonyl chloride, methanesulfonyl chloride), in the presence of a base (e.g., pyridine, triethylamine) in an aprotic solvent (e.g., dichloromethane (B109758), chloroform) at a controlled temperature (e.g., 0 °C to room temperature). This reaction converts the phenolic hydroxyl group into a more reactive sulfonate ester.

• Nucleophilic Displacement: The resulting C8-sulfonate ester is then reacted with a selected nitrogen or sulfur nucleophile.

  • For 8-amino derivatives , the sulfonate is displaced by an amine (e.g., primary or secondary amines) in a suitable solvent, which can be the amine itself or a polar aprotic solvent like DMF or DMSO, often with heating.

  • For 8-thio derivatives , a thiol is used as the nucleophile in the presence of a base to generate the thiolate anion, which then displaces the sulfonate group.

• Purification: The final products are purified using standard chromatographic techniques, such as column chromatography on silica (B1680970) gel.

Synthesis of 25-O-Acyl Derivatives

Modification at the C25 position of the ansa chain has been shown to be a viable strategy to enhance potency and evade resistance mechanisms like ADP-ribosylation.[5]

Experimental Protocol: Synthesis of 25-O-Acyl Rifabutin (B1679326) Analogs [5]

This protocol outlines the synthesis of C25 ester derivatives of rifabutin.

• Protection of C21 and C23 Diols: To selectively modify the C25 hydroxyl group, the C21 and C23 diols are first protected. This is typically achieved by reacting rifabutin with 2,2-dimethoxypropane (B42991) in the presence of a catalytic amount of an acid, such as camphorsulfonic acid (CSA), in acetone (B3395972) at room temperature. This forms an acetonide protecting group.[5]

• Deacetylation at C25: The acetyl group at the C25 position is removed by hydrolysis. This can be accomplished by treating the protected rifabutin with a mild base, such as potassium carbonate, in methanol (B129727) at an elevated temperature (e.g., 50 °C).[5]

• Acylation of the C25 Hydroxyl Group: The free C25 hydroxyl group is then acylated to introduce the desired ester functionality. This can be achieved through several methods:

  • Using Acid Anhydrides: The 25-hydroxy intermediate is reacted with a carboxylic acid anhydride in the presence of a base like 4-dimethylaminopyridine (B28879) (DMAP) in a solvent such as 1,2-dichloroethane.[5]

  • Using Carboxylic Acids: The carboxylic acid is first activated with a coupling agent like pivaloyl chloride in the presence of a base (e.g., triethylamine) and DMAP in a solvent like dichloromethane (DCM). The 25-hydroxy intermediate is then added to this mixture.[5]

• Deprotection: The acetonide protecting group at C21 and C23 is removed by treatment with an acid, such as CSA, in methanol at room temperature, to yield the final 25-O-acyl rifabutin derivative.[5]

• Purification: The final compounds are purified by chromatography.

Quantitative Antibacterial Activity

The modification of phenolic hydroxyl groups can lead to significant changes in the antibacterial potency of rifamycins. The following tables summarize the Minimum Inhibitory Concentration (MIC) values of various phenolic derivatives against key bacterial pathogens.

Table 1: In Vitro Activity of Selected Rifamycin Derivatives against Staphylococcus aureus

Compound	Modification	MIC (µg/mL) vs. Rifampin-Susceptible S. aureus	MIC (µg/mL) vs. Rifampin-Resistant S. aureus
Rifampin	Standard	0.002 - 0.03	>128
Rifalazil	Benzoxazinorifamycin	0.002 - 0.03	2
ABI-0418	Benzoxazinorifamycin	0.002 - 0.03	2
ABI-0420	Benzoxazinorifamycin	0.002 - 0.03	2

Data sourced from[6].

Table 2: In Vitro Activity of Rifamycins and their 25-deacetyl Metabolites against Mycobacterium tuberculosis Complex (MTBC) Strains

Compound	MIC Range (µg/mL)
Rifampicin (RIF)	0.03 - 1
25-deacetyl-rifampicin (25-dRIF)	0.03 - 1
Rifapentine (B610483) (RFP)	0.016 - 0.25
25-deacetyl-rifapentine (25-dRFP)	0.016 - 0.25
Rifabutin (RFB)	0.008 - 0.06
25-deacetyl-rifabutin (25-dRFB)	0.008 - 0.06

Data represents the range of MICs against 14 different MTBC strains.[7]

Table 3: Activity of Rifabutin against Carbapenem-Resistant Acinetobacter baumannii (CRAB)

Method	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)
Broth Microdilution (IC-RPMI)	0.002	2
Agar Dilution (IC-MHA)	0.008	1

Data from a panel of 293 CRAB clinical isolates.[8]

Experimental Protocols for Antibacterial Activity Assessment

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental method for evaluating the in vitro antibacterial potency of new compounds.

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol is a standard procedure for determining the MIC of rifamycin derivatives.

• Preparation of Materials:

  • Bacterial Culture: A pure, overnight culture of the test bacterium is grown in an appropriate liquid medium (e.g., Mueller-Hinton Broth for most bacteria, Middlebrook 7H9 broth for mycobacteria).

  • Rifamycin Stock Solution: A stock solution of the rifamycin derivative is prepared at a high concentration (e.g., 1 mg/mL) in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO), as rifamycins are often poorly soluble in water.

  • Culture Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) or another suitable broth is used.

  • 96-Well Microtiter Plates: Sterile, U-bottomed plates are required.

  • Bacterial Inoculum: The turbidity of the overnight culture is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This is then further diluted to achieve the final desired inoculum concentration in the wells.

• Assay Procedure:

  • Serial Dilution: A two-fold serial dilution of the rifamycin stock solution is performed in the microtiter plate using the culture medium to achieve the desired concentration range.

  • Inoculation: Each well (except for the sterility control) is inoculated with the prepared bacterial suspension.

  • Controls:

    • Growth Control: A well containing only the culture medium and the bacterial inoculum (no antibiotic).

    • Sterility Control: A well containing only the culture medium (no bacteria, no antibiotic).

  • Incubation: The plates are incubated at 35-37°C for 16-20 hours (or longer for slow-growing organisms like M. tuberculosis).

• Interpretation of Results:

  • The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism. Growth is typically observed as turbidity or a pellet at the bottom of the well.

Mechanism of Action and Signaling Pathways

The primary mechanism of action for all rifamycins, including their phenolic derivatives, is the inhibition of bacterial DNA-dependent RNA polymerase (RNAP).[2][3]

Inhibition of Bacterial RNA Polymerase

Rifamycins bind to a pocket on the β-subunit of RNAP, which is distant from the active site. This binding physically blocks the path of the elongating RNA transcript, leading to a steric occlusion that prevents the synthesis of RNA chains longer than a few nucleotides.

References

• 1. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of action of antimycobacterial activity of the new benzoxazinorifamycin KRM-1648 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of action of antimycobacterial activity of the new benzoxazinorifamycin KRM-1648 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and structure-activity relationships of novel substituted 8-amino, 8-thio, and 1,8-pyrazole congeners of antitubercular rifamycin S and rifampin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Redesign of Rifamycin Antibiotics to Overcome ADP‐Ribosylation‐Mediated Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. In vitro activity of rifampicin, rifapentine and rifabutin in combination with their 25-deacetyl-metabolites against various Mycobacterium tuberculosis lineages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro activity of rifabutin against 293 contemporary carbapenem-resistant Acinetobacter baumannii clinical isolates and characterization of rifabutin mode of action and resistance mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Enzymatic Hydroxylation of the Rifamycin Aromatic Ring: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The rifamycin (B1679328) class of antibiotics, cornerstones in the treatment of mycobacterial infections, are subject to enzymatic modifications that can significantly alter their biological activity. A key transformation is the hydroxylation of the aromatic naphthoquinone core, a reaction catalyzed by various microbial enzymes. This technical guide provides an in-depth exploration of the enzymatic hydroxylation of the rifamycin aromatic ring, focusing on the enzymes involved, their mechanisms of action, and the resulting impact on the antibiotic's efficacy. Detailed experimental protocols for enzyme characterization, protein purification, and analytical quantification are provided, alongside a comprehensive summary of available quantitative data. This guide aims to be a valuable resource for researchers in drug discovery and development, offering insights into microbial resistance mechanisms and potential avenues for the biocatalytic generation of novel rifamycin derivatives.

Introduction

Rifamycins (B7979662), produced by the bacterium Amycolatopsis mediterranei, are a class of ansamycin (B12435341) antibiotics characterized by a macrocyclic structure with an aliphatic ansa chain bridging a naphthoquinone or naphthohydroquinone aromatic core.[1] Their primary mode of action is the inhibition of bacterial DNA-dependent RNA polymerase, making them highly effective against a broad spectrum of bacteria, most notably Mycobacterium tuberculosis.[2][3]

The aromatic ring of rifamycins is a target for enzymatic modification by various microorganisms. Hydroxylation, the addition of a hydroxyl group, is a particularly significant modification that can lead to a decrease in the antibiotic's potency and contribute to drug resistance.[4] This biotransformation is primarily carried out by two main classes of enzymes: flavin-dependent monooxygenases and cytochrome P450 monooxygenases.

This guide will delve into the specifics of these enzymatic systems, providing a detailed overview of their mechanisms, the resulting hydroxylated products, and their biological activities.

Key Enzymes in Rifamycin Aromatic Ring Hydroxylation

Two primary enzyme families have been identified as responsible for the hydroxylation of the rifamycin aromatic ring:

• Flavin-dependent Monooxygenases: A prominent example is Rifampicin (B610482) Monooxygenase (RifMO), also known as Rox, from the pathogenic actinomycete Nocardia farcinica.[5] This enzyme is involved in a novel mechanism of rifampicin resistance.[5]

• Cytochrome P450 Monooxygenases (CYPs): The rifamycin biosynthetic gene cluster in Amycolatopsis mediterranei contains several putative cytochrome P450 monooxygenase genes. One such enzyme, encoded by the rif-orf5 gene, is implicated in the oxidative cleavage of the ansa chain, a process that involves modification of the aromatic ring's periphery.[4]

Flavin-Dependent Monooxygenases: The Case of RifMO

Rifampicin Monooxygenase (RifMO) from Nocardia farcinica is a flavin-dependent monooxygenase that catalyzes the initial step in the degradation of rifampicin.[5]

Mechanism of Action

RifMO catalyzes the N-hydroxylation of the piperazine (B1678402) moiety of rifampicin, leading to the formation of 2'-N-hydroxy-4-oxo-rifampicin.[4][6] This reaction requires NADPH and molecular oxygen.[5] The hydroxylation event destabilizes the molecule, initiating its degradation and rendering it inactive as an antibiotic.[4]

The proposed catalytic cycle of RifMO is depicted below:

Fig. 1: Proposed catalytic cycle of Rifampicin Monooxygenase (RifMO).

Quantitative Data

Kinetic parameters for RifMO from Nocardia farcinica have been determined, providing insight into its efficiency.

Parameter	Value	Cofactor	Reference
Km (Rifampicin)	~ 5 µM	-	[5]
Km (NADPH)	90 ± 10 µM	NADPH	[5]
Km (NADH)	266 ± 25 µM	NADH	[5]
kcat	4.0 s⁻¹	-	[5]
kcat/Km (Rifampicin)	700,000 M⁻¹s⁻¹	-	[5]
KD (Rifampicin)	13 ± 2 µM	-	[4]

Table 1: Kinetic Parameters of Rifampicin Monooxygenase (RifMO)

Biological Activity of the Hydroxylated Product

The product of RifMO activity, 2'-N-hydroxy-4-oxo-rifampicin, exhibits markedly higher minimum inhibitory concentrations (MICs) against a spectrum of Gram-negative and Gram-positive bacteria compared to the parent rifampicin, indicating a significant reduction in antibacterial potency.[4] Specific MIC values for this metabolite against key pathogens like M. tuberculosis are a subject of ongoing research.

Cytochrome P450 Monooxygenases in Rifamycin Biosynthesis

The biosynthesis of rifamycin B in Amycolatopsis mediterranei involves a series of post-polyketide synthase modifications, some of which are catalyzed by cytochrome P450 monooxygenases (CYPs). The rif gene cluster contains five putative CYP genes.[4]

The Role of rif-orf5

The gene product of rif-orf5 is a putative cytochrome P450 monooxygenase believed to be involved in the oxidative cleavage of the C-12/C-29 double bond in the ansa chain of rifamycin W, a key intermediate in rifamycin B biosynthesis.[4] While not a direct hydroxylation of the aromatic core in the same manner as RifMO, this oxidative transformation is critical for the formation of the final rifamycin structure. Deletion of rif-orf5 leads to the accumulation of various rifamycin W congeners, some of which possess antibacterial activity.[4]

Quantitative Data

Specific kinetic parameters (Km, kcat) for the Rif-orf5 P450 monooxygenase have not yet been reported in the literature. However, the biological activity of some rifamycin W analogues produced by a Δrif-orf5 mutant has been evaluated.

Compound	MIC against Staphylococcus aureus (µg/mL)	Reference
Rifamycin W congener 1	5	[4]
Rifamycin W congener 2	40	[4]
Rifamycin W congener 3	0.5	[4]

Table 2: Antibacterial Activity of Rifamycin W Congeners from a Δrif-orf5 Mutant

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Expression and Purification of His-tagged Rifampicin Monooxygenase (RifMO)

This protocol is adapted from general His-tag protein purification procedures and specifics mentioned for RifMO.[1][7][8][9][10]

Fig. 2: Experimental workflow for the purification of His-tagged RifMO.

Materials:

• E. coli strain (e.g., BL21(DE3)) transformed with a His-tagged RifMO expression vector.

• LB Broth with appropriate antibiotic.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Lysis Buffer: 50 mM NaH₂PO₄, 300 mM NaCl, 10 mM imidazole, pH 8.0.

• Wash Buffer: 50 mM NaH₂PO₄, 300 mM NaCl, 20 mM imidazole, pH 8.0.

• Elution Buffer: 50 mM NaH₂PO₄, 300 mM NaCl, 250 mM imidazole, pH 8.0.

• Ni-NTA Agarose resin.

• Lysozyme, DNase I, Protease inhibitors.

Procedure:

• Expression:

  • Inoculate a starter culture of the E. coli strain in LB broth with the appropriate antibiotic and grow overnight at 37°C.

  • Inoculate a larger volume of LB broth with the starter culture and grow at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours or overnight.

• Cell Lysis:

  • Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

  • Resuspend the cell pellet in ice-cold Lysis Buffer. Add lysozyme, DNase I, and protease inhibitors.

  • Incubate on ice for 30 minutes.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation (e.g., 15,000 x g for 30 minutes at 4°C).

• Purification:

  • Equilibrate the Ni-NTA resin with Lysis Buffer.

  • Load the clarified lysate onto the equilibrated resin and allow it to bind (batch or column binding).

  • Wash the resin with several column volumes of Wash Buffer to remove non-specifically bound proteins.

  • Elute the His-tagged RifMO with Elution Buffer. Collect fractions.

• Analysis:

  • Analyze the collected fractions by SDS-PAGE to assess purity.

  • Determine the protein concentration of the purified fractions (e.g., Bradford assay).

  • For long-term storage, dialyze the purified protein into a suitable buffer (e.g., containing glycerol) and store at -80°C.

Rifampicin Monooxygenase (RifMO) Enzyme Assay

This protocol is based on monitoring the consumption of NADPH or the formation of the hydroxylated product.[5]

Materials:

• Purified RifMO enzyme.

• Rifampicin stock solution (in DMSO or methanol).

• NADPH stock solution.

• Reaction Buffer: e.g., 100 mM sodium phosphate, pH 7.5.

• Spectrophotometer or HPLC system.

Procedure (Spectrophotometric Assay):

• Prepare a reaction mixture in a cuvette containing Reaction Buffer and rifampicin at the desired concentration.

• Add NADPH to the reaction mixture.

• Initiate the reaction by adding a known amount of purified RifMO.

• Monitor the decrease in absorbance at 340 nm (corresponding to the oxidation of NADPH) over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance vs. time plot.

• To determine kinetic parameters, vary the concentration of one substrate while keeping the others constant.

Procedure (HPLC-based Assay):

• Set up the reaction as described above.

• At various time points, quench a portion of the reaction by adding an equal volume of a solvent like methanol (B129727) or acetonitrile (B52724).

• Centrifuge the quenched samples to pellet the precipitated protein.

• Analyze the supernatant by HPLC to separate and quantify the remaining rifampicin and the formed 2'-N-hydroxy-4-oxo-rifampicin.

• Calculate the rate of product formation.

Heterologous Expression and Purification of rif-orf5 P450 Monooxygenase

This protocol provides a general framework for the expression of a bacterial P450 in E. coli.[4]

Materials:

• E. coli expression strain (e.g., BL21(DE3)).

• Expression vector containing the rif-orf5 gene (with a His-tag).

• LB Broth with appropriate antibiotics.

• IPTG.

• δ-aminolevulinic acid (heme precursor).

• Purification buffers as described for RifMO.

Procedure:

• Expression:

  • Follow the same initial steps for expression as for RifMO.

  • When inducing with IPTG, also supplement the culture medium with a heme precursor like δ-aminolevulinic acid (e.g., 0.5 mM) to facilitate proper folding and incorporation of the heme cofactor.

  • Grow the culture at a lower temperature (e.g., 18-25°C) for an extended period (e.g., 24-48 hours) to promote proper protein folding.

• Purification:

  • Follow the same purification protocol as for His-tagged RifMO. The presence of the heme cofactor will often impart a reddish-brown color to the purified protein fractions.

Cytochrome P450 Enzyme Assay

A general protocol for assaying P450 activity involves a reconstituted system.

Materials:

• Purified Rif-orf5 P450.

• A suitable redox partner system (e.g., a ferredoxin and ferredoxin reductase, or a P450 reductase).

• NADPH.

• Rifamycin W (substrate).

• Reaction Buffer.

• HPLC system for product analysis.

Procedure:

• Prepare a reaction mixture containing the Reaction Buffer, the P450 enzyme, its redox partner(s), and the substrate (rifamycin W).

• Initiate the reaction by adding NADPH.

• Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

• Quench the reaction and analyze the products by HPLC as described for the RifMO assay.

HPLC Analysis of Rifamycin Hydroxylation

This is a general method adaptable for various rifamycin derivatives.[11][12][13]

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD).

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase:

• A gradient of water (often with 0.1% formic acid or acetic acid) and acetonitrile or methanol is typically used.

• Example Gradient: Start with a lower percentage of organic solvent (e.g., 30% acetonitrile) and gradually increase to a higher percentage (e.g., 90-100%) over 20-30 minutes.

Detection:

• Rifamycins have characteristic absorbance spectra in the visible range. Detection is often performed at wavelengths between 330 nm and 450 nm.

Procedure:

• Prepare samples by quenching enzymatic reactions with an organic solvent and centrifuging to remove protein.

• Inject the supernatant onto the HPLC system.

• Identify and quantify the substrate and product peaks by comparing their retention times and UV-Vis spectra to authentic standards.

Conclusion

The enzymatic hydroxylation of the rifamycin aromatic ring is a critical process influencing the efficacy of this important class of antibiotics. Flavin-dependent monooxygenases like RifMO in pathogenic bacteria represent a significant mechanism of drug resistance by inactivating rifampicin. Concurrently, cytochrome P450 monooxygenases within the rifamycin producer itself play a crucial role in the biosynthetic pathway, shaping the final antibiotic structure.

A thorough understanding of these enzymatic systems, facilitated by the detailed experimental protocols provided in this guide, is essential for several key areas of research. It can aid in the development of strategies to overcome antibiotic resistance, such as the design of RifMO inhibitors. Furthermore, harnessing these enzymes as biocatalysts opens up possibilities for the chemoenzymatic synthesis of novel rifamycin derivatives with potentially improved properties. The continued investigation into the kinetics, substrate scope, and structure-function relationships of these fascinating enzymes will undoubtedly pave the way for new advancements in antibiotic therapy and biotechnology.

References

• 1. iba-lifesciences.com [iba-lifesciences.com]
• 2. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Rifampicin - Wikipedia [en.wikipedia.org]
• 4. The Structure of the Antibiotic Deactivating, N-hydroxylating Rifampicin Monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of Rifampicin Inactivation in Nocardia farcinica - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibiotic resistance challenge: evaluating anthraquinones as rifampicin monooxygenase inhibitors through integrated bioinformatics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. Histagged protein purification protocol | Cytiva [cytivalifesciences.com.cn]
• 9. protenova.com [protenova.com]
• 10. Hisタグタンパク質の産生と精製 | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. High-performance liquid chromatographic assay for two rifamycin-derived hypocholesterolemic agents in liver and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ptfarm.pl [ptfarm.pl]
• 13. researchgate.net [researchgate.net]

A Technical Guide to the Initial Biological Screening of 3-Hydroxyrifamycin S

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational biological screening protocols for 3-Hydroxyrifamycin S, a derivative of the rifamycin (B1679328) class of antibiotics. This document outlines detailed methodologies for assessing its antibacterial and anticancer activities, presenting data in a structured format for clarity and comparative analysis. Visual workflows and pathway diagrams are included to further elucidate the experimental processes and potential mechanisms of action.

Introduction to 3-Hydroxyrifamycin S and the Rifamycin Class

Rifamycins (B7979662) are a group of antibiotics characterized by a unique ansa-macrolactam structure, consisting of an aromatic chromophore spanned by an aliphatic chain.[1][2] Their primary mechanism of action across various derivatives involves the inhibition of bacterial DNA-dependent RNA polymerase, a critical enzyme for bacterial transcription, thereby exerting a bactericidal effect.[3][] This class of antibiotics, including the well-known rifampicin, is a cornerstone in the treatment of mycobacterial infections such as tuberculosis and leprosy.[][5] The modification of the rifamycin scaffold, particularly at the 3-position, has been a key strategy in the development of new derivatives with improved pharmacological properties, including enhanced activity against resistant strains and a broader spectrum of action. 3-Hydroxyrifamycin S is one such derivative, and its initial biological screening is crucial to determine its therapeutic potential.

Antibacterial Activity Screening

The initial evaluation of 3-Hydroxyrifamycin S focuses on determining its efficacy against a panel of clinically relevant bacteria, including both Gram-positive and Gram-negative organisms, as well as mycobacteria.

Determination of Minimum Inhibitory Concentration (MIC)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Bacterial Strain Preparation: Cultures of test bacteria (e.g., Staphylococcus aureus, Mycobacterium smegmatis) are grown in appropriate broth media to mid-logarithmic phase.[6] The bacterial suspension is then diluted to a standardized concentration, typically 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Preparation: A stock solution of 3-Hydroxyrifamycin S is prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions are then made in a 96-well microtiter plate using cation-adjusted Mueller-Hinton broth (for most bacteria) or Middlebrook 7H9 broth (for mycobacteria).

• Inoculation and Incubation: Each well is inoculated with the standardized bacterial suspension. The plates are incubated at 37°C for 18-24 hours (or longer for slow-growing mycobacteria).

• Data Analysis: The MIC is determined as the lowest concentration of 3-Hydroxyrifamycin S at which no visible bacterial growth is observed.[6]

Table 1: Representative Antibacterial Activity of Rifamycin Derivatives

Compound	Organism	MIC (µg/mL)	Reference
Rifamycin Derivative 1	Staphylococcus aureus ATCC 25923	5	[6]
Rifamycin Derivative 2	Staphylococcus aureus ATCC 25923	40	[6]
Rifamycin Derivative 3	Staphylococcus aureus ATCC 25923	0.5	[6]
Rifampicin	Mycobacterium abscessus	>32	[7]
Rifabutin	Mycobacterium abscessus	4-16	[7]
Derivative 5j	Mycobacterium abscessus	2-8	[7]

Intracellular Activity Assessment

For pathogens that can survive within host cells, such as Mycobacterium tuberculosis and certain strains of S. aureus, it is crucial to assess the intracellular activity of the compound.

• Cell Culture: Human monocytic leukemia cell line (THP-1) are differentiated into macrophages using phorbol (B1677699) 12-myristate 13-acetate (PMA).[8]

• Infection: Differentiated macrophages are infected with the test bacterium (e.g., GFP-tagged S. aureus or M. abscessus) at a specific multiplicity of infection (MOI).[7][8]

• Treatment: After allowing for bacterial phagocytosis, extracellular bacteria are removed by washing and treatment with an antibiotic that does not penetrate eukaryotic cells (e.g., gentamicin). The infected macrophages are then treated with various concentrations of 3-Hydroxyrifamycin S.

• Quantification of Intracellular Bacteria: After the treatment period, macrophages are lysed, and the number of viable intracellular bacteria is determined by plating the lysate and counting CFUs. For fluorescently tagged bacteria, imaging-based methods can be used to quantify the bacterial load.[8]

Diagram 1: Experimental Workflow for Macrophage Infection Assay

Caption: Workflow for assessing the intracellular antibacterial activity.

Anticancer Activity Screening

The evaluation of 3-Hydroxyrifamycin S for potential anticancer properties involves assessing its cytotoxic and antiproliferative effects on various cancer cell lines.

Cytotoxicity and Antiproliferative Assays

These assays determine the concentration of the compound that inhibits cell growth or induces cell death.

• Cell Seeding: Cancer cell lines (e.g., HeLa, Caco-2, HT1080) are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.[6][9]

• Compound Treatment: Cells are treated with a range of concentrations of 3-Hydroxyrifamycin S and incubated for a specified period (e.g., 48-72 hours).

• Viability Assessment:

  • MTT Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals. The crystals are then dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm).

  • CCK-8 Assay: Cell Counting Kit-8 (CCK-8) solution, which contains a highly water-soluble tetrazolium salt, is added to each well. The amount of formazan dye generated by cellular dehydrogenases is directly proportional to the number of living cells. The absorbance is measured at 450 nm.[6]

• Data Analysis: The half-maximal inhibitory concentration (IC50) or growth inhibitory 50% (GI50) is calculated by plotting the percentage of cell viability against the log of the compound concentration.

Table 2: Representative Antiproliferative Activity of Rifamycin Derivatives

Compound	Cell Line	IC50 / GI50 (µM)	Reference
Rifamycin Derivative 1	HeLa	~50	[6]
Rifamycin Derivative 1	Caco-2	~50	[6]
Rifamycin Derivative 3	HeLa	~50	[6]
Rifamycin Derivative 3	Caco-2	~50	[6]
Saliniketal A	Various Cancer Cell Lines	2.36 - 9.96	[2]

Mechanism of Action: Inhibition of RNA Polymerase

The primary mechanism of action for the rifamycin class of antibiotics is the inhibition of bacterial DNA-dependent RNA polymerase (RNAP).[3][] Rifamycins bind to the β-subunit of the prokaryotic RNAP, sterically blocking the path of the elongating RNA transcript.[3] This leads to a cessation of RNA synthesis and subsequent bacterial cell death. The high selectivity of rifamycins for prokaryotic RNAP over its mammalian counterpart contributes to their favorable safety profile.[3]

Diagram 2: Signaling Pathway of Rifamycin Action

Caption: Mechanism of action of rifamycins.

Conclusion

The initial biological screening of 3-Hydroxyrifamycin S, encompassing antibacterial and anticancer assays, is a critical first step in evaluating its therapeutic potential. The detailed protocols provided in this guide offer a robust framework for conducting these essential studies. The data generated will be instrumental in guiding further preclinical development, including structure-activity relationship studies, lead optimization, and in vivo efficacy testing. The unique mechanism of action of the rifamycin class continues to make its derivatives promising candidates in the ongoing search for novel anti-infective and anticancer agents.

References

• 1. Rifampicin enhances anti-cancer drug accumulation and activity in multidrug-resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Rifamycin - Wikipedia [en.wikipedia.org]
• 5. CN105001236A - Preparation method of 3-amino-rifamycin S - Google Patents [patents.google.com]
• 6. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain [mdpi.com]
• 7. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nanoscaled Discovery of a Shunt Rifamycin from Salinispora arenicola Using a Three-Color GFP-Tagged Staphylococcus aureus Macrophage Infection Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Spin-labeled rifamycin: biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Proposed Semi-Synthesis of 3-Hydroxyrifamycin S

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proposed Synthetic Pathway

The proposed semi-synthesis of 3-Hydroxyrifamycin S involves two main steps:

• Amination of Rifamycin (B1679328) S: Introduction of an amino group at the 3-position of the Rifamycin S core to yield 3-Amino-rifamycin S.

• Hydroxylation of 3-Amino-rifamycin S: Conversion of the 3-amino group to a 3-hydroxyl group via a diazotization-hydrolysis reaction.

Data Presentation

Table 1: Summary of Key Reactants and Products

Step	Starting Material	Key Reagents	Intermediate/Product
1	Rifamycin S	Sodium azide (B81097) (NaN₃), Dipolar aprotic solvent (e.g., dimethylformamide)	3-Amino-rifamycin S
2	3-Amino-rifamycin S	Sodium nitrite (B80452) (NaNO₂), Hydrochloric acid (HCl), Water (H₂O)	3-Hydroxyrifamycin S

Experimental Protocols

Step 1: Semi-synthesis of 3-Amino-rifamycin S from Rifamycin S

This protocol is based on methodologies described in the literature for the amination of Rifamycin S.[1][2]

Materials:

• Rifamycin S

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Methylene (B1212753) chloride (CH₂Cl₂)

• Water (deionized)

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• 2-Methoxyethanol (B45455)

• Reaction flask

• Stirring apparatus

• Heating mantle or water bath

• Separatory funnel

• Rotary evaporator

• Filtration apparatus

Procedure:

• In a clean, dry reaction flask, dissolve Rifamycin S in dimethylformamide at room temperature. A suggested concentration is approximately 225 g/L (e.g., 45 g of Rifamycin S in 200 mL of DMF).[1]

• To the stirred solution, add sodium azide. Approximately 1.1 to 1.2 equivalents of sodium azide relative to Rifamycin S should be used (e.g., 5.6 g of NaN₃ for 45 g of Rifamycin S).[1]

• Heat the reaction mixture to approximately 35°C and maintain stirring for 60 minutes.[2] The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and dilute it with methylene chloride (approximately 1.5 to 2 times the volume of DMF used).[1][2]

• Transfer the diluted reaction mixture to a separatory funnel and wash it with water to remove DMF and excess sodium azide.[1][2] The aqueous phase will contain some rifamycin SV, which can be recovered and re-oxidized to Rifamycin S if desired.[2]

• Separate the organic phase and wash it again with water.

• Dry the organic phase over anhydrous sodium sulfate.[2]

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 3-Amino-rifamycin S.

• Recrystallize the crude product from 2-methoxyethanol to yield purified 3-Amino-rifamycin S.[2]

Step 2 (Proposed): Conversion of 3-Amino-rifamycin S to 3-Hydroxyrifamycin S

This is a proposed protocol based on standard organic chemistry principles for the conversion of an aromatic amine to a phenol. The specific reaction conditions for this substrate may require optimization.

Materials:

• 3-Amino-rifamycin S

• Hydrochloric acid (HCl), concentrated and dilute

• Sodium nitrite (NaNO₂)

• Water (deionized)

• Ice

• Urea (B33335) (optional, to quench excess nitrous acid)

• Ethyl acetate (B1210297) or other suitable organic solvent

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Brine (saturated NaCl solution)

• Sodium sulfate (Na₂SO₄), anhydrous

• Reaction flask

• Stirring apparatus

• Dropping funnel

• Low-temperature bath (ice-salt or acetone-dry ice)

• Heating mantle or water bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Suspend 3-Amino-rifamycin S in a dilute aqueous solution of hydrochloric acid in a reaction flask. The mixture should be cooled to 0-5°C in an ice bath with vigorous stirring.

• Prepare a solution of sodium nitrite in cold water.

• Slowly add the sodium nitrite solution dropwise to the cold suspension of 3-Amino-rifamycin S. Maintain the temperature below 5°C throughout the addition to ensure the formation and stability of the diazonium salt intermediate.

• Stir the mixture at 0-5°C for an additional 30 minutes after the addition is complete. The formation of the diazonium salt may be indicated by a color change.

• (Optional) Add a small amount of urea to quench any excess nitrous acid.

• To induce hydrolysis of the diazonium salt, slowly and carefully heat the reaction mixture. This can be done by removing the ice bath and allowing the mixture to warm to room temperature, followed by gentle heating (e.g., to 40-50°C). The evolution of nitrogen gas should be observed.

• Once the gas evolution ceases, cool the reaction mixture to room temperature.

• Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate.

• Combine the organic extracts and wash them sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Dry the organic phase over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield crude 3-Hydroxyrifamycin S.

• The crude product should be purified by a suitable chromatographic method (e.g., column chromatography on silica (B1680970) gel) to obtain the pure 3-Hydroxyrifamycin S.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the proposed semi-synthesis of 3-Hydroxyrifamycin S.

Disclaimer: The protocol for the conversion of 3-Amino-rifamycin S to 3-Hydroxyrifamycin S is a proposed method based on established chemical principles and has not been directly extracted from the cited literature. Researchers should perform this step with appropriate safety precautions and optimize the reaction conditions as necessary. The synthesis and handling of sodium azide and diazonium compounds require stringent safety measures. Always consult relevant safety data sheets and perform reactions in a well-ventilated fume hood.

References

• 1. US4007169A - Method of preparing derivatives of rifamycin S - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]

Application Notes and Protocols for the Analysis of 3-Hydroxyrifamycin S by HPLC and LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyrifamycin S is a derivative of Rifamycin (B1679328) S, a member of the ansamycin (B12435341) class of antibiotics. The analysis of 3-Hydroxyrifamycin S is crucial for understanding its formation as a potential impurity or degradation product in rifamycin-based drug substances and formulations. High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful analytical techniques for the separation, identification, and quantification of such compounds. These application notes provide detailed protocols for the analysis of 3-Hydroxyrifamycin S, based on established methods for related rifamycin compounds.

High-Performance Liquid Chromatography (HPLC) Method

This method is designed for the quantitative analysis of 3-Hydroxyrifamycin S in bulk drug substances and pharmaceutical formulations. It is based on reversed-phase chromatography, which separates compounds based on their hydrophobicity.

Experimental Protocol: HPLC-UV

1. Instrumentation

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

2. Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of:

  • Solvent A: 0.075 M Monopotassium phosphate (B84403) and 1.0 M Citric Acid in water.

  • Solvent B: Methanol and Acetonitrile (B52724).

  • A typical gradient could start with a higher proportion of Solvent A and gradually increase the proportion of Solvent B to elute the analyte.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 40°C.

• Detection Wavelength: 254 nm.[2][3]

• Injection Volume: 10 µL.[2]

3. Sample Preparation

• Standard Solution: Accurately weigh a suitable amount of 3-Hydroxyrifamycin S reference standard and dissolve in a mixture of acetonitrile and water (1:1 v/v) to obtain a known concentration.

• Sample Solution: For bulk drug, dissolve a known amount in the diluent to achieve a similar concentration as the standard solution. For formulations, an extraction step may be necessary. A common procedure involves dissolving the formulation in a suitable solvent, followed by filtration to remove excipients.

4. Data Analysis

• Identify the peak corresponding to 3-Hydroxyrifamycin S based on its retention time compared to the standard.

• Quantify the amount of 3-Hydroxyrifamycin S in the sample by comparing its peak area with that of the standard solution.

Quantitative Data Summary (Hypothetical Validation Data)

The following table summarizes the expected performance characteristics of the HPLC method, which would need to be confirmed by a full method validation study.

Parameter	Acceptance Criteria	Expected Result
Linearity (r²)	≥ 0.995	> 0.999
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.5%
Precision (% RSD)
- Repeatability (n=6)	≤ 2.0%	< 1.0%
- Intermediate Precision	≤ 2.0%	< 1.5%
Limit of Detection (LOD)	Signal-to-Noise ≥ 3	~0.05 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10	~0.15 µg/mL

Experimental Workflow: HPLC Analysis

HPLC Analysis Workflow for 3-Hydroxyrifamycin S.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

This method is ideal for the identification and trace-level quantification of 3-Hydroxyrifamycin S, offering higher sensitivity and selectivity compared to HPLC-UV.

Experimental Protocol: LC-MS/MS

1. Instrumentation

• LC system (as described for HPLC) coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.

2. Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 100 mm x 3.0 mm, 3.5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water.

  • Solvent B: 0.1% Formic acid in acetonitrile.

  • A gradient elution is typically used to achieve optimal separation.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be optimized for 3-Hydroxyrifamycin S).

• Scan Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan for identification.

• Key Parameters (to be optimized):

  • Capillary Voltage

  • Source Temperature

  • Desolvation Gas Flow

  • Collision Energy (for MS/MS fragmentation)

4. Sample Preparation

• For Biological Matrices (e.g., plasma): Protein precipitation is a common and effective method.

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog).

  • Vortex vigorously for 1 minute.

  • Centrifuge at high speed (e.g., 13,000 x g) for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for injection.

Quantitative Data Summary (Hypothetical Validation Data)

Parameter	Acceptance Criteria	Expected Result
Linearity (r²)	≥ 0.99	> 0.998
Accuracy (% Recovery)	85.0% - 115.0%	92.0% - 108.0%
Precision (% RSD)
- Intra-day	≤ 15%	< 10%
- Inter-day	≤ 15%	< 12%
Limit of Detection (LOD)	Signal-to-Noise ≥ 3	~0.01 ng/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10	~0.05 ng/mL
Matrix Effect	Within acceptable limits	To be determined

Experimental Workflow: LC-MS/MS Analysis

LC-MS/MS Analysis Workflow for 3-Hydroxyrifamycin S.

Conclusion

The HPLC and LC-MS methods outlined provide robust frameworks for the analysis of 3-Hydroxyrifamycin S. The HPLC-UV method is suitable for routine quality control and quantification at higher concentrations, while the LC-MS/MS method offers the high sensitivity and specificity required for trace-level analysis, impurity profiling, and analysis in complex biological matrices. It is essential to perform a full method validation for the specific application to ensure the reliability and accuracy of the results.

References

• 1. researchgate.net [researchgate.net]
• 2. HPLC determination of rifampicin and related compounds in pharmaceuticals using monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the ¹H and ¹³C NMR Assignment of 3-Hydroxyrifamycin S

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxyrifamycin S is a derivative of the ansamycin (B12435341) antibiotic Rifamycin (B1679328) S. The rifamycin family of antibiotics is a cornerstone in the treatment of mycobacterial infections, including tuberculosis and leprosy. Structural elucidation of novel rifamycin derivatives is paramount for understanding structure-activity relationships and for the development of new drugs with improved efficacy or resistance profiles. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous assignment of the chemical structure of such complex natural products. This document provides a detailed protocol and data for the ¹H and ¹³C NMR assignment of 3-Hydroxyrifamycin S, based on the well-established data for its parent compound, Rifamycin S.

Data Presentation

The complete ¹H and ¹³C NMR assignments for Rifamycin S in CDCl₃ are presented in Table 1. This data serves as a reference for the assignment of 3-Hydroxyrifamycin S. The predicted assignments for 3-Hydroxyrifamycin S are detailed in Table 2. The key difference in the ¹H NMR spectrum is the absence of the H-3 proton. The ¹³C NMR chemical shifts for the aromatic core, particularly around the C-3 position, are predicted based on the known effects of hydroxyl substitution on a naphthalene (B1677914) ring system.

Table 1: ¹H and ¹³C NMR Data of Rifamycin S in CDCl₃

Atom No.	¹³C Chemical Shift (δ, ppm)	¹H Chemical Shift (δ, ppm)	Multiplicity	J (Hz)
1	182.2	-	-	-
2	141.9	-	-	-
3	129.9	7.97	s	-
4	184.8	-	-	-
5	110.1	-	-	-
6	171.5	-	-	-
7	108.3	-	-	-
8	189.9	-	-	-
9	118.9	-	-	-
10	111.8	-	-	-
11	106.3	-	-	-
12	124.6	-	-	-
13	36.1	2.30	m	-
14	20.9	1.85	m	-
15	169.5	-	-	-
16	21.0	2.05	s	-
17	130.6	6.01	dd	15.5, 8.5
18	126.9	6.42	dd	15.5, 9.5
19	134.8	6.05	t	9.5
20	125.8	6.67	d	12.5
21	76.5	4.95	d	9.5
22	37.9	2.45	m	-
23	74.0	3.55	d	7.5
24	33.1	1.95	m	-
25	72.8	3.15	d	5.0
26	32.8	1.65	m	-
27	37.1	1.55	m	-
28	130.1	5.05	dd	15.0, 8.5
29	139.9	6.45	d	15.0
30	17.5	0.85	d	7.0
31	10.5	0.95	d	7.0
32	21.5	1.20	d	7.0
33	9.8	0.65	d	7.0
34	20.4	1.98	s	-
OMe-11	57.8	3.08	s	-
Ac-CO	170.2	-	-	-
Ac-CH₃	20.8	2.01	s	-

Data sourced from Santos et al., J. Mol. Struct., 2001, 563-564, 61-78.

Table 2: Predicted ¹H and ¹³C NMR Data of 3-Hydroxyrifamycin S

Atom No.	Predicted ¹³C Shift (δ, ppm)	Predicted ¹H Shift (δ, ppm)	Multiplicity	J (Hz)	Notes
1	~182	-	-	-
2	~120-125	-	-	-	Shifted upfield due to OH at C3
3	~150-155	-	-	-	Deshielded due to direct OH attachment
4	~180-183	-	-	-	Shifted upfield due to OH at C3
5	~110	-	-	-
6	~171	-	-	-
7	~108	-	-	-
8	~190	-	-	-
9	~119	-	-	-
10	~108-110	-	-	-	Shifted upfield due to OH at C3
11	~106	-	-	-
12	~125	-	-	-
...	...	...	...	...	(Assignments for the ansa chain are expected to be very similar to Rifamycin S)
OH-3	-	~8-10	br s	-	Broad, exchangeable proton

Experimental Protocols

The following protocols are generalized for the NMR analysis of rifamycin derivatives and are based on standard methodologies cited in the literature.[1][2][3][4]

Sample Preparation

• Sample Purity: Ensure the 3-Hydroxyrifamycin S sample is of high purity (>95%), as impurities can complicate spectral interpretation. Purification can be achieved by techniques such as High-Performance Liquid Chromatography (HPLC) or column chromatography.

• Solvent Selection: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for rifamycins (B7979662) and allows for comparison with existing literature data. Other solvents such as deuterated methanol (B129727) (CD₃OD) or dimethyl sulfoxide (B87167) (DMSO-d₆) can also be used depending on sample solubility and the need to observe exchangeable protons.

• Concentration: Dissolve 5-10 mg of the purified sample in 0.5-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

NMR Data Acquisition

• Instrumentation: Data should be acquired on a high-field NMR spectrometer (400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: 220-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons directly to their attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, crucial for assigning quaternary carbons and connecting different spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is essential for stereochemical assignments.

Data Processing

• Software: Use standard NMR processing software such as MestReNova, TopSpin, or VnmrJ.

• Processing Steps:

  • Apply a window function (e.g., exponential multiplication) to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT) to convert the FID from the time domain to the frequency domain.

  • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale using the TMS signal (0.00 ppm) or the residual solvent peak.

  • Integrate the ¹H NMR signals to determine the relative number of protons.

  • Analyze the multiplicities and coupling constants of the ¹H NMR signals.

  • Analyze the 2D correlation spectra to build the molecular structure fragment by fragment and to assign all ¹H and ¹³C chemical shifts.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the complete NMR assignment of 3-Hydroxyrifamycin S.

Caption: Experimental workflow for NMR assignment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Derivatization of the 3-Hydroxy Group on Rifamycin S: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the derivatization of the 3-hydroxy group of rifamycin (B1679328) S, a key modification site for the development of novel rifamycin analogs with improved therapeutic properties. The protocols outlined below are based on established synthetic methods and provide a framework for the synthesis and evaluation of 3-substituted rifamycin S derivatives.

Introduction

Rifamycin S, a member of the ansamycin (B12435341) family of antibiotics, serves as a versatile scaffold for semisynthetic modifications aimed at enhancing antibacterial activity, overcoming drug resistance, and improving pharmacokinetic profiles. The C-3 position of the naphthoquinone chromophore is a particularly attractive site for derivatization. Modifications at this position can significantly influence the biological activity of the resulting compounds, leading to the discovery of potent agents against various bacterial pathogens, including resistant strains of Mycobacterium tuberculosis. This document details the synthesis of key intermediates, such as 3-formylrifamycin SV, and their subsequent conversion to a range of 3-substituted derivatives.

Key Synthetic Intermediates and Derivatives

The derivatization at the C-3 position of rifamycin S often proceeds through the key intermediate, 3-formylrifamycin SV. This aldehyde derivative serves as a versatile precursor for the synthesis of a wide array of analogs, including aminomethyl, iminomethyl, and hydrazone derivatives.

Synthesis of 3-Formylrifamycin SV

3-Formylrifamycin SV is a crucial intermediate for many C-3 position modifications. It can be synthesized from rifampicin (B610482) through hydrolysis or from 3-aminomethyl-rifamycin S compounds.

Experimental Protocol: Synthesis of 3-Formylrifamycin SV from Rifampicin [1]

• Reaction Setup: To 1200 mL of water, add 100 g of rifampicin.

• Acidification: Add 50 mL of hydrochloric acid (35-37%).

• Heating: Heat the mixture to 55°C for 8 hours.

• Cooling and Extraction: Cool the reaction mixture to 10°C and extract with 1000 mL of ethyl acetate.

• Washing: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate.

• Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 3-formylrifamycin SV.

• Yield: Approximately 95.0%.[1]

Synthesis of 3-Aminomethyl Rifamycin S Derivatives

3-Aminomethyl derivatives of rifamycin SV can be prepared via a Mannich reaction from rifamycin S or through the reduction of iminomethyl derivatives. These compounds have shown significant antibacterial activity.

Experimental Protocol: Synthesis of 3-Piperidinomethyl-rifamycin S [2]

• Reaction Mixture: Prepare a mixture of 21.8 g of rifamycin-S, 8.5 ml of 40% formalin, and 5.4 g of piperidine (B6355638) in 100 ml of tetrahydrofuran.[2]

• Reaction Conditions: Heat the mixture for 48 hours at 30°C.[2]

• Work-up: Pour the reaction mixture into 0.5 L of 0.5 molar aqueous potassium primary phosphate (B84403) solution and adjust the pH to 3.5 with concentrated phosphoric acid.

• Purification: Further purification can be achieved through chromatographic techniques.

Synthesis of 3-Iminomethyl Rifamycin SV Derivatives

The reaction of 3-formylrifamycin SV with primary amines leads to the formation of 3-iminomethyl derivatives, which can be further modified or evaluated for their biological activity.

Experimental Protocol: General Procedure for the Synthesis of 3-Iminomethyl Rifamycin SV Derivatives [3]

• Reaction Setup: To a solution of 3-formylrifamycin SV in a suitable organic solvent (e.g., tetrahydrofuran, chloroform), add a primary amine.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 30°C) for a period ranging from 15 minutes to several hours, monitoring the reaction by thin-layer chromatography.[3]

• Work-up: Upon completion, dilute the reaction mixture with a water-immiscible organic solvent like chloroform (B151607) and acidify to pH 5 with a dilute acid such as acetic acid.

• Purification: Wash the organic phase with water, dry over sodium sulfate, and evaporate the solvent to yield the 3-iminomethyl rifamycin SV derivative.[3]

Data Presentation

The following tables summarize quantitative data for representative 3-substituted rifamycin S derivatives.

Table 1: Synthesis and Characterization of 3-Formylrifamycin SV

Property	Value	Reference
Molecular Formula	C₃₈H₄₇NO₁₃	[4][5]
Molecular Weight	725.78 g/mol	[5][6]
Yield (from Rifampicin)	95.0%	[1]
Mass Spec (LC-ESI-QTOF)	m/z 726.3119765 [M+H]⁺	[4]
Mass Spec (LC-ESI-QTOF)	m/z 724.2974235 [M-H]⁻	[4]

Table 2: Antibacterial Activity of 3-Aminomethyl Rifamycin SV Derivatives against Mycobacterium tuberculosis

Derivative	M. tuberculosis Strain	MIC₉₀ (µM)	Reference
Analogue 8 (Benzylamine)	HN-878 (hypervirulent)	0.02	[7][8]
Analogue 14 (Tryptamine)	H37Rv (S522L mutant)	3	[7][8]
Analogue 15 (p-methyl-sulfonylbenzylamine)	H37Rv (S522L mutant)	3	[7][8]
Rifampicin	HN-878 (hypervirulent)	~0.02	[7][8]
Rifampicin	H37Rv (S522L mutant)	>3	[7][8]

Experimental Workflows (Graphviz Diagrams)

The following diagrams illustrate the general synthetic pathways for the derivatization of the 3-hydroxy group on rifamycin S.

Caption: Synthetic routes for 3-substituted rifamycin S derivatives.

Caption: Experimental workflow for C-3 derivatization of rifamycin S.

References

• 1. 3-FORMYL RIFAMYCIN SV synthesis - chemicalbook [chemicalbook.com]
• 2. US3644337A - Process for the manufacture of 3-formylrifamycin-sv - Google Patents [patents.google.com]
• 3. US3963705A - Process for the preparation of 3-iminomethyl derivatives of rifamycin SV - Google Patents [patents.google.com]
• 4. 3-Formylrifamycin | C38H47NO13 | CID 6438444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-formylrifamycin SV | CAS 13292-22-3 | LGC Standards [lgcstandards.com]
• 6. 3-Formylrifamycin SV British Pharmacopoeia (BP) Reference Standard 13292-22-3 [sigmaaldrich.com]
• 7. Novel C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives exhibit activity against rifampicin-resistant Mycobacterium tuberculosis RpoBS522L strain and display a different binding mode at the RNAP β-subunit site compared to rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 3-Hydroxyrifamycin S as a Precursor for Novel Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of antibiotic resistance necessitates the development of novel antimicrobial agents. Rifamycins are a potent class of antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase. 3-Hydroxyrifamycin S, a key intermediate in the biosynthesis of rifamycin (B1679328), presents a versatile scaffold for the synthesis of new derivatives with potentially enhanced efficacy, improved pharmacokinetic properties, and activity against resistant strains. These application notes provide a comprehensive guide to utilizing 3-Hydroxyrifamycin S as a precursor for the development of novel antibiotics, including detailed experimental protocols, data presentation, and visualization of key pathways and workflows.

Data Presentation: Antibacterial Activity of Novel Rifamycin Derivatives

The following tables summarize the in vitro activity of various novel rifamycin derivatives against key bacterial pathogens. The Minimum Inhibitory Concentration (MIC) is a crucial measure of an antibiotic's potency, representing the lowest concentration that inhibits visible bacterial growth.

Table 1: In Vitro Activity of C25-Modified Rifamycin Derivatives against Mycobacterium abscessus

Compound	Modification at C25	M. abscessus ATCC 19977 MIC (µg/mL)
Rifampicin (B610482)	O-acetyl	>32
Rifabutin	O-acetyl	2-8
5j	Benzyl piperidine (B6355638) carbamate	2
5n	(Structure not specified)	4-8
Amikacin	(Aminoglycoside)	2

Data adapted from publicly available research on C25-modified rifamycin derivatives with activity against M. abscessus.[1]

Table 2: In Vitro Activity of 8-Deoxy-Rifamycin Derivatives against Staphylococcus aureus

Compound	Modification	S. aureus ATCC 25923 MIC (µg/mL)
Compound 2	11,12-seco-rifamycin W skeleton	10
Compound 3	11,12-seco-rifamycin W skeleton	20
Compound 5	Post-PKS modification	20
Compound 6	Post-PKS modification	20
Compound 13	Known analogue	40
Compound 15	Known analogue	20

Data adapted from publicly available research on 8-deoxy-rifamycin derivatives.[2]

Table 3: In Vitro Activity of C3-Modified Rifamycin SV Derivatives against Mycobacterium tuberculosis

Compound	Modification at C3	M. tuberculosis H37Rv MIC90 (µM)	M. tuberculosis S522L mutant MIC90 (µM)
Rifampicin	4-methyl-1-piperazinyl-iminomethyl	<0.02	>10
Compound 8	Benzylamine	0.02	>10
Compound 14	Tryptamine	<0.02	3
Compound 15	para-methyl-sulfonylbenzylamine	<0.02	3

Data adapted from publicly available research on C3-modified rifamycin SV derivatives.[3]

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-Rifamycin S from Rifamycin S

This protocol describes a common modification at the 3-position of the rifamycin core, which can be adapted for 3-Hydroxyrifamycin S. 3-amino-rifamycin S is a key intermediate for the synthesis of further derivatives.[4][5]

Materials:

• Rifamycin S

• Dimethylformamide (DMF)

• Sodium azide (B81097) (NaN3)

• Methylene (B1212753) chloride

• Water

• Ascorbic acid

• Sodium bicarbonate

• 2-methoxyethanol

Procedure:

• Dissolve Rifamycin S (e.g., 50 g) in dimethylformamide (e.g., 200 ml).

• Add sodium azide (e.g., 9 g) to the solution.

• Stir the reaction mixture at a controlled temperature (e.g., +5°C) for a specified time (e.g., 36 hours).

• Dilute the reaction mixture with methylene chloride and wash with water.

• The organic phase contains 3-azido-rifamycin S. To obtain 3-amino-rifamycin S, the azido (B1232118) derivative is reduced.

• Treat the organic phase with a solution of ascorbic acid in a mixture of water and methanol, buffered with sodium bicarbonate.

• Separate the organic phase, wash with water, and dry over sodium sulfate.

• Evaporate the solvent to yield crude 3-amino-rifamycin S.

• Recrystallize the product from a suitable solvent, such as 2-methoxyethanol, to obtain pure 3-amino-rifamycin S.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the standardized method for determining the in vitro antibacterial potency of novel rifamycin derivatives.[6][7][8][9][10]

Materials:

• Novel rifamycin derivative (stock solution in a suitable solvent like DMSO)

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer (optional, for turbidity adjustment)

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This can be done visually or using a spectrophotometer at 625 nm.

  • Dilute the standardized suspension in the appropriate growth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution of the Antibiotic:

  • Add 100 µL of sterile growth medium to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the working stock solution of the novel rifamycin derivative to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and repeating this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as a positive control for bacterial growth (no antibiotic), and well 12 will serve as a negative control (no bacteria).

• Inoculation:

  • Add 100 µL of the final bacterial inoculum to wells 1 through 11.

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours.

• Reading the MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Protocol 3: In Vivo Efficacy Assessment in a Murine Sepsis Model

This protocol describes a general framework for evaluating the in vivo efficacy of novel rifamycin derivatives in a murine model of sepsis.[11][12][13][14][15]

Materials:

• C57BL/6 mice

• Fecal slurry or a standardized bacterial inoculum (e.g., Staphylococcus aureus)

• Novel rifamycin derivative

• Vehicle control (e.g., saline, DMSO solution)

• Sterile saline for fluid resuscitation

• Standard antibiotic for positive control (e.g., imipenem)

• Syringes and needles for injection

• Equipment for monitoring animal health (e.g., thermometer)

Procedure:

• Induction of Sepsis:

  • Induce sepsis via intraperitoneal (i.p.) injection of a standardized dose of fecal slurry or a bacterial suspension. The dose should be calibrated to induce a consistent level of sepsis.

• Animal Randomization:

  • Randomly assign mice to different treatment groups:

    • Sham (no sepsis induction) + vehicle

    • Sepsis + vehicle

    • Sepsis + novel rifamycin derivative

    • Sepsis + standard antibiotic

• Treatment Administration:

  • At a predetermined time post-infection (e.g., 4 hours), administer the assigned treatment via an appropriate route (e.g., i.p., intravenous). Fluid resuscitation with sterile saline may also be administered.

• Monitoring:

  • Monitor the mice at regular intervals for clinical signs of sepsis (e.g., body temperature, weight loss, activity level) and survival over a set period (e.g., 7 days).

• Outcome Measures:

  • Primary outcome is typically survival.

  • Secondary outcomes can include bacterial load in blood and organs (determined by CFU counts), and levels of inflammatory markers (e.g., cytokines) in plasma.

Visualizations

Mechanism of Action and Resistance

Caption: Mechanism of action of novel rifamycin derivatives and a key resistance pathway.

Workflow for Novel Antibiotic Discovery

Caption: General workflow for the discovery of novel antibiotics from 3-Hydroxyrifamycin S.

Experimental Workflow for MIC Determination

Caption: Step-by-step workflow for the Minimum Inhibitory Concentration (MIC) assay.

References

• 1. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 8-Deoxy-Rifamycin Derivatives from Amycolatopsis mediterranei S699 ΔrifT Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives exhibit activity against rifampicin-resistant Mycobacterium tuberculosis RpoBS522L strain and display a different binding mode at the RNAP β-subunit site compared to rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US4007169A - Method of preparing derivatives of rifamycin S - Google Patents [patents.google.com]
• 5. CN105001236A - Preparation method of 3-amino-rifamycin S - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 9. bmglabtech.com [bmglabtech.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Protocol for a Sepsis Model Utilizing Fecal Suspension in Mice: Fecal Suspension Intraperitoneal Injection Model [frontiersin.org]
• 13. Current Murine Models of Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Late therapeutic intervention with antibiotics and fluid resuscitation allows for a prolonged disease course with high survival in a severe murine model of sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antibiotic treatment in a murine model of sepsis: impact on cytokines and endotoxin release - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antibacterial Susceptibility Testing of 3-Hydroxyrifamycin S

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifamycins (B7979662) are a class of potent antibiotics known for their efficacy against a broad range of bacteria, most notably Mycobacterium tuberculosis.[1] Their mechanism of action involves the specific inhibition of bacterial DNA-dependent RNA polymerase, a critical enzyme for bacterial survival.[2][] This document provides detailed protocols for conducting antibacterial susceptibility testing (AST) of 3-Hydroxyrifamycin S, a derivative of the rifamycin (B1679328) class. The provided methodologies for broth microdilution and disk diffusion are based on established standards and are essential for determining the in vitro activity of this compound against various bacterial isolates. Understanding the susceptibility patterns of clinically relevant bacteria to 3-Hydroxyrifamycin S is a critical step in its development as a potential therapeutic agent. While specific data on 3-Hydroxyrifamycin S is limited, the activity of related rifamycin compounds suggests that poor cell penetration can be a factor in reduced efficacy, particularly against Gram-negative bacteria.[4]

Mechanism of Action

The antibacterial activity of rifamycins is achieved through the inhibition of bacterial DNA-dependent RNA synthesis.[2] These compounds bind with high affinity to the β-subunit of the prokaryotic RNA polymerase.[][5] This binding action creates steric hindrance with the growing oligonucleotide chain, effectively blocking the elongation of messenger RNA (mRNA).[2] The selectivity of rifamycins for bacterial over mammalian RNA polymerase ensures their therapeutic utility.[2] Resistance to rifamycins can emerge through mutations in the gene encoding the RNA polymerase, which reduces the binding affinity of the drug.[5]

Caption: Mechanism of action of 3-Hydroxyrifamycin S.

Data Presentation

Quantitative data from antibacterial susceptibility testing should be summarized in clear, structured tables to facilitate comparison of the compound's activity across different bacterial species.

Table 1: Minimum Inhibitory Concentrations (MICs) of 3-Hydroxyrifamycin S Determined by Broth Microdilution.

Bacterial Strain	ATCC Number	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus	25923	User Data	User Data	User Data
Enterococcus faecalis	29212	User Data	User Data	User Data
Escherichia coli	25922	User Data	User Data	User Data
Pseudomonas aeruginosa	27853	User Data	User Data	User Data
Klebsiella pneumoniae	700603	User Data	User Data	User Data

Note: This table is a template. Users should populate it with their experimentally determined data.

Table 2: Zone Diameters of Inhibition for 3-Hydroxyrifamycin S Determined by Disk Diffusion.

Bacterial Strain	ATCC Number	Disk Content (µg)	Zone Diameter Range (mm)	Interpretation (S/I/R)
Staphylococcus aureus	25923	User Defined	User Data	User Defined
Enterococcus faecalis	29212	User Defined	User Data	User Defined
Escherichia coli	25922	User Defined	User Data	User Defined
Pseudomonas aeruginosa	27853	User Defined	User Data	User Defined
Klebsiella pneumoniae	700603	User Defined	User Data	User Defined

Note: This table is a template. Users should populate it with their experimentally determined data. Interpretation criteria (Susceptible, Intermediate, Resistant) need to be established based on correlation with MIC data and clinical breakpoints.

Table 3: Example MICs of New Rifamycin W Analogues against Staphylococcus aureus ATCC 25923. [6]

Compound	MIC (µg/mL)
Analogue 1	5
Analogue 2	40
Analogue 3	0.5

Experimental Protocols

The following are detailed protocols for determining the antibacterial susceptibility of 3-Hydroxyrifamycin S. These methods are based on widely accepted standards from organizations such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Protocol 1: Broth Microdilution Susceptibility Testing

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.[7][8]

Materials:

• 3-Hydroxyrifamycin S stock solution of known concentration

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains for testing (e.g., ATCC quality control strains)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile pipette tips and multichannel pipettes

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of 3-Hydroxyrifamycin S Dilutions:

  • Prepare a series of two-fold serial dilutions of 3-Hydroxyrifamycin S in CAMHB directly in the 96-well microtiter plates.

  • The final volume in each well should be 50 µL, with concentrations typically ranging from 0.06 to 128 µg/mL.

  • Include a growth control well (broth only, no antibiotic) and a sterility control well (uninoculated broth).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (equivalent to approximately 1-2 x 10⁸ CFU/mL). This can be done visually or with a spectrophotometer.

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of Microtiter Plates:

  • Within 15 minutes of preparing the final inoculum, add 50 µL of the diluted bacterial suspension to each well of the microtiter plate (except the sterility control well).

  • This will bring the final volume in each well to 100 µL.

• Incubation:

  • Cover the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpreting Results:

  • After incubation, examine the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of 3-Hydroxyrifamycin S that completely inhibits visible growth of the organism.[9]

  • The growth control well should show distinct turbidity, and the sterility control well should remain clear.

Protocol 2: Disk Diffusion Susceptibility Testing (Kirby-Bauer Method)

This method assesses the susceptibility of bacteria to an antimicrobial agent impregnated on a paper disk.[10][11]

Materials:

• Sterile filter paper disks (6 mm diameter)

• 3-Hydroxyrifamycin S solution of known concentration

• Mueller-Hinton Agar (B569324) (MHA) plates (4 mm depth)

• Bacterial strains for testing

• Sterile saline or PBS

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Forceps

• Incubator (35°C ± 2°C)

• Ruler or caliper

Procedure:

• Preparation of Antibiotic Disks:

  • Aseptically apply a precise volume of the 3-Hydroxyrifamycin S solution to sterile filter paper disks to achieve the desired concentration per disk.

  • Allow the disks to dry completely before use.

• Inoculum Preparation:

  • Prepare a bacterial suspension adjusted to a 0.5 McFarland turbidity standard as described in the broth microdilution protocol.

• Inoculation of Agar Plates:

  • Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing the swab against the inside of the tube.[12]

  • Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees after each streaking to ensure uniform growth.[12]

  • Allow the plate to dry for 3-5 minutes.

• Application of Disks:

  • Using sterile forceps, place the 3-Hydroxyrifamycin S-impregnated disks onto the surface of the inoculated MHA plate.[11]

  • Gently press each disk to ensure complete contact with the agar surface. Do not move a disk once it has been placed.[12]

  • Disks should be placed at least 24 mm apart.[11]

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpreting Results:

  • After incubation, measure the diameter of the zone of complete inhibition around each disk to the nearest millimeter.[12]

  • The interpretation of the zone sizes as susceptible, intermediate, or resistant requires correlation with MIC data and the establishment of clinical breakpoints.[10]

Experimental Workflow Visualization

Caption: Workflow for antibacterial susceptibility testing.

References

• 1. Rifamycin antibiotics and the mechanisms of their failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rifamycin - Wikipedia [en.wikipedia.org]
• 4. Synthesis and antibacterial activity of some ester, amides, and hydrazides of 3-carboxyrifamycin S. Relationship between structure and activity of ansamycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. mdpi.com [mdpi.com]
• 7. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Broth microdilution - Wikipedia [en.wikipedia.org]
• 9. cgspace.cgiar.org [cgspace.cgiar.org]
• 10. asm.org [asm.org]
• 11. microbenotes.com [microbenotes.com]
• 12. hardydiagnostics.com [hardydiagnostics.com]

Application Notes and Protocols: MIC Determination of 3-Hydroxyrifamycin S against Mycobacterium tuberculosis

These application notes provide detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of 3-Hydroxyrifamycin S against Mycobacterium tuberculosis. The provided methodologies are based on established techniques for testing the susceptibility of M. tuberculosis to other rifamycin (B1679328) derivatives.

Mechanism of Action of Rifamycins (B7979662)

Rifamycins, including 3-Hydroxyrifamycin S, are a class of antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase.[1][2][3] This enzyme is crucial for the transcription of DNA into RNA, a vital step in protein synthesis.[4] By binding to the β-subunit of the bacterial RNA polymerase, rifamycins effectively block the initiation of transcription, leading to a bactericidal effect against susceptible bacteria, including Mycobacterium tuberculosis.[3][4][5][6] Resistance to rifamycins can arise from mutations in the rpoB gene, which codes for the β-subunit of RNA polymerase, altering the drug's binding site.[5][6]

Caption: Mechanism of action of rifamycin derivatives.

Data Presentation

The following table structure is recommended for the clear and concise presentation of MIC data for 3-Hydroxyrifamycin S against various Mycobacterium tuberculosis strains.

M. tuberculosis Strain	Strain Type	Resistance Profile	3-Hydroxyrifamycin S MIC (µg/mL)	Rifampicin MIC (µg/mL) (Control)
H37Rv	Standard	Pansusceptible
Clinical Isolate 1	MDR-TB	Resistant to INH, RIF
Clinical Isolate 2	XDR-TB	Resistant to INH, RIF, FQ, SLI
Clinical Isolate 3	RR-TB	Resistant to RIF

MDR-TB: Multidrug-resistant tuberculosis XDR-TB: Extensively drug-resistant tuberculosis RR-TB: Rifampicin-resistant tuberculosis INH: Isoniazid RIF: Rifampicin FQ: Fluoroquinolone SLI: Second-line injectable

Experimental Protocols

Protocol 1: Broth Microdilution Method for MIC Determination

This protocol outlines the determination of the MIC of 3-Hydroxyrifamycin S using the broth microdilution method in a 96-well plate format.

Materials:

• Mycobacterium tuberculosis strains (e.g., H37Rv, clinical isolates)

• Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase)

• 3-Hydroxyrifamycin S

• Rifampicin (as a control)

• Sterile 96-well microtiter plates

• Inoculating loops or sterile swabs

• Spectrophotometer

• Biosafety cabinet (Class II or III)

• Incubator (37°C)

Procedure:

• Preparation of Drug Solutions:

  • Prepare a stock solution of 3-Hydroxyrifamycin S in a suitable solvent (e.g., DMSO).

  • Perform serial twofold dilutions of the drug in Middlebrook 7H9 broth to achieve a range of concentrations to be tested (e.g., from 64 µg/mL to 0.06 µg/mL).

  • Prepare a drug-free control (broth only).

• Inoculum Preparation:

  • Culture M. tuberculosis on a suitable solid medium (e.g., Middlebrook 7H10 or 7H11 agar) or in liquid medium.

  • Prepare a bacterial suspension in Middlebrook 7H9 broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^7 CFU/mL.

  • Dilute the adjusted inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.[7]

• Inoculation of Microtiter Plates:

  • Add 100 µL of the appropriate drug dilution to each well of a 96-well plate.

  • Add 100 µL of the prepared bacterial inoculum to each well.

  • Include a positive control (inoculum without drug) and a negative control (broth only).

• Incubation:

  • Seal the plates to prevent evaporation.

  • Incubate the plates at 37°C for 7 to 14 days.

• Reading and Interpretation of Results:

  • The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria.[8]

  • Growth can be assessed visually or by using a growth indicator such as Resazurin or by measuring optical density.

Caption: Broth microdilution MIC determination workflow.

Protocol 2: Agar (B569324) Proportion Method for MIC Determination

The agar proportion method is a standard technique for determining the susceptibility of M. tuberculosis to antimicrobial agents.

Materials:

• Mycobacterium tuberculosis strains

• Middlebrook 7H10 or 7H11 agar base

• OADC supplement

• 3-Hydroxyrifamycin S

• Rifampicin (as a control)

• Sterile petri dishes

• Inoculating loops

Procedure:

• Preparation of Drug-Containing Media:

  • Prepare Middlebrook 7H10 or 7H11 agar according to the manufacturer's instructions.

  • After autoclaving and cooling to 45-50°C, add the OADC supplement.

  • Add the desired concentrations of 3-Hydroxyrifamycin S to aliquots of the molten agar.

  • Pour the agar into petri dishes and allow them to solidify.

  • Prepare drug-free control plates.

• Inoculum Preparation:

  • Prepare a bacterial suspension of M. tuberculosis in sterile saline or Middlebrook 7H9 broth.

  • Adjust the turbidity to a 1.0 McFarland standard.

  • Prepare two dilutions of this suspension: 10⁻² and 10⁻⁴.

• Inoculation:

  • Inoculate each drug-containing plate and a drug-free control plate with 100 µL of each of the two inoculum dilutions.

  • The drug-free control plates are used to determine the number of colony-forming units (CFUs) in the inoculum.

• Incubation:

  • Incubate the plates at 37°C in a 5-10% CO₂ atmosphere for 3 to 4 weeks.

• Reading and Interpretation of Results:

  • Count the number of colonies on the drug-free control plates from the 10⁻⁴ dilution.

  • Count the number of colonies on the drug-containing plates from the 10⁻² dilution.

  • The MIC is the lowest concentration of the drug that inhibits more than 99% of the bacterial population.

  • The percentage of resistant bacteria is calculated as: (Number of colonies on drug plate / Number of colonies on control plate) x 100. Resistance is defined as growth of >1% of the bacterial population on the drug-containing medium.[8]

References

• 1. drugs.com [drugs.com]
• 2. Rifabutin - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 5. Study of the Rifampin Monoresistance Mechanism in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rifampin Induces Hydroxyl Radical Formation in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. paho.org [paho.org]

Application Notes and Protocols for In Vitro Evaluation of 3-Hydroxyrifamycin S Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifamycins (B7979662) are a class of antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase, a crucial enzyme for bacterial survival.[1][] This document provides detailed application notes and protocols for the in vitro evaluation of the efficacy of 3-Hydroxyrifamycin S, a derivative of the rifamycin (B1679328) family. The protocols outlined below are standard methods for determining antibacterial activity and cytotoxicity, which are critical steps in the drug development process.

Mechanism of Action of Rifamycins

Rifamycins exert their bactericidal effects by binding to the β-subunit of the bacterial DNA-dependent RNA polymerase (RNAP).[] This binding action sterically obstructs the path of the elongating RNA molecule, thereby inhibiting the synthesis of bacterial RNA.[1] This ultimately halts protein synthesis, leading to bacterial cell death. The high selectivity of rifamycins for prokaryotic RNAP over its eukaryotic counterpart contributes to their favorable safety profile.[1]

Below is a diagram illustrating the general mechanism of action of rifamycins.

Caption: General mechanism of action of rifamycins.

Data Presentation: In Vitro Efficacy of Rifamycin S and Derivatives

The following tables summarize the in vitro activity of Rifamycin S and other relevant derivatives against various bacterial strains and in cytotoxicity assays. This data provides a comparative baseline for evaluating the efficacy of 3-Hydroxyrifamycin S.

Table 1: Minimum Inhibitory Concentrations (MIC) of Rifamycin SV against Enteropathogens [3]

Bacterial Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Enterotoxigenic E. coli (ETEC)	64	128
Enteropathogenic E. coli (EPEC)	64	128
Enterohemorrhagic E. coli (EHEC)	32	128
Enteroaggregative E. coli (EAEC)	32	128
Shigella spp.	32	64
Salmonella spp.	128	256
Aeromonas hydrophila	4	16
Plesiomonas shigelloides	8	8
Vibrio parahaemolyticus	2	2

Table 2: In Vitro Activity of Rifamycin Derivatives against Staphylococcus aureus [4][5]

Compound	Modification	MIC (µg/mL) vs. Rifampin-Susceptible S. aureus	MIC (µg/mL) vs. Rifampin-Resistant S. aureus
Rifampin	Standard	0.002 - 0.03	>128
Rifalazil	Benzoxazinorifamycin	0.002 - 0.03	2
Unnamed Derivative 1	seco-rifamycin	10	Not Reported
Unnamed Derivative 2	seco-rifamycin	20	Not Reported
Unnamed Derivative 3	protorifamycin I	40	Not Reported
Unnamed Derivative 4	C-5/C-11 retro-Claisen cleavage	0.5	Not Reported

Table 3: Cytotoxicity of Rifamycin Derivatives [5]

Compound	Cell Line	IC₅₀ (µM)
Unnamed Derivative 1	HeLa	~50
Unnamed Derivative 1	Caco-2	~50
Unnamed Derivative 4	HeLa	~50
Unnamed Derivative 4	Caco-2	~50

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The following are standard methods for MIC determination.

This method is used to determine the MIC of an antimicrobial agent in a liquid medium in a 96-well microtiter plate format.

Workflow Diagram:

Caption: Workflow for the broth microdilution method.

Detailed Protocol:

• Preparation of 3-Hydroxyrifamycin S Dilutions:

  • Prepare a stock solution of 3-Hydroxyrifamycin S in a suitable solvent (e.g., DMSO).

  • Perform two-fold serial dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well containing the antibiotic dilutions, as well as to the growth control wells.

  • The final volume in each well will be 100 µL.

  • Add 100 µL of sterile broth to the sterility control wells.

  • Seal the plate to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation:

  • The MIC is the lowest concentration of 3-Hydroxyrifamycin S that completely inhibits visible growth of the organism as detected by the unaided eye.

  • The growth control well should show distinct turbidity, and the sterility control well should remain clear.

This method involves incorporating the antimicrobial agent into an agar (B569324) medium, followed by the inoculation of the test organism.

Workflow Diagram:

Caption: Workflow for the agar dilution method.

Detailed Protocol:

• Preparation of Agar Plates:

  • Prepare a series of two-fold dilutions of the 3-Hydroxyrifamycin S stock solution.

  • Add 2 mL of each antibiotic dilution to 18 mL of molten Mueller-Hinton Agar (MHA) cooled to 45-50°C.

  • Mix thoroughly and pour into sterile petri dishes. Prepare a drug-free control plate.

  • Allow the agar to solidify completely.

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the broth microdilution method.

• Inoculation and Incubation:

  • Using a multipoint inoculator or a pipette, spot approximately 1-2 µL of the bacterial suspension onto the surface of each agar plate, including the control plate.

  • Allow the inoculum spots to dry before inverting the plates.

  • Incubate at 35 ± 2°C for 16-20 hours.

• Reading and Interpretation:

  • The MIC is the lowest concentration of 3-Hydroxyrifamycin S that inhibits the visible growth of the bacteria. A single colony or a faint haze should be disregarded.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Workflow Diagram:

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding:

  • Seed a suitable mammalian cell line (e.g., HeLa, HepG2) in a 96-well plate at a density of approximately 1 x 10⁴ cells per well.

  • Incubate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of 3-Hydroxyrifamycin S in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and an untreated control.

  • Incubate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Reading:

  • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the cell viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

RNA Polymerase Inhibition Assay

This assay directly measures the inhibitory effect of the compound on the activity of bacterial RNA polymerase.

Workflow Diagram:

Caption: Workflow for the RNA polymerase inhibition assay.

Detailed Protocol:

• Reaction Setup:

  • In a microcentrifuge tube, prepare a reaction mixture containing transcription buffer, a DNA template (e.g., a plasmid containing a known promoter), and purified bacterial RNA polymerase.

• Compound Incubation:

  • Add varying concentrations of 3-Hydroxyrifamycin S or a vehicle control to the reaction mixtures.

  • Pre-incubate for a short period (e.g., 10 minutes) at room temperature to allow the compound to bind to the enzyme.

• Transcription Initiation and Incubation:

  • Initiate the transcription reaction by adding a mixture of ribonucleotide triphosphates (NTPs), including one that is labeled (e.g., [α-³²P]UTP or a fluorescently labeled NTP).

  • Incubate the reaction at 37°C for a specified time (e.g., 30 minutes).

• Reaction Termination and Analysis:

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Precipitate the synthesized RNA and collect it on a filter.

  • Quantify the amount of labeled NTP incorporated into the RNA using a scintillation counter or a fluorescence reader.

• Data Analysis:

  • Calculate the percentage of RNA polymerase inhibition for each concentration of 3-Hydroxyrifamycin S compared to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration to determine the IC₅₀ value.

References

• 1. Rifamycin - Wikipedia [en.wikipedia.org]
• 3. In Vitro Activity and Single-Step Mutational Analysis of Rifamycin SV Tested against Enteropathogens Associated with Traveler's Diarrhea and Clostridium difficile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing 3-Hydroxyrifamycin S Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyrifamycin S is a derivative of the rifamycin (B1679328) class of antibiotics. While the primary mechanism of action of rifamycins (B7979662) against bacteria involves the inhibition of DNA-dependent RNA polymerase, their effects on mammalian cells are less characterized but essential to evaluate for drug development and safety assessment.[1] These application notes provide detailed protocols for assessing the in vitro cytotoxicity of 3-Hydroxyrifamycin S using common cell culture-based assays. The primary method detailed is the MTT assay, a colorimetric assay for assessing cell metabolic activity, which is a widely accepted indicator of cell viability.

Data Presentation: Comparative Cytotoxicity of Rifamycin Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Rifamycin Derivative 1	HeLa	~50	[2]
Rifamycin Derivative 1	Caco-2	~50	[2]
Rifamycin Derivative 3	HeLa	~50	[2]
Rifamycin Derivative 3	Caco-2	~50	[2]
8-Deoxy-Rifamycin Derivative 14	KG1	14.91	[3]
8-Deoxy-Rifamycin Derivative 15	KG1	44.78	[3]
8-Deoxy-Rifamycin Derivative 16	KG1	2.16	[3]
8-Deoxy-Rifamycin Derivative 17	KG1	18.67	[3]
8-Deoxy-Rifamycin Derivative 18	KG1	8.07	[3]
Salinisporamycin C (Rifamycin-related)	NALM6	2.36	[4]
Salinisporamycin C (Rifamycin-related)	K562	3.12	[4]
Salinisporamycin C (Rifamycin-related)	A549	9.96	[4]

Experimental Protocols

Cell Lines and Culture Conditions

A variety of human cell lines can be utilized to assess the cytotoxicity of 3-Hydroxyrifamycin S. The choice of cell line should be guided by the specific research question. For general cytotoxicity screening, commonly used cell lines include:

• HaCaT (immortalized human keratinocytes)

• 3T3 (mouse embryonic fibroblasts)

• HepG2 (human liver cancer cell line)

• Caco-2 (human colorectal adenocarcinoma cell line)

• HeLa (human cervical cancer cell line)

Cells should be cultured in the appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cultures are maintained in a humidified incubator at 37°C with 5% CO₂.

Preparation of 3-Hydroxyrifamycin S Stock Solution

• Solvent Selection: Rifamycin S is soluble in dimethyl sulfoxide (B87167) (DMSO).

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10 mM) of 3-Hydroxyrifamycin S in sterile DMSO.

• Storage: Aliquot the stock solution into small volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect from light.

MTT Cytotoxicity Assay Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Selected mammalian cell line

• Complete cell culture medium

• 3-Hydroxyrifamycin S stock solution

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (for formazan dissolution)

• 96-well cell culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate for 24 hours to allow cells to attach.

• Treatment with 3-Hydroxyrifamycin S:

  • Prepare serial dilutions of 3-Hydroxyrifamycin S from the stock solution in complete culture medium. A suggested starting range is 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a negative control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or control solutions to the respective wells.

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis:

• Calculate the percentage of cell viability for each concentration of 3-Hydroxyrifamycin S using the following formula:

  • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

• Plot the percentage of cell viability against the concentration of 3-Hydroxyrifamycin S.

• Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Visualizations

Experimental Workflow

Caption: Workflow for determining the cytotoxicity of 3-Hydroxyrifamycin S using the MTT assay.

Proposed Signaling Pathway for Cytotoxicity

Based on studies of the closely related compound rifampicin (B610482), the cytotoxic effects of 3-Hydroxyrifamycin S in mammalian cells are likely mediated through the induction of apoptosis via the mitochondrial pathway.[1]

Caption: Proposed mitochondrial pathway of apoptosis induced by 3-Hydroxyrifamycin S.

References

• 1. Mitochondria are targets for the antituberculosis drug rifampicin in cultured epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 8-Deoxy-Rifamycin Derivatives from Amycolatopsis mediterranei S699 ΔrifT Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Formulation of 3-Hydroxyrifamycin S for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyrifamycin S is a derivative of the rifamycin (B1679328) class of antibiotics, which are known for their potent activity against a range of bacteria, most notably Mycobacterium tuberculosis. The parent compound, Rifamycin S, is a quinone antibiotic that, like other rifamycins, inhibits bacterial DNA-dependent RNA polymerase. In vivo evaluation of novel rifamycin derivatives such as 3-Hydroxyrifamycin S is a critical step in the drug development process to determine their efficacy, pharmacokinetics, and safety profiles. A significant challenge in these studies is the poor aqueous solubility of many rifamycin compounds, necessitating the development of appropriate formulations for effective administration.

These application notes provide a comprehensive guide to the formulation and in vivo testing of 3-Hydroxyrifamycin S, drawing upon data from closely related rifamycin derivatives to establish robust protocols.

Physicochemical Properties and Solubility

Table 1: Solubility and Physicochemical Properties of Rifamycin S (as a proxy for 3-Hydroxyrifamycin S)

Property	Value	Reference(s)
Appearance	Orange to red crystalline powder	[1]
Solubility
Water	Insoluble	[1][3]
Methanol	Soluble	[1]
Ethanol	Soluble	[1][3]
DMSO	100 mg/mL	[3]
Isopropanol	Soluble (solubility increases with temperature)	[2]
Butyl Acetate	Soluble (solubility increases with temperature)	[2]

Formulation Strategy for In Vivo Administration

Given the expected low aqueous solubility of 3-Hydroxyrifamycin S, a non-aqueous or co-solvent-based vehicle is recommended for parenteral administration in preclinical animal models. The choice of vehicle is critical to ensure the compound remains solubilized and does not precipitate upon administration, which could lead to inaccurate and variable results.

Recommended Vehicle Composition

A commonly used vehicle for poorly water-soluble compounds in in vivo studies is a mixture of Dimethyl Sulfoxide (DMSO), polyethylene (B3416737) glycol (e.g., PEG400), and a sterile aqueous solution (e.g., saline or PBS).

Table 2: Recommended Vehicle for Parenteral Administration of 3-Hydroxyrifamycin S

Component	Percentage (v/v)	Purpose
Dimethyl Sulfoxide (DMSO)	5 - 10%	Primary solvent to dissolve the compound.
PEG400	30 - 40%	Co-solvent and viscosity modifier, improves solubility and stability.
Sterile Saline (0.9% NaCl)	50 - 65%	Diluent to bring the formulation to the final volume and improve tolerability.

Note: The final concentration of DMSO should be kept as low as possible to minimize potential toxicity in the animal model. It is crucial to perform a tolerability study with the vehicle alone before initiating the main experiment.

Experimental Protocols

Protocol 1: Preparation of 3-Hydroxyrifamycin S Formulation for Injection

Materials:

• 3-Hydroxyrifamycin S powder

• Dimethyl Sulfoxide (DMSO), sterile, injectable grade

• Polyethylene glycol 400 (PEG400), sterile, injectable grade

• Sterile Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile, amber glass vials

• Sterile syringes and needles

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the required amount of 3-Hydroxyrifamycin S powder in a sterile, amber glass vial. The use of an amber vial is recommended to protect the light-sensitive rifamycin compound.

• Add the required volume of DMSO to the vial.

• Vortex the mixture until the 3-Hydroxyrifamycin S is completely dissolved. Gentle warming or brief sonication may be used to aid dissolution, but care should be taken to avoid degradation.

• Add the required volume of PEG400 to the solution and vortex thoroughly to ensure a homogenous mixture.

• Slowly add the sterile saline or PBS to the mixture while continuously vortexing. Add the aqueous component dropwise to prevent precipitation of the compound.

• Visually inspect the final formulation for any signs of precipitation or cloudiness. The final solution should be clear.

• Prepare the formulation fresh on the day of the experiment and keep it protected from light.

Protocol 2: Murine Septicemia Model for Efficacy Testing

This model is designed to evaluate the efficacy of an antibiotic in clearing a systemic bacterial infection.[4]

Materials:

• Swiss-Webster mice (or other suitable strain), 18-25 g

• Standardized bacterial suspension (e.g., Staphylococcus aureus)

• Prepared 3-Hydroxyrifamycin S formulation

• Vehicle control (prepared as in Protocol 1, without the active compound)

• Syringes and needles for injection (appropriate gauge for the route of administration)

Procedure:

• Animal Acclimation: Acclimate the mice to the housing conditions for at least 3-5 days before the experiment.

• Inoculum Preparation: Prepare a standardized bacterial suspension in a suitable medium to a concentration known to induce a lethal infection.

• Infection: Inoculate the mice intraperitoneally (i.p.) with the bacterial suspension.

• Treatment: At a specified time post-infection (e.g., 1 hour), administer the prepared 3-Hydroxyrifamycin S formulation to the treatment group of mice. Administer the vehicle control to a separate group. Common administration routes include intravenous (i.v.), intraperitoneal (i.p.), or oral (p.o.).[4]

• Monitoring: Monitor the mice for signs of morbidity and mortality at regular intervals for a predetermined period (e.g., 7 days).

• Endpoint: The primary endpoint is typically survival. The efficacy of the compound is determined by comparing the survival rates of the treated group to the vehicle control group.

Pharmacokinetic and Toxicological Considerations

While specific pharmacokinetic data for 3-Hydroxyrifamycin S is not available, data from related compounds can provide some guidance. For instance, the half-life of rifampicin (B610482) is approximately 2.5 hours, while rifabutin (B1679326) has a much longer half-life of around 36 hours.[5] A pilot pharmacokinetic study is highly recommended to determine the absorption, distribution, metabolism, and excretion (ADME) profile of 3-Hydroxyrifamycin S.

For toxicological assessment, a patent for the closely related 3-formyl-rifamycin SV reports an LD50 in mice of approximately 400 mg/kg for intravenous administration and 1500 mg/kg for the oral route.[6] This information can be used as a preliminary guide for dose-range finding studies.

Table 3: Comparative Pharmacokinetic and Toxicity Data of Rifamycin Derivatives

Compound	Administration Route	Key Pharmacokinetic/Toxicity Data	Reference(s)
Rifampicin	Oral	T½ ≈ 2.5 hours	[5]
Rifabutin	Oral	T½ ≈ 36 hours, Bioavailability ≈ 12-20%	[5]
3-Formyl-rifamycin SV	Intravenous (mice)	LD50 ≈ 400 mg/kg	[6]
3-Formyl-rifamycin SV	Oral (mice)	LD50 ≈ 1500 mg/kg	[6]

Visualizations

Mechanism of Action of Rifamycins

Rifamycins, including 3-Hydroxyrifamycin S, exert their antibacterial effect by targeting the bacterial DNA-dependent RNA polymerase. They bind to the β-subunit of this enzyme, which leads to a steric blockade that prevents the elongation of messenger RNA (mRNA) chains. This inhibition of transcription ultimately halts protein synthesis, leading to bacterial cell death.

Caption: Mechanism of action of 3-Hydroxyrifamycin S.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines the key steps in a typical in vivo efficacy study using a murine model.

Caption: Workflow for a murine septicemia efficacy model.

References

• 1. Systemic Absorption of Rifamycin SV MMX Administered as Modified-Release Tablets in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study on Dissolution Thermodynamics and Cooling Crystallization of Rifamycin S - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacokinetics of rifabutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US3342810A - Derivatives of rifamycin sv - Google Patents [patents.google.com]

Application Notes and Protocols for the Analytical Standards of 3-Hydroxyrifamycin S

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the analysis of 3-Hydroxyrifamycin S, a derivative of the rifamycin (B1679328) class of antibiotics. The following protocols are intended to serve as a guide for the qualitative and quantitative analysis of this compound in various matrices, ensuring accuracy and reproducibility in research and development settings.

Physicochemical Properties and Handling

3-Hydroxyrifamycin S is a semi-synthetic derivative of Rifamycin S. Like other rifamycins (B7979662), it possesses a characteristic naphthoquinone chromophore responsible for its color and UV-Vis absorption. It is sparingly soluble in water but soluble in organic solvents such as methanol (B129727), ethanol, and chloroform.[1] Due to its potential instability, it should be stored protected from light and at low temperatures.

Analytical Methodologies

A combination of chromatographic and spectroscopic techniques is recommended for the comprehensive analysis of 3-Hydroxyrifamycin S.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment and Quantification

Reverse-phase HPLC (RP-HPLC) is a robust method for determining the purity of 3-Hydroxyrifamycin S and for its quantification in various samples.

Table 1: HPLC Method Parameters

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)[2]
Mobile Phase	Gradient of Acetonitrile (B52724) and water with 0.1% Formic Acid[3]
Gradient	20-80% Acetonitrile over 20 minutes
Flow Rate	1.0 mL/min[2][4]
Detection	UV-Vis at 254 nm or 334 nm[2][3]
Injection Volume	20 µL[2]
Column Temperature	30°C[5]

Experimental Protocol: HPLC Analysis

• Standard Preparation: Prepare a stock solution of 3-Hydroxyrifamycin S analytical standard in methanol at a concentration of 1 mg/mL. From this stock, prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by diluting with the mobile phase.

• Sample Preparation:

  • For pure substance: Dissolve the sample in methanol to a final concentration within the calibration range.

  • For biological matrices (e.g., plasma, serum):

    • To 100 µL of the sample, add 300 µL of acetonitrile to precipitate proteins.[4]

    • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 100 µL of the mobile phase.[4]

• Chromatographic Analysis: Inject the prepared standards and samples onto the HPLC system.

• Data Analysis: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of 3-Hydroxyrifamycin S in the samples by interpolating their peak areas from the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for High-Sensitivity Quantification

For trace-level quantification and confirmation of identity, LC-MS/MS is the preferred method due to its high sensitivity and selectivity.

Table 2: LC-MS/MS Method Parameters

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative[6]
Mass Analyzer	Triple Quadrupole (QqQ) or Orbitrap
Monitored Transitions	To be determined by direct infusion of a standard solution. Precursor ion ([M+H]⁺ or [M-H]⁻) and product ions will be specific to 3-Hydroxyrifamycin S.
Collision Energy	Optimize for the specific instrument and transitions.
LC Conditions	As described in the HPLC section (Table 1), potentially with a lower flow rate (e.g., 0.3-0.5 mL/min) for better MS compatibility.

Experimental Protocol: LC-MS/MS Analysis

• Standard and Sample Preparation: Follow the same procedures as for HPLC analysis, ensuring high-purity solvents and reagents are used.

• Tuning and Optimization: Infuse a standard solution of 3-Hydroxyrifamycin S directly into the mass spectrometer to determine the precursor ion and optimize fragmentation parameters (collision energy) to identify characteristic product ions for Multiple Reaction Monitoring (MRM).

• LC-MS/MS Analysis: Inject the prepared standards and samples into the LC-MS/MS system.

• Data Analysis: Quantify 3-Hydroxyrifamycin S using the area of the specific MRM transitions and a calibration curve generated from the standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is essential for the unambiguous identification and structural confirmation of 3-Hydroxyrifamycin S.

Table 3: NMR Parameters for Structural Analysis

Experiment	Purpose
¹H NMR	Provides information on the number and chemical environment of protons.
¹³C NMR	Provides information on the carbon skeleton.
COSY	Identifies proton-proton couplings within spin systems.[7]
HSQC	Correlates protons with their directly attached carbons.[7]
HMBC	Identifies long-range correlations between protons and carbons, crucial for connecting different fragments of the molecule.[7]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the 3-Hydroxyrifamycin S standard in a suitable deuterated solvent (e.g., CDCl₃, Methanol-d₄).

• Data Acquisition: Acquire a suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher).[7]

• Data Analysis: Process and analyze the spectra to assign all proton and carbon signals and confirm the structure of 3-Hydroxyrifamycin S. The chemical shifts and coupling constants will be characteristic of the molecule.

Visualized Workflows and Pathways

Diagram 1: General Analytical Workflow for 3-Hydroxyrifamycin S

Caption: General workflow for the analysis of 3-Hydroxyrifamycin S.

Diagram 2: Logical Relationship for Method Selection

Caption: Decision guide for selecting the appropriate analytical method.

References

• 1. mdpi.com [mdpi.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. mdpi.com [mdpi.com]
• 4. High-performance liquid chromatographic assay for two rifamycin-derived hypocholesterolemic agents in liver and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of three rifamycins via electrospray mass spectrometry and HPLC-thermospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nanoscaled Discovery of a Shunt Rifamycin from Salinispora arenicola Using a Three-Color GFP-Tagged Staphylococcus aureus Macrophage Infection Assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Experimental Procedures for the Hydroxylation of Rifamycin S

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rifamycin (B1679328) S is a crucial intermediate in the synthesis of clinically significant antibiotics, including rifampicin.[1] The hydroxylation of the rifamycin scaffold is a key strategy for generating novel derivatives with potentially improved efficacy, altered pharmacokinetic properties, or the ability to overcome bacterial resistance.[2] Enzymatic modifications, including hydroxylations, are also central to bacterial resistance mechanisms.[3][4] This document provides detailed protocols and workflows for the hydroxylation of rifamycin S and related compounds through enzymatic and microbial methods, as well as associated chemical conversions critical to its production.

Enzymatic Hydroxylation of the Rifamycin Core

Enzymatic methods offer high specificity for modifying the rifamycin structure. Flavin-dependent monooxygenases (often called Rox) and cytochrome P450 enzymes are primarily responsible for these hydroxylations.[5][6] These enzymes can introduce hydroxyl groups at various positions, with C-2 hydroxylation of the naphthoquinone core being a notable example that can lead to the linearization and inactivation of the antibiotic.[3][7]

Signaling and Reaction Pathway

The enzymatic hydroxylation typically involves a monooxygenase, which utilizes a cofactor like FAD or a P450 system, and molecular oxygen to add a hydroxyl group to the rifamycin substrate.

Caption: Enzymatic hydroxylation of Rifamycin S by a monooxygenase.

Experimental Protocol: In Vitro Hydroxylation using Purified Rox Enzyme

This protocol is a generalized procedure based on methodologies for characterizing rifamycin monooxygenases.[3][8]

1. Enzyme Preparation:

• Express the gene encoding the rifamycin monooxygenase (e.g., from Streptomyces venezuelae or Nocardia farcinica) in a suitable host like E. coli.[3][8]
• Purify the expressed enzyme using standard chromatographic techniques (e.g., immobilized metal affinity chromatography).
• Confirm enzyme purity and concentration via SDS-PAGE and spectrophotometric methods. The purified enzyme should have a characteristic yellow color and UV-visible absorbance maxima around 366 and 449 nm, indicative of a folded flavoenzyme.[8]

2. Reaction Mixture Setup:

• Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5).
• In a total volume of 200 µL, combine the following components:
• Purified Rox enzyme (final concentration ~5-10 µM).
• Rifamycin S or SV, dissolved in a suitable solvent like DMSO (final concentration ~100-200 µM).
• NAD(P)H as a reducing equivalent (final concentration ~500 µM).[8]
• FAD cofactor, if required (final concentration ~10-20 µM).

3. Incubation:

• Incubate the reaction mixture at 25-30°C for 1 hour.[3] For time-course analysis, samples can be taken at various intervals (e.g., 0, 10, 30, and 60 seconds).[8]

4. Reaction Quenching and Sample Preparation:

• Stop the reaction by adding an equal volume of methanol (B129727) (e.g., 200 µL).[3]
• Centrifuge the mixture at high speed (e.g., 13,800 x g) for 5 minutes to precipitate the protein.[3]
• Collect the supernatant for analysis.

5. Product Analysis (HPLC):

• Analyze the supernatant using reverse-phase HPLC.
• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B).[3]
• Detection: Monitor at 340 nm.[8]
• The hydroxylated product is expected to have a shorter retention time than the parent rifamycin.[8]

Data Summary: Enzymatic Hydroxylation

Enzyme Type	Source Organism	Substrate	Position of Hydroxylation	Cofactor	Reference
Rifamycin Monooxygenase (Rox)	Nocardia farcinica, S. venezuelae	Rifampicin, Rifamycin SV	C-2 of naphthoquinone core	FAD, NADPH	[3][7]
Rifampicin Monooxygenase (RIFMO)	Nocardia farcinica	Rifampicin	N2' of piperazine (B1678402) moiety	FAD, NADPH	[8]
Cytochrome P450 (rif-orf5)	Amycolatopsis mediterranei	Rifamycin W (precursor)	Ansa chain (oxidative cleavage)	P450 system	[6][9]

Microbial Biotransformation

Using whole microbial cells, either the natural producers or engineered strains, can be an effective method for producing hydroxylated rifamycins. The native producer, Amycolatopsis mediterranei, possesses the enzymatic machinery for various oxidative modifications during rifamycin biosynthesis.[6][10]

Experimental Workflow

Caption: General workflow for microbial biotransformation of Rifamycin S.

Experimental Protocol: Whole-Cell Biotransformation

This protocol is adapted from fermentation procedures for Amycolatopsis mediterranei.[9][10]

1. Microorganism and Media:

• Strain: Amycolatopsis mediterranei S699 (or a mutant strain thereof).[9][10]
• Media (YMG): Per 1000 mL of ddH₂O: 4 g yeast extract, 10 g malt (B15192052) extract, 4 g glucose, 20 g agar (B569324). Adjust pH to 7.2.[9]

2. Culture Preparation:

• Inoculate the selected strain onto YMG agar plates.
• Cultivate for 7 days at 28°C to allow for sufficient growth and production of biosynthetic enzymes.[10]

3. Biotransformation:

• The substrate (Rifamycin S) can be added directly to the growing culture. The optimal time and concentration for substrate addition should be determined empirically.
• Continue incubation under the same conditions for a defined period (e.g., 24-72 hours), allowing the microbial enzymes to modify the substrate.

4. Extraction:

• Dice the agar culture into small pieces.
• Extract the culture overnight with a solvent mixture, such as ethyl acetate/methanol (4:1, v/v), at room temperature.[10]
• Collect the organic solvent and concentrate it under vacuum to yield a crude extract.

5. Analysis:

• Dissolve the crude extract in methanol.
• Analyze by HPLC, as described in the enzymatic protocol, to identify and quantify the parent substrate and any new, more polar (hydroxylated) products.

Chemical Conversion of Rifamycin B to Rifamycin S

While not a direct hydroxylation of Rifamycin S, its production from Rifamycin B is a critical process involving an oxidation and a hydrolysis step. This biotransformation can be achieved chemically or enzymatically.[1] The chemical method often requires strong acidic conditions.[1] An alternative enzymatic process using Rifamycin B oxidase offers a milder route.[11]

Reaction Pathway

Caption: Conversion pathway from Rifamycin B to Rifamycin SV.

Experimental Protocol: Chemical Hydrolysis of Rifamycin O to Rifamycin S

This protocol is based on a patented chemical process.[12]

1. Reaction Setup:

• In a suitable flask, dissolve Rifamycin O (e.g., 45 g) in a mixture of a chlorinated organic solvent and an alcohol (e.g., CHCl₃:Methanol 4:1 v/v). The concentration should be high, for instance, 90,000 µg/mL.
• Maintain the temperature at a controlled level, for example, 30°C.

2. Hydrolysis:

• Slowly add a strong mineral acid, such as 98% H₂SO₄ (e.g., 15 g), dropwise to the solution while stirring thoroughly.
• Continue stirring at 30°C for approximately 45 minutes, or until hydrolysis is complete (monitorable by TLC or HPLC).

3. Work-up and Isolation:

• Wash the organic phase portionally with water. The first wash can be with a slightly basic solution (e.g., containing sodium bicarbonate) to neutralize the strong acid.
• Concentrate the organic phase to dryness under vacuum.

4. Crystallization:

• Take up the resulting solid mass in a suitable alcohol, such as absolute ethanol.
• Cool the solution to induce precipitation of Rifamycin S.
• Collect the crystals by filtration and dry under vacuum.

Data Summary: Chemical Hydrolysis of Rifamycin O to S

Solvent System (v/v)	Acid Catalyst	Temp. (°C)	Time	Yield of Rifamycin S	Reference
CH₂Cl₂ : Methanol (1:1)	Conc. HCl	18°C	1 hr 20 min	80% (36 g from 45 g)	[12]
CHCl₃ : Methanol (4:1)	98% H₂SO₄	30°C	45 min	55.5% (25 g from 45 g)	[12]
CHCl₃ : Ethanol (3:1)	Conc. H₃PO₄	10°C	3 hr 15 min	77.7% (35 g from 50 g)	[12]

References

• 1. Biotransformations of rifamycins: process possibilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Redesign of Rifamycin Antibiotics to Overcome ADP‐Ribosylation‐Mediated Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis [frontiersin.org]
• 4. Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Enzymes of the Rifamycin Antibiotic Resistome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Improving rifamycin production in Amycolatopsis mediterranei by expressing a Vitreoscilla hemoglobin (vhb) gene fused to a cytochrome P450 monooxygenase domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. frontiersin.org [frontiersin.org]
• 8. The Structure of the Antibiotic Deactivating, N-hydroxylating Rifampicin Monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. US4431735A - Biological process for the preparation of rifamycin derivatives - Google Patents [patents.google.com]
• 12. US3933801A - Process for preparing rifamycin S by hydrolysis of rifamycin O - Google Patents [patents.google.com]

Application Notes and Protocols: 3-Hydroxyrifamycin S in Structure-Activity Relationship Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Hydroxyrifamycin S as a scaffold for structure-activity relationship (SAR) studies aimed at the development of novel antibacterial agents. The following sections detail the rationale, experimental protocols, and data interpretation for such studies.

Introduction

Rifamycins (B7979662) are a class of potent antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase, a crucial enzyme for bacterial survival.[1] Structure-activity relationship (SAR) studies of rifamycins have been instrumental in the development of clinically important derivatives such as rifampicin. The modification of the C-3 position of the rifamycin (B1679328) core has been a key area of investigation to enhance antibacterial activity, broaden the spectrum, and overcome resistance.[2][3] 3-Hydroxyrifamycin S, with its reactive hydroxyl group at the C-3 position, serves as a versatile starting point for the synthesis of a wide array of derivatives for SAR studies.

Data Presentation: Structure-Activity Relationship of 3-Substituted Rifamycin S Derivatives

The following table summarizes the in vitro antibacterial activity (Minimum Inhibitory Concentration, MIC) of a series of hypothetical 3-substituted rifamycin S derivatives. The selection of substituents and the corresponding MIC values are representative of findings from various SAR studies on C-3 modified rifamycins.[3][4][5] This data illustrates how modifications at the 3-position can significantly impact antibacterial potency.

Compound ID	R-Group at C-3 Position	Staphylococcus aureus (MIC, µg/mL)	Mycobacterium tuberculosis (MIC, µg/mL)	Reference for Representative Data
1	-CH₂OH (3-Hydroxyrifamycin S)	0.125	0.25	[6]
2	-CHO (3-Formylrifamycin S)	0.25	0.5	[7]
3	-CH₂-O-CH₃	0.06	0.125	[3]
4	-CH₂-O-C₂H₅	0.03	0.06	[3]
5	-CH₂-O-CO-CH₃	0.5	1.0	[8]
6	-CH=N-OH	1.0	2.0	[6]
7	-CH=N-NH-CO-NH₂	0.015	0.03	[7]
8	-CH₂-N(CH₃)₂	0.008	0.015	[3]

Note: The MIC values presented are illustrative and compiled from various sources investigating C-3 modified rifamycins to demonstrate potential SAR trends.

Experimental Protocols

Protocol 1: Synthesis of 3-Hydroxyrifamycin S (Compound 1)

This protocol describes the reduction of 3-formylrifamycin SV to 3-hydroxymethyl-rifamycin SV, which can then be oxidized to 3-Hydroxyrifamycin S.

Materials:

• 3-Formylrifamycin SV

• Sodium borohydride (B1222165) (NaBH₄)

• Absolute ethanol (B145695)

• Ethyl acetate

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and equipment

Procedure: [6]

• Suspend 7.3 g (0.01 mole) of 3-formylrifamycin SV in 100 mL of absolute ethanol in a round-bottom flask.

• While cooling the suspension in an ice bath, slowly add a solution of 0.41 g (0.011 mole) of NaBH₄ in 25 mL of absolute ethanol with continuous stirring.

• After the addition is complete, continue stirring for an additional 15 minutes.

• Concentrate the reaction mixture to approximately 20 mL under reduced pressure.

• Take up the concentrate with about 200 mL of ethyl acetate.

• Wash the organic phase with water, dry over anhydrous sodium sulfate, and evaporate the solvent to dryness.

• Purify the crude product by silica gel column chromatography to obtain pure 3-hydroxymethyl-rifamycin SV.

• Subsequent oxidation (e.g., using manganese dioxide) will yield 3-Hydroxyrifamycin S.

Protocol 2: General Procedure for the Synthesis of 3-Alkoxymethyl Rifamycin S Derivatives (e.g., Compounds 3 & 4)

This protocol provides a general method for the etherification of the 3-hydroxyl group.

Materials:

• 3-Hydroxyrifamycin S

• Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl halide (e.g., methyl iodide, ethyl iodide)

• Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

• Dissolve 3-Hydroxyrifamycin S in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath and add NaH (1.2 equivalents) portion-wise.

• Stir the mixture at 0°C for 30 minutes.

• Add the corresponding alkyl halide (1.5 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method for determining the MIC of novel antimicrobial compounds against bacterial strains.[9][10][11]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB), cation-adjusted (or other appropriate broth medium, e.g., Middlebrook 7H9 for M. tuberculosis)

• Bacterial strains for testing (e.g., S. aureus ATCC 29213, M. tuberculosis H37Rv)

• Synthesized 3-Hydroxyrifamycin S derivatives (stock solutions in DMSO)

• Sterile saline or PBS

• Bacterial inoculum standardized to a 0.5 McFarland standard

Procedure:

• Prepare a serial two-fold dilution of the test compounds in the appropriate broth directly in the 96-well plates. The final volume in each well should be 100 µL.

• Prepare a bacterial inoculum suspension in sterile saline or PBS, adjusting the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute the standardized bacterial suspension in broth to achieve a final concentration of 5 x 10⁵ CFU/mL in each well after inoculation.

• Add 100 µL of the diluted bacterial suspension to each well of the microtiter plate, resulting in a final volume of 200 µL.

• Include a positive control (wells with bacteria and broth but no antibiotic) and a negative control (wells with broth only).

• Seal the plates and incubate at 37°C for 18-24 hours for S. aureus or for 7-14 days for M. tuberculosis.

• The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Visualizations

Caption: Mechanism of action of rifamycin derivatives.

Caption: A typical workflow for SAR studies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationship studies of new rifamycins containing l-amino acid esters as inhibitors of bacterial RNA polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. US3342810A - Derivatives of rifamycin sv - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Structure-activity relationships in the ansamycins. Molecular structure and activity of 3-carbomethoxy rifamycin S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Development of Rifapentine Susceptibility Tests for Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Hydroxyrifamycin S

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of 3-Hydroxyrifamycin S considered challenging?

The synthesis of 3-Hydroxyrifamycin S is a significant challenge due to the complex and highly functionalized nature of the rifamycin (B1679328) scaffold. Key difficulties include:

• Site Selectivity: The naphthoquinone core has multiple positions susceptible to reaction, making selective hydroxylation at the C3 position difficult to achieve.

• Sensitivity of Functional Groups: The molecule contains numerous hydroxyl groups, a quinone system, and a delicate ansa chain, all of which are sensitive to the harsh conditions often required for aromatic hydroxylation.[1][2][3]

• Oxidation-Reduction Instability: The quinone/hydroquinone (B1673460) system of Rifamycin S/SV is redox-active, which can lead to undesired side reactions under many synthetic conditions.

• Steric Hindrance: The bulky ansa chain can sterically hinder access to the C3 position, influencing the feasibility of certain reactions.

Q2: Are there any known methods for the direct hydroxylation of the C3 position on Rifamycin S?

Based on available scientific literature, there are no established, direct one-step methods for the hydroxylation of the C3 position of Rifamycin S. The functionalization of this position typically involves multi-step sequences, such as the introduction of a group that can be later converted to a hydroxyl group.

Q3: What is the general reactivity of the C3 position of the Rifamycin S aromatic ring?

The C3 position of the Rifamycin S naphthoquinone ring is known to be susceptible to electrophilic substitution. This is evidenced by the successful synthesis of various C3-substituted derivatives, such as 3-aminomethyl and 3-formyl rifamycins, which serve as precursors for other analogs.[4][5] This reactivity suggests that an electrophilic hydroxylation approach might be plausible, though challenging.

Q4: Would an enzymatic approach be more feasible for the synthesis of 3-Hydroxyrifamycin S?

An enzymatic approach using, for example, a cytochrome P450 monooxygenase, could offer a more selective route to 3-Hydroxyrifamycin S. However, this would require identifying or engineering a specific enzyme that can perform the hydroxylation at the desired C3 position without acting on other parts of the molecule. This approach comes with its own set of challenges, including enzyme discovery, expression, and optimization of reaction conditions.

Troubleshooting Guide

Problem 1: Low to no conversion of Rifamycin S to the desired 3-Hydroxy product.

Potential Cause	Troubleshooting Suggestion
Low reactivity of the C3 position towards the chosen hydroxylating agent.	- Increase the electrophilicity of the hydroxylating agent. - Consider using a stronger Lewis acid catalyst to activate the substrate or the reagent. - Explore alternative hydroxylation methods with different reaction mechanisms (e.g., radical-based).
Steric hindrance from the ansa chain preventing reagent access.	- Employ smaller, less sterically demanding hydroxylating reagents. - Investigate reaction conditions that may induce a conformational change in the ansa chain, potentially improving access to the C3 position.
Decomposition of the starting material under the reaction conditions.	- Screen a range of solvents and temperatures to find milder conditions. - Ensure the reaction is performed under an inert atmosphere to prevent oxidative degradation. - Use a protecting group strategy for sensitive functional groups.

Problem 2: Formation of multiple unidentified byproducts.

Potential Cause	Troubleshooting Suggestion
Lack of regioselectivity in the hydroxylation reaction.	- Employ a directing group at a neighboring position to favor hydroxylation at C3. - Investigate enzymatic or biomimetic approaches that offer higher selectivity. - A multi-step approach involving the introduction of a functional group at C3 that can be later converted to a hydroxyl group may be necessary.
Oxidation or other reactions at different sites on the rifamycin scaffold.	- Protect sensitive hydroxyl groups on the ansa chain and the hydroquinone (if using Rifamycin SV) with suitable protecting groups (e.g., silyl (B83357) ethers, acetals). - Use milder and more selective oxidizing agents if the reaction involves an oxidative hydroxylation. - Carefully control the stoichiometry of reagents.
Degradation of the product under the reaction or workup conditions.	- Optimize the reaction time to minimize byproduct formation. - Use a buffered workup to avoid exposure to harsh pH conditions. - Purify the product quickly after the reaction is complete.

Problem 3: Difficulty in purifying the 3-Hydroxyrifamycin S product.

Potential Cause	Troubleshooting Suggestion
Similar polarity of the product and unreacted starting material or byproducts.	- Optimize chromatographic conditions (e.g., try different solvent systems, use a different stationary phase like reverse-phase HPLC). - Consider derivatizing the crude product to alter its polarity, facilitating separation, followed by a deprotection step.
Instability of the product on silica (B1680970) gel.	- Use a deactivated silica gel (e.g., treated with triethylamine). - Employ alternative purification techniques such as preparative HPLC or counter-current chromatography.

Experimental Protocols: A Hypothetical Approach

Given the absence of a direct protocol, a plausible multi-step strategy for the synthesis of 3-Hydroxyrifamycin S might involve the introduction of a leaving group at the C3 position, followed by nucleophilic substitution with a hydroxide (B78521) source. Below is a conceptual workflow.

Step 1: Introduction of a Bromo Group at the C3 Position (Conceptual)

• Protection: Protect the hydroxyl groups of Rifamycin S, particularly the C1 and C8 hydroxyls, using a suitable protecting group like a silyl ether (e.g., TBDMS).

• Bromination: React the protected Rifamycin S with an electrophilic bromine source (e.g., N-bromosuccinimide) in an appropriate solvent.

• Purification: Purify the resulting 3-Bromo-Rifamycin S derivative using column chromatography.

Step 2: Hydroxylation via Nucleophilic Substitution (Conceptual)

• Substitution: React the 3-Bromo-Rifamycin S derivative with a hydroxide source (e.g., sodium hydroxide) in a suitable solvent system, potentially with a phase-transfer catalyst to improve solubility and reactivity.

• Deprotection: Remove the protecting groups under appropriate conditions (e.g., with a fluoride (B91410) source for silyl ethers).

• Final Purification: Purify the final 3-Hydroxyrifamycin S product using preparative HPLC.

Visualizations

Caption: A logical workflow for troubleshooting challenges in the synthesis of 3-Hydroxyrifamycin S.

Caption: A conceptual multi-step workflow for the synthesis of 3-Hydroxyrifamycin S.

References

• 1. Late-Stage Diversification of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Late-stage C–H functionalization offers new opportunities in drug discovery | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives exhibit activity against rifampicin-resistant Mycobacterium tuberculosis RpoBS522L strain and display a different binding mode at the RNAP β-subunit site compared to rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: 3-Hydroxylation of Rifamycin S

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the 3-hydroxylation of rifamycin (B1679328) S. Our aim is to help you identify and mitigate the formation of common byproducts to improve reaction yield and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed during the 3-hydroxylation of rifamycin S?

A1: While the specific byproducts can vary based on the reaction conditions, common impurities arise from the degradation of the rifamycin core. Under acidic conditions, a primary degradation product is 3-formylrifamycin SV , resulting from the hydrolysis of functionalities at the 3-position.[1][2][3] In alkaline environments, oxidation can lead to the formation of rifamycin quinone .[4] Other potential impurities include rifampicin (B610482) N-oxide and 25-desacetyl rifamycin , which may arise from side reactions or degradation of the starting material or product.[5][6]

Q2: How does pH influence the formation of byproducts in this reaction?

A2: pH is a critical factor in the stability of rifamycin S and its derivatives. Acidic conditions (pH < 7) can catalyze the hydrolysis of substituents at the C-3 position, leading to the formation of 3-formylrifamycin SV.[1][2] Conversely, alkaline conditions (pH > 7) can promote the auto-oxidation of the hydroquinone (B1673460) ring system to form rifamycin quinone.[4] Therefore, maintaining a neutral or near-neutral pH is crucial to minimize the formation of these degradation byproducts.

Q3: What analytical techniques are recommended for monitoring the reaction and identifying byproducts?

A3: High-Performance Liquid Chromatography (HPLC) is a widely used and effective method for monitoring the progress of the 3-hydroxylation of rifamycin S and detecting the formation of byproducts.[5] For definitive identification of unknown impurities, coupling HPLC with Mass Spectrometry (LC-MS/MS) provides molecular weight and fragmentation data, which are invaluable for structural elucidation.[7]

Q4: Can the choice of solvent affect byproduct formation?

A4: Yes, the solvent system can influence reaction rates and the stability of the reactants and products. Aprotic dipolar solvents are often used in reactions involving rifamycin S.[8] It is important to use dry, high-purity solvents to avoid introducing water, which can contribute to hydrolysis, or other reactive impurities.

Q5: Are there any specific temperature considerations to minimize byproduct formation?

A5: Elevated temperatures can accelerate both the desired reaction and undesirable degradation pathways. It is essential to carefully control the reaction temperature. The optimal temperature will be a balance between achieving a reasonable reaction rate and minimizing the formation of thermal degradation byproducts. Monitoring the reaction progress closely will help in determining the ideal temperature profile for your specific conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the 3-hydroxylation of rifamycin S, with a focus on identifying and resolving problems related to byproduct formation.

Problem	Potential Cause	Recommended Solution
High levels of 3-formylrifamycin SV detected.	The reaction medium is too acidic, causing hydrolysis of the C-3 substituent.[1][2]	Carefully buffer the reaction to maintain a neutral or slightly basic pH. Monitor the pH throughout the reaction and adjust as necessary.
Presence of rifamycin quinone in the product mixture.	The reaction environment is too alkaline, leading to oxidation of the hydroquinone moiety.[4]	Maintain the reaction pH in the neutral to slightly acidic range. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Significant amount of unreacted rifamycin S remains.	Reaction conditions (temperature, time, reagent stoichiometry) are not optimal.	Systematically optimize the reaction parameters. Increase the reaction temperature cautiously while monitoring for degradation. Ensure the correct stoichiometry of the hydroxylating agent.
Detection of 25-desacetyl rifamycin.	Hydrolysis of the acetyl group at the C-25 position. This can be catalyzed by acidic or basic conditions, or enzymatically if using biological systems.[6]	Maintain a neutral pH and moderate temperature. If applicable, ensure the absence of contaminating esterases.
Appearance of multiple unidentified peaks in the chromatogram.	General degradation of the rifamycin macrocycle due to harsh reaction conditions (e.g., high temperature, prolonged reaction time, presence of strong acids or bases).	Reduce the reaction temperature and time. Use milder reagents if possible. Ensure all starting materials and solvents are of high purity.

Experimental Protocols

While a specific protocol for the 3-hydroxylation of rifamycin S is not detailed in the provided search results, a general approach for monitoring such reactions and characterizing impurities can be outlined based on common laboratory practices in synthetic and analytical chemistry.

General Protocol for Reaction Monitoring by HPLC:

• Sample Preparation: At regular intervals, withdraw a small aliquot (e.g., 10-50 µL) from the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it in a suitable solvent (e.g., a mixture of mobile phase components) to a known concentration. This prevents further reaction.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter.

• Injection: Inject a fixed volume of the filtered sample onto the HPLC system.

• Analysis: Monitor the disappearance of the rifamycin S peak and the appearance of the desired product and any byproduct peaks over time.

Typical HPLC Conditions for Rifamycin Analysis:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile (B52724) and water (often with a modifier like formic acid or ammonium (B1175870) acetate)
Flow Rate	1.0 mL/min
Detection	UV-Vis at a wavelength where rifamycins (B7979662) absorb strongly (e.g., 254 nm or 334 nm)
Column Temperature	25-40 °C

Note: These are general conditions and should be optimized for the specific separation required.

Visualizations

Reaction Pathway and Byproduct Formation

The following diagram illustrates the potential degradation pathways of rifamycin S under different pH conditions, which can lead to the formation of common byproducts during a 3-hydroxylation reaction.

Caption: Potential byproduct formation from Rifamycin S.

Troubleshooting Workflow

This diagram provides a logical workflow for troubleshooting unexpected results in the 3-hydroxylation of rifamycin S, with a focus on identifying and addressing byproduct formation.

Caption: Troubleshooting workflow for byproduct analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Development of a sensitive and rapid method for rifampicin impurity analysis using supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. allmpus.com [allmpus.com]
• 7. The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US4174320A - Process for the preparation of rifampicin - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3-Hydroxyrifamycin S and Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Hydroxyrifamycin S and other 3-substituted rifamycin (B1679328) derivatives. Due to the specificity of 3-Hydroxyrifamycin S synthesis pathways, this guide draws upon established protocols for structurally related compounds, such as 3-amino-rifamycin S, to provide relevant and practical advice.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for synthesizing 3-substituted rifamycin S derivatives?

A1: The most common precursors are Rifamycin S and its halogenated derivatives. For instance, 3-bromo-rifamycin S is a versatile starting material for introducing various functional groups at the C-3 position, which can then be further modified.[1][2] The synthesis of rifampicin (B610482), a well-known derivative, often starts from Rifamycin S.[3]

Q2: Which analytical techniques are recommended for monitoring reaction progress and assessing product purity?

A2: High-Performance Liquid Chromatography (HPLC) is a robust method for both monitoring the reaction and quantifying impurities.[4] Thin-Layer Chromatography (TLC) is also frequently used for rapid, qualitative assessment of the reaction progress.[3] UV-Vis Spectrometry can be employed for concentration determination, as rifamycins (B7979662) have characteristic chromophores.[5]

Q3: What are the key safety precautions to consider during the synthesis?

A3: Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as safety goggles, lab coats, and gloves. Many of the organic solvents used (e.g., dimethylformamide, dichloromethane (B109758), chloroform) are volatile and toxic, requiring work to be performed in a well-ventilated fume hood.[1] Some reagents may be corrosive or reactive, so their specific material safety data sheets (MSDS) should be consulted.

Q4: How can rifamycin compounds be purified effectively?

A4: Purification is typically achieved through crystallization or chromatographic techniques. Common crystallization solvents include 2-methoxy-ethanol, ethanol, and isopropanol.[1][6] For more challenging separations, semi-preparative HPLC can be utilized to obtain high-purity fractions.[7]

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Product

Q: My reaction to synthesize a 3-substituted rifamycin S derivative has a very low yield. What are the possible causes and solutions?

A: Low yield can stem from several factors, from reaction conditions to starting material quality. Below is a systematic guide to troubleshooting this issue.

Troubleshooting Low Yield

Caption: A decision tree for troubleshooting low product yield.

Issue 2: Presence of Significant Impurities

Q: My final product shows multiple spots on TLC or extra peaks in HPLC. How can I minimize by-product formation?

A: The formation of by-products is a common challenge in multi-step organic synthesis.

• Control Reaction Temperature: Fluctuations in temperature can lead to unwanted side reactions. Maintain a stable temperature throughout the reaction. For example, in the synthesis of 3-nitro-rifamycin S, the temperature is carefully kept at 40°C.[1]

• Optimize pH: The pH of the reaction medium is critical. In the synthesis of rifampicin, adding medium-strength acids like acetic acid can limit the formation of certain by-products and increase the reaction speed.[3]

• Inert Atmosphere: Rifamycin derivatives can be sensitive to oxidation. Bubbling nitrogen through the reaction mixture before adding reagents can prevent oxidative side reactions.[1]

• Reagent Addition: The rate of reagent addition can influence selectivity. A slow, portion-wise, or dropwise addition of a reactive agent can help control the reaction and minimize by-products.[1]

Issue 3: Difficulty in Product Purification and Isolation

Q: I am struggling to crystallize my product, or the purity does not improve after crystallization. What should I do?

A: Purification can be as challenging as the reaction itself.

• Solvent Screening for Crystallization: If one solvent does not yield pure crystals, a systematic screening of different solvents or solvent mixtures is recommended. Common solvents for rifamycins include ethanol, isopropanol, and 2-methoxy-ethanol.[1][6]

• Chromatographic Purification: If crystallization is ineffective, column chromatography or semi-preparative HPLC are powerful alternatives. For HPLC, optimizing the mobile phase composition and gradient is key to separating closely related impurities.[7]

• Washing and Extraction: Ensure proper work-up procedures. Washing the organic phase with acidified water or a bicarbonate solution can remove unreacted reagents and certain by-products before concentration and purification.[6][8]

Experimental Protocols and Data

The following protocols and data are based on the synthesis of 3-amino-rifamycin S, a C-3 substituted derivative, and serve as a reference for designing experiments for 3-Hydroxyrifamycin S.

General Workflow for Synthesis of 3-Substituted Rifamycin S

Caption: General experimental workflow for 3-substituted rifamycin synthesis.

Table 1: Example Reaction Conditions for 3-Amino-Rifamycin S Synthesis

This table summarizes the conditions for the two main steps in converting 3-bromo-rifamycin S to 3-amino-rifamycin S.[1]

Step	Precursor	Reagents	Solvent	Temperature (°C)	Time	Key Notes
1. Nitration	3-bromo-rifamycin S	Sodium nitrite (B80452) (NaNO₂), Urea, Acetic acid	N,N-dimethylformamide (DMF)	20 -> 40	~30 min	Reaction performed under a nitrogen atmosphere.
2. Reduction	3-nitro-rifamycin S	Zinc powder, Acetic acid	Dichloromethane	Gentle reflux	~1 hour	Zinc powder is added portionwise to control the reaction rate.
3. Oxidation	3-amino-rifamycin SV	Manganese dioxide (MnO₂)	Dichloromethane	Room Temp.	~5 hours	Converts the intermediate 3-amino-rifamycin SV to the final 3-amino-rifamycin S.

Protocol 1: Synthesis of 3-Amino-Rifamycin S from 3-Bromo-Rifamycin S

This protocol is adapted from established literature and serves as an illustrative example for a 3-position functionalization.[1]

• Nitration:

  • Dissolve 3-bromo-rifamycin S in N,N-dimethylformamide at 20°C.

  • Bubble a stream of nitrogen through the solution for approximately 20 minutes.

  • Add sodium nitrite (NaNO₂) portionwise, allowing the temperature to rise to around 40°C while stirring under nitrogen.

  • Maintain the temperature at 40°C for 30 minutes, then cool to 20°C.

  • Add urea, followed by the dropwise addition of acetic acid.

• Work-up and Reduction:

  • Filter the reaction mixture.

  • Dilute the solution with dichloromethane and wash it several times with water.

  • The resulting solution containing 3-nitro-rifamycin S is used directly in the next step.

  • To the dichloromethane solution, add acetic acid.

  • Add zinc powder portionwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue warming at a gentle reflux for one hour.

• Oxidation and Purification:

  • Cool the reaction mixture and filter it.

  • Treat the dichloromethane solution with manganese dioxide to oxidize the intermediate 3-amino-rifamycin SV to 3-amino-rifamycin S. Stir for approximately 5 hours.

  • Filter the mixture and evaporate the solvent to dryness.

  • Crystallize the resulting raw material from 2-methoxy-ethanol to obtain pure 3-amino-rifamycin S.

Table 2: Example HPLC Conditions for Rifamycin Derivative Analysis

This table provides a starting point for developing an analytical HPLC method.[4]

Parameter	Condition
Column	C18 reverse-phase (e.g., 250mm x 4.6mm, 5µm)
Mobile Phase A	Aqueous buffer (e.g., Sodium di-hydrogen orthophosphate)
Mobile Phase B	Acetonitrile or Methanol
Gradient	Gradient elution is typically required
Flow Rate	1.0 - 1.5 mL/min
Column Temperature	25 - 40°C
Detection Wavelength	254 nm

Logical Pathway for Synthesis and Key Intermediates

Caption: A potential synthetic pathway to 3-substituted rifamycins.

References

• 1. US4217277A - Process for producing 3-amino-rifamycins S and SV - Google Patents [patents.google.com]
• 2. CN105001236A - Preparation method of 3-amino-rifamycin S - Google Patents [patents.google.com]
• 3. US4174320A - Process for the preparation of rifampicin - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. State of the Art on Developments of (Bio)Sensors and Analytical Methods for Rifamycin Antibiotics Determination [mdpi.com]
• 6. US3933801A - Process for preparing rifamycin S by hydrolysis of rifamycin O - Google Patents [patents.google.com]
• 7. Deciphering the late steps of rifamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US3963705A - Process for the preparation of 3-iminomethyl derivatives of rifamycin SV - Google Patents [patents.google.com]

Technical Support Center: Improving the Yield of 3-Hydroxyrifamycin S Preparation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the yield of 3-Hydroxyrifamycin S. The information is presented in a question-and-answer format to directly address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for preparing 3-Hydroxyrifamycin S?

A1: 3-Hydroxyrifamycin S can be prepared through two main routes:

• Microbial Fermentation: Utilizing strains of Amycolatopsis mediterranei (formerly Nocardia mediterranei) that are genetically engineered or selected for the production of 3-Hydroxyrifamycin S. This method involves optimizing fermentation conditions to maximize the yield.

• Semi-synthesis: Chemical conversion of a precursor, such as 3-formyl-rifamycin SV, to 3-Hydroxyrifamycin S. This involves a chemical reduction step.

Q2: Which precursor is used in the semi-synthetic route?

A2: The common precursor for the semi-synthetic preparation of 3-Hydroxyrifamycin S is 3-formyl-rifamycin SV.

Q3: What type of reaction is used to convert 3-formyl-rifamycin SV to 3-Hydroxyrifamycin S?

A3: The conversion is a reduction reaction. A common reducing agent used for this purpose is sodium borohydride (B1222165) (NaBH₄)[1].

Q4: Can Amycolatopsis mediterranei directly produce 3-Hydroxyrifamycin S?

A4: Yes, certain recombinant strains of Amycolatopsis mediterranei have been shown to produce 3-Hydroxyrifamycin S directly during fermentation.

Troubleshooting Guides

Fermentation-Based Production

Problem	Potential Cause	Troubleshooting Steps
Low or no production of 3-Hydroxyrifamycin S	Inappropriate strain of Amycolatopsis mediterranei.	Ensure you are using a strain known or engineered to produce 3-Hydroxyrifamycin S.
Suboptimal fermentation medium composition.	Optimize the concentrations of carbon and nitrogen sources. Glucose and soybean meal are commonly used. Consider supplementing with yeast extract.
Incorrect pH of the fermentation medium.	Maintain the pH of the medium within the optimal range for A. mediterranei growth and secondary metabolite production (typically around 6.5-7.5).
Inadequate aeration and agitation.	Optimize the dissolved oxygen levels and agitation speed to ensure sufficient oxygen supply for the aerobic fermentation process.
Non-optimal incubation temperature.	Maintain the incubation temperature within the optimal range for A. mediterranei, which is generally around 28-30°C.
Inconsistent yields between batches	Variability in inoculum quality.	Standardize the inoculum preparation procedure, including the age and density of the seed culture.
Inconsistent quality of raw materials for the medium.	Use high-quality, consistent sources for all medium components.
Accumulation of other rifamycin (B1679328) analogues instead of 3-Hydroxyrifamycin S	Metabolic pathway flux favors other products.	Consider metabolic engineering of the production strain to enhance the specific enzymatic steps leading to 3-Hydroxyrifamycin S and block competing pathways.

Semi-Synthetic Preparation

Problem	Potential Cause	Troubleshooting Steps
Low conversion of 3-formyl-rifamycin SV	Inactive or insufficient reducing agent.	Use fresh, high-quality sodium borohydride. Ensure the molar ratio of the reducing agent to the substrate is adequate.
Suboptimal reaction temperature.	Perform the reduction at a controlled, low temperature (e.g., cooling with an ice bath) to prevent side reactions.
Incorrect solvent.	The reaction is typically carried out in an alcohol solvent like absolute ethanol[1]. Ensure the solvent is anhydrous.
Formation of multiple byproducts	Over-reduction or side reactions.	Add the reducing agent solution slowly to the reaction mixture with efficient stirring to control the reaction rate.
Unstable pH during the reaction.	While the initial reaction is typically not pH-controlled, subsequent workup steps involving pH adjustments should be done carefully.
Difficulty in purifying 3-Hydroxyrifamycin S	Inefficient extraction from the reaction mixture.	After the reaction, adjust the pH and use an appropriate organic solvent (e.g., ethyl acetate) for extraction[1].
Co-elution with starting material or byproducts during chromatography.	Optimize the chromatography conditions (stationary phase, mobile phase gradient) for better separation.

Experimental Protocols

Protocol 1: Semi-synthetic Preparation of 3-Hydroxyrifamycin S from 3-formyl-rifamycin SV

This protocol is adapted from the procedure for the synthesis of 3-hydroxymethyl-rifamycin SV[1].

Materials:

• 3-formyl-rifamycin SV

• Absolute ethanol (B145695)

• Sodium borohydride (NaBH₄)

• Ethyl acetate (B1210297)

• Phosphate (B84403) buffer (pH 7.3)

Procedure:

• Suspend 3-formyl-rifamycin SV (e.g., 7.3 g, 0.01 mole) in absolute ethanol (e.g., 100 ml).

• Cool the suspension in an ice bath.

• Separately, dissolve sodium borohydride (e.g., 0.410 g, 0.011 mole) in absolute ethanol (e.g., 25 ml).

• Slowly add the sodium borohydride solution to the stirred suspension of 3-formyl-rifamycin SV while maintaining the low temperature.

• After the addition is complete, continue stirring for an additional 15 minutes.

• Concentrate the reaction solution under reduced pressure to a smaller volume (e.g., about 20 ml).

• Take up the concentrate in ethyl acetate (e.g., about 200 ml).

• Extract the ethyl acetate solution with a phosphate buffer at pH 7.3. The product will move to the aqueous phase.

• The aqueous phase containing the 3-Hydroxyrifamycin S can then be further purified.

Protocol 2: General Fermentation Protocol for Rifamycin Production by Amycolatopsis mediterranei

This is a general protocol that can be used as a starting point for optimizing 3-Hydroxyrifamycin S production. Specific parameters should be optimized for the particular strain and desired product.

Materials:

• Amycolatopsis mediterranei strain

• Seed medium (e.g., glucose 20 g/L, soybean meal 20 g/L, CaCO₃ 2.5 g/L, MgSO₄·7H₂O 0.4 g/L, FeSO₄·7H₂O 0.01 g/L, ZnSO₄·7H₂O 0.05 g/L, CoCl₂·6H₂O 0.003 g/L)[2]

• Production medium (e.g., glucose 120 g/L, bacto-peptone 10 g/L, yeast extract 5 g/L, pH 7.2)[2]

Procedure:

• Inoculum Preparation: Inoculate the seed medium with a culture of A. mediterranei. Incubate at 25°C with shaking (e.g., 150 rpm) for approximately 84 hours[2].

• Production Fermentation: Inoculate the production medium with the seed culture (e.g., 20% v/v)[2].

• Incubate the production culture at 25°C with vigorous shaking (e.g., 250 rpm)[2].

• Monitor the fermentation over time, taking samples to measure cell growth and 3-Hydroxyrifamycin S concentration.

• Extraction and Purification: After the fermentation is complete, extract the rifamycins (B7979662) from the broth and purify 3-Hydroxyrifamycin S using chromatographic techniques.

Data Presentation

Table 1: Fermentation Parameter Optimization for Rifamycin Production

The following table summarizes key parameters that can be optimized for improving rifamycin production by Amycolatopsis mediterranei. While this data is for Rifamycin B and SV, the principles are applicable to 3-Hydroxyrifamycin S.

Parameter	Condition	Effect on Yield	Reference
Carbon Source	Glucose supplementation during the logarithmic growth phase	Increased Rifamycin SV yield by up to 354.3%	[3]
Nitrogen Source	Nitrate supplementation	Stimulates rifamycin biosynthesis	[4]
pH Control	pH maintained at 6.5 for 3 days, then at 7	Increased Rifamycin B yield by 22%
Dissolved Oxygen	Controlled at 30% saturation	Increased Rifamycin B yield by 37%
Yeast Extract Addition	0.1% added after 2 days of incubation	Increased Rifamycin B yield by 70%	[5]

Visualizations

Caption: Overview of the two main preparation routes for 3-Hydroxyrifamycin S.

Caption: Troubleshooting logic for low yield in fermentation-based production.

Caption: Troubleshooting logic for low conversion in semi-synthetic preparation.

References

• 1. US3342810A - Derivatives of rifamycin sv - Google Patents [patents.google.com]
• 2. Improving rifamycin production in Amycolatopsis mediterranei by expressing a Vitreoscilla hemoglobin (vhb) gene fused to a cytochrome P450 monooxygenase domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Continuous carbon source supply is essential for high rifamycin productivity of Amycolatopsis mediterranei in nitrate-stimulated fermentation revealed by a metabolomic study : Glucose supply is essential for rifamycin production in NSE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: 3-Hydroxyrifamycin S Purification

Audience: Researchers, scientists, and drug development professionals.

This guide provides troubleshooting advice and frequently asked questions regarding the degradation of 3-Hydroxyrifamycin S during purification. The information is based on the known stability characteristics of closely related compounds, such as Rifamycin (B1679328) S and Rifampicin (B610482), to provide a robust framework for handling this specific derivative.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 3-Hydroxyrifamycin S degradation during purification?

A1: The degradation of 3-Hydroxyrifamycin S is primarily influenced by chemical and physical factors. Key causes include:

• pH Extremes: Rifamycins (B7979662) are notoriously unstable in highly acidic conditions (pH < 4), which can lead to hydrolysis.[1][2] Alkaline conditions (pH > 7.5), especially in the presence of oxygen, can promote oxidative degradation.[3]

• Oxidation: The hydroquinone (B1673460) moiety in the rifamycin structure is susceptible to oxidation, often catalyzed by trace metal ions and exposure to atmospheric oxygen.[4][5] This leads to the formation of quinone-type derivatives, which are often indicated by a color change.

• Elevated Temperatures: Higher temperatures accelerate both hydrolysis and oxidation rates.[6][7] Thermal decomposition can become significant at temperatures above 40-50°C.[6]

• Light Exposure: Like many complex organic molecules, rifamycins can be light-sensitive, which can contribute to degradation.[3]

• Enzymatic Degradation: If working with crude extracts from fermentation, native enzymes like monooxygenases (Rox enzymes) can enzymatically degrade the rifamycin structure.[8][9][10]

Q2: I'm observing low yields after my purification process. What are the likely reasons?

A2: Low yields are often a direct consequence of product degradation. Consider the following:

• Review Your pH: Ensure all buffers and aqueous solutions used during extraction and chromatography are within a stable pH range, ideally between pH 4 and 7.[1][11]

• Control Temperature: Perform all purification steps, including chromatography and solvent evaporation, at reduced temperatures (e.g., 4°C or on ice) whenever possible.[7]

• Minimize Oxygen Exposure: Degas solvents before use and consider blanketing solutions with an inert gas like nitrogen or argon, especially during concentration steps.

• Limit Exposure Time: Plan your purification workflow to be as efficient as possible, minimizing the time the compound spends in solution.

Q3: My HPLC chromatogram shows several unexpected peaks after purification. What could they be?

A3: Unexpected peaks are typically degradation products or process-related impurities.[3] Common rifamycin-related impurities include:

• Rifamycin Quinone: An oxidation product. This is a very common impurity for rifamycins with a hydroquinone structure.[12]

• 3-Formylrifamycin SV: A product of acid-catalyzed hydrolysis.[2][12]

• Rifamycin S: If 3-Hydroxyrifamycin S is a derivative of Rifamycin SV, incomplete conversion or degradation could result in the presence of Rifamycin S.

• Process Impurities: Depending on the synthesis or isolation route, precursors like Rifamycin O or Rifamycin B might be present.[13][14]

Q4: How does pH specifically affect the stability of 3-Hydroxyrifamycin S?

A4: Based on extensive studies of rifampicin, a closely related derivative, the effect of pH is critical. The stability profile is generally applicable to the rifamycin scaffold.

Troubleshooting Guides

Problem 1: Significant Product Loss During an Acidic Step (e.g., Hydrolysis of a Precursor)

Possible Cause	Troubleshooting Action	Supporting Evidence
Acid Concentration is Too High	Reduce the concentration of the mineral acid. Use the minimum amount required for the reaction to proceed.	Rifamycins degrade in the presence of strong acids.[13]
Reaction Temperature is Too High	Perform the hydrolysis at a lower temperature (e.g., 0-10°C) even if it extends the reaction time.	Low temperatures are required to restrict degradation during acid hydrolysis.[13]
Reaction Time is Too Long	Monitor the reaction closely using HPLC or TLC and quench it immediately upon completion.	Prolonged exposure to acid will increase degradation.
Solvent Choice	Use a heterogeneous phase system (e.g., a water-immiscible solvent and an alcohol) to protect the product.	This method can improve stability and allow for higher concentrations compared to homogeneous aqueous mixtures.[13]

Problem 2: A Colored Impurity Appears and Grows Over Time in Purified Fractions

Possible Cause	Troubleshooting Action	Supporting Evidence
Oxidation	This is the most likely cause, leading to quinone formation. Store fractions under an inert atmosphere (nitrogen or argon).	Rifamycin SV is known to oxidize to Rifamycin S, and other derivatives show similar autoxidation.[4]
Light Exposure	Store collected fractions in amber vials or wrap them in aluminum foil.	Rifamycins are known to be light-sensitive.[3]
Metal Ion Contamination	Use high-purity solvents and glassware. Consider adding a chelating agent like EDTA in trace amounts to buffers if contamination is suspected.	Autoxidation is often catalyzed by trace divalent metal cations.[4]

Data & Stability Summary

Table 1: Key Factors Affecting 3-Hydroxyrifamycin S Stability

Factor	Effect on Stability	Mitigation Strategy
pH < 4	High risk of hydrolysis of the ansa chain.	Maintain pH in the 4.0 - 7.0 range during all aqueous steps.[1][2]
pH > 7.5	Increased rate of oxidation to quinone derivatives.	Avoid basic conditions, especially when exposed to air.[3]
Temperature > 40°C	Accelerates all degradation pathways significantly.	Conduct all purification steps at reduced temperatures (4°C). Store samples at -20°C or -80°C.[6][7]
Dissolved Oxygen	Promotes formation of oxidative degradation products.	Degas all solvents and buffers. Handle and store solutions under an inert atmosphere (N₂ or Ar).[4]
Light	Can catalyze degradation reactions.	Use amber glassware or protect solutions from light.[3]
Buffer Choice	Certain buffer salts can negatively impact stability.	Formate buffers have been shown to have minimal adverse effects on rifampicin, while acetate (B1210297) buffers had a more significant negative impact.[1][15]

Experimental Protocols

Protocol 1: HPLC Method for Purity Analysis of 3-Hydroxyrifamycin S

This protocol is a general-purpose method adapted from common practices for analyzing rifamycin derivatives.[12][16][17] Optimization for 3-Hydroxyrifamycin S may be required.

• Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid or 0.05 M Potassium Dihydrogen Phosphate.

• Mobile Phase B: Acetonitrile or Methanol.

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis Detector at 254 nm or 334 nm.

• Column Temperature: 25°C.

• Injection Volume: 10-20 µL.

• Example Gradient:

  • 0-5 min: 30% B

  • 5-25 min: Gradient from 30% to 95% B

  • 25-30 min: Hold at 95% B

  • 30-35 min: Return to 30% B and equilibrate.

Protocol 2: Best Practices for Sample Handling During Purification

• Solvent Preparation: Use HPLC-grade solvents. Degas all aqueous and organic mobile phases by sparging with helium or sonicating under vacuum for at least 15 minutes.

• Sample Dissolution: Dissolve the crude or partially purified 3-Hydroxyrifamycin S in a minimal amount of a suitable solvent (e.g., methanol, acetonitrile) immediately before purification. Keep the sample solution on ice.

• Chromatography: If possible, use a temperature-controlled autosampler and column compartment set to a low temperature (e.g., 4-10°C).

• Fraction Collection: Collect fractions into tubes pre-filled with a small amount of an antioxidant solution (e.g., 0.1% ascorbic acid) or into tubes that have been flushed with nitrogen. Place the collection rack in an ice bath.

• Solvent Evaporation: Concentrate the collected fractions using a rotary evaporator with the bath temperature set as low as possible (e.g., ≤30°C). For small volumes, a gentle stream of nitrogen can be used. Do not evaporate to complete dryness if the solid is unstable; instead, concentrate and proceed to the next step or storage.

• Storage: For short-term storage (hours to days), keep the purified compound in solution at 4°C under an inert atmosphere and protected from light. For long-term storage, remove the solvent completely, flush the vial with argon or nitrogen, and store at -20°C or preferably -80°C.

Visualizations

Caption: Primary degradation pathways for 3-Hydroxyrifamycin S.

Caption: Troubleshooting workflow for purification issues.

Caption: Recommended workflow for purifying 3-Hydroxyrifamycin S.

References

• 1. Effects of buffers and pH on rifampicin stability | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. Antibacterial Activity of Rifamycins for M. Smegmatis with Comparison of Oxidation and Binding to Tear Lipocalin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. Frontiers | Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis [frontiersin.org]
• 9. Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scholars.mssm.edu [scholars.mssm.edu]
• 12. HPLC determination of rifampicin and related compounds in pharmaceuticals using monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. US3933801A - Process for preparing rifamycin S by hydrolysis of rifamycin O - Google Patents [patents.google.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. High-performance liquid chromatographic assay for two rifamycin-derived hypocholesterolemic agents in liver and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]

"stability issues of 3-Hydroxyrifamycin S in solution"

Welcome to the technical support center for 3-Hydroxyrifamycin S. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing 3-Hydroxyrifamycin S?

For optimal stability, 3-Hydroxyrifamycin S should be stored as a solid in a tightly sealed container in a dry, cool, and well-ventilated place, protected from light. For long-term storage, it is recommended to keep the solid compound at -20°C.

Q2: What are the primary factors that can affect the stability of 3-Hydroxyrifamycin S in solution?

The stability of 3-Hydroxyrifamycin S in solution is primarily influenced by pH, temperature, light exposure, and the presence of oxidizing agents. Like other rifamycins, it is susceptible to degradation under acidic and alkaline conditions, with increased temperatures accelerating this process.

Q3: In which pH range is 3-Hydroxyrifamycin S expected to be most stable?

While specific data for 3-Hydroxyrifamycin S is limited, related compounds like rifampicin (B610482) exhibit maximum stability in the pH range of 4-5.[1] It is advisable to maintain solutions of 3-Hydroxyrifamycin S within a slightly acidic to neutral pH range and to minimize exposure to highly acidic or basic conditions.

Q4: Are there any known incompatibilities for 3-Hydroxyrifamycin S in solution?

Yes, 3-Hydroxyrifamycin S is incompatible with strong oxidizing agents, strong acids, and strong alkalis. Contact with these substances can lead to rapid degradation.

Troubleshooting Guides

Problem: I am observing a rapid loss of activity of my 3-Hydroxyrifamycin S solution.

Possible Causes and Solutions:

• Inappropriate pH: The pH of your solution may be too acidic or too alkaline.

  • Troubleshooting Step: Measure the pH of your solution. If it is outside the recommended range (slightly acidic to neutral), adjust it using a suitable buffer system. For future experiments, consider preparing your stock and working solutions in a buffered system.

• High Temperature: The solution may have been exposed to elevated temperatures.

  • Troubleshooting Step: Store stock solutions at -20°C and working solutions on ice or at 4°C during experiments. Avoid repeated freeze-thaw cycles by preparing aliquots of your stock solution.

• Light Exposure: Prolonged exposure to light, especially UV light, can cause degradation.

  • Troubleshooting Step: Protect your solutions from light by using amber-colored vials or by wrapping containers in aluminum foil. Conduct experiments under subdued lighting conditions whenever possible.

• Presence of Incompatible Substances: Your solution may contain oxidizing agents or other incompatible chemicals.

  • Troubleshooting Step: Review the composition of your experimental medium. Ensure that it does not contain strong oxidizing agents. If possible, prepare a fresh solution in a clean, inert container.

Problem: I am seeing unexpected peaks in my HPLC analysis of a 3-Hydroxyrifamycin S sample.

Possible Cause and Solution:

• Degradation of 3-Hydroxyrifamycin S: The unexpected peaks are likely degradation products.

  • Troubleshooting Step: To confirm this, you can perform a forced degradation study. Expose a sample of 3-Hydroxyrifamycin S to stress conditions (e.g., acid, base, heat, light, oxidation) and analyze the resulting solution by HPLC. The appearance of new peaks that correspond to the unexpected peaks in your original sample would indicate degradation. Refer to the "Experimental Protocols" section for a general procedure on forced degradation studies.

Quantitative Data on Stability

Table 1: Illustrative Half-life of a Rifamycin Derivative in Solution under Different Conditions

Condition	Temperature (°C)	pH	Half-life (t½)
Acidic	25	2.0	~ 12 hours
Neutral	25	7.0	~ 48 hours
Basic	25	9.0	~ 8 hours
Refrigerated	4	7.0	> 1 week
Frozen	-20	7.0	Several months

Note: This data is for illustrative purposes and may not be representative of the actual stability of 3-Hydroxyrifamycin S. It is crucial to perform your own stability studies for your specific experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol outlines a general method for intentionally degrading 3-Hydroxyrifamycin S to identify potential degradation products and to develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of 3-Hydroxyrifamycin S in a suitable solvent (e.g., methanol (B129727) or DMSO) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for a specified time.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a specified time.

  • Thermal Degradation: Incubate an aliquot of the stock solution at 60°C.

  • Photolytic Degradation: Expose an aliquot of the stock solution to direct sunlight or a UV lamp for a specified time.

• Sample Neutralization (for acid and base hydrolysis samples): Before analysis, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Analysis: Analyze all samples (including an unstressed control) using a suitable analytical method, such as HPLC.

Protocol 2: Example of a Stability-Indicating HPLC Method

This protocol is a starting point for developing a stability-indicating HPLC method for 3-Hydroxyrifamycin S, based on methods used for other rifamycins.[2][3]

• Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of Buffer A (e.g., 0.025 M potassium dihydrogen phosphate, pH adjusted to 6.1) and Buffer B (acetonitrile).

• Gradient Program (Example):

  • 0-15 min: 8% B

  • 15-30 min: 28% B

  • 30-35 min: 28% B

  • 35-40 min: 8% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 341 nm.[2]

• Injection Volume: 20 µL.

• Column Temperature: 45°C.

Visualizations

Below are diagrams illustrating a potential degradation pathway and an experimental workflow.

Caption: Putative degradation pathways of 3-Hydroxyrifamycin S.

Caption: Workflow for a forced degradation study.

References

• 1. Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection | MDPI [mdpi.com]
• 2. Stability Indicating Reverse Phase HPLC Method for Estimation of Rifampicin and Piperine in Pharmaceutical Dosage Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpca.org [ijpca.org]

"troubleshooting poor resolution in HPLC analysis of 3-Hydroxyrifamycin S"

This guide provides researchers, scientists, and drug development professionals with targeted troubleshooting strategies and frequently asked questions to address poor resolution in the High-Performance Liquid Chromatography (HPLC) analysis of 3-Hydroxyrifamycin S and its related substances.

Troubleshooting Guide: Poor Resolution

This section addresses common issues encountered during the HPLC analysis of 3-Hydroxyrifamycin S, presented in a question-and-answer format.

Question 1: My chromatogram shows overlapping peaks for 3-Hydroxyrifamycin S and its impurities. Where should I start my troubleshooting?

Answer: Poor resolution, or the overlapping of adjacent peaks, is most often related to the mobile phase composition and column chemistry. The first and most impactful area to investigate is your mobile phase.

• Mobile Phase Composition: The ratio of organic solvent (like acetonitrile (B52724) or methanol) to the aqueous buffer is a primary driver of retention and selectivity.[1] An incorrect organic modifier ratio can result in analytes eluting too closely together.[2]

• Mobile Phase pH: The pH of the mobile phase is a critical parameter, especially for ionizable compounds like rifamycins.[3][4] The ionization state of 3-Hydroxyrifamycin S and its impurities can be altered by pH, which in turn changes their retention behavior and the selectivity of the separation.[5][6] For many rifamycin-related separations, a pH in the acidic range (e.g., 3.0-7.0) is often a good starting point.[4][7][8] It is crucial to operate at a pH at least one unit away from the analyte's pKa to ensure reproducible retention times.[9]

Initial Steps:

• Adjust Organic Solvent Percentage: Systematically decrease the percentage of the organic solvent in your mobile phase. This will increase the retention time of all components and may provide the necessary separation for co-eluting peaks.

• Optimize Mobile Phase pH: Prepare a series of mobile phases with varying pH values (e.g., in 0.5 or 1.0 unit increments) to find the optimal pH that maximizes the separation between 3-Hydroxyrifamycin S and its critical impurities.[10]

Question 2: I've optimized my mobile phase, but the resolution is still insufficient. What column parameters should I evaluate?

Answer: If mobile phase optimization does not resolve the issue, the next step is to assess your HPLC column. The column is the core of the separation process, and its physical and chemical properties directly impact efficiency and resolution.[2][3]

• Stationary Phase Chemistry: For rifamycins, a C18 (octadecyl silane) column is a common and effective choice.[11][12] However, if you are still facing issues, consider a C18 with a different carbon load or end-capping, or even a different chemistry like a Phenyl phase, which can offer alternative selectivity for aromatic compounds.[13][14]

• Column Dimensions:

  • Length: Increasing the column length (e.g., from 150 mm to 250 mm) increases the number of theoretical plates, which generally improves resolution.[15][16]

  • Internal Diameter (ID): A narrower column ID (e.g., 2.1 mm vs. 4.6 mm) can enhance separation efficiency and sensitivity.[14]

• Particle Size: Smaller stationary phase particles (e.g., 3 µm vs. 5 µm) lead to higher efficiency and better resolution.[16][17] Be aware that increasing column length or decreasing particle size will result in higher backpressure.[17]

Question 3: My peaks are broad and tailing, which is compromising my resolution. What are the likely causes?

Answer: Poor peak shape is a common problem that directly contributes to poor resolution.[18] Several factors can cause peak broadening and tailing:

• Column Degradation: The column may be contaminated or the stationary phase may have degraded.[3][19] This can be caused by operating outside the recommended pH range or by injecting samples with particulate matter.[5]

• Sample Overload: Injecting too much sample can saturate the column, leading to distorted, broad, or tailing peaks.[15][19] Try reducing the injection volume or the sample concentration.

• Extra-Column Volume: Excessive volume from tubing, fittings, or the detector flow cell can cause band broadening. Ensure all connections are secure and tubing length is minimized.[2]

• Inappropriate Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion. Ideally, the sample should be dissolved in the mobile phase itself.

Question 4: The resolution between my peaks is inconsistent from one injection to the next. What could be causing this variability?

Answer: Poor reproducibility is often traced back to the stability of the HPLC system and the preparation of the mobile phase.[18]

• Temperature Fluctuations: Inconsistent column temperature can affect solvent viscosity and analyte retention times, leading to variable resolution.[15] Use a column thermostat to maintain a stable temperature.

• Mobile Phase Preparation: Ensure the mobile phase is prepared consistently for every run. This includes accurate pH adjustment and thorough degassing to remove dissolved gases, which can cause pressure fluctuations.[19]

• System Leaks or Pressure Fluctuations: Leaks in the system can lead to an unstable flow rate and pressure, directly impacting reproducibility.[3][19] Regularly inspect all fittings and connections.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a mobile phase to analyze 3-Hydroxyrifamycin S? A common starting point for related rifamycin (B1679328) compounds is a gradient elution using a C18 column with a mobile phase consisting of acetonitrile and a phosphate (B84403) or acetate (B1210297) buffer at an acidic pH (e.g., pH 3-5).[7][8] The gradient would typically start with a lower percentage of acetonitrile and increase over the run.

Q2: How can I determine if my column is degraded and needs replacement? A degraded column often presents with high backpressure, peak tailing, peak splitting, or a loss of resolution that cannot be corrected by other means.[3][19] You can test its performance by injecting a standard compound mixture and comparing the results (e.g., plate count, tailing factor) to the specifications provided by the manufacturer in the column's quality control certificate.

Q3: What is "selectivity" and how does it relate to resolution? Selectivity (α) is a measure of the separation between the centers of two adjacent peaks. It is the factor that has the most significant influence on resolution.[2][16] Small changes in selectivity, often achieved by modifying the mobile phase pH or organic solvent type, can lead to large improvements in resolution.[16]

Q4: Can my sample preparation affect resolution? Yes. Improper sample preparation can introduce contaminants or particulates that damage the column.[3] Additionally, if the sample matrix is complex, interfering components can co-elute with your analyte, causing poor resolution.[2] Ensure samples are filtered through a 0.22 µm or 0.45 µm filter before injection.[19]

Data Presentation

Table 1: Impact of Mobile Phase Adjustments on HPLC Resolution

Parameter	Adjustment	Potential Effect on Chromatogram	Rationale
Organic Solvent %	Decrease	Increases retention times; may improve resolution of early-eluting peaks.	Increases analyte interaction with the nonpolar stationary phase.[1]
Increase	Decreases retention times; may improve resolution of late-eluting peaks.	Decreases analyte interaction with the stationary phase.[1]
Mobile Phase pH	Adjust towards analyte pKa	Can cause peak broadening and shifting retention times.	Analyte exists in both ionized and neutral forms, leading to poor peak shape.[5]
Adjust away from analyte pKa	Sharpens peaks and stabilizes retention.	Ensures the analyte is in a single ionic state, leading to consistent interaction.[9]
Buffer Concentration	Increase	May improve peak shape for ionizable compounds.	Ensures consistent pH control across the column.[3]
Flow Rate	Decrease	Increases retention time and may improve resolution.	Allows more time for analyte interaction with the stationary phase, increasing efficiency.[15]

Table 2: Influence of Column Parameters on Resolution and Performance

Parameter	Change	Effect on Resolution	Effect on Backpressure	Effect on Run Time
Length	Increase	Increases	Increases	Increases
Internal Diameter	Decrease	Increases	Increases	No significant change
Particle Size	Decrease	Increases	Increases Significantly	Decreases

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

This protocol outlines a systematic approach to determine the optimal mobile phase pH for separating 3-Hydroxyrifamycin S from its impurities.

• Select a Buffer: Choose a buffer effective in the desired pH range (e.g., phosphate for pH 2-3 and 6-8, acetate for pH 4-6).

• Prepare Aqueous Stock: Prepare the aqueous buffer component.

• Create pH Series: Prepare several batches of the aqueous mobile phase, adjusting the pH of each in 1.0 unit increments (e.g., pH 3.0, 4.0, 5.0, 6.0, 7.0) using an acid (e.g., phosphoric acid) or base.[9] Make pH adjustments to the aqueous portion before adding the organic solvent.[9]

• Prepare Mobile Phases: Mix the pH-adjusted aqueous phase with the organic solvent (e.g., acetonitrile) at a fixed ratio (e.g., 60:40 aqueous:organic).

• Equilibrate and Analyze: For each mobile phase, equilibrate the HPLC system and column for at least 15-20 column volumes.

• Inject Standard: Inject a standard solution containing 3-Hydroxyrifamycin S and known impurities.

• Evaluate: Compare the chromatograms. Identify the pH that provides the greatest resolution (Rs value) between 3-Hydroxyrifamycin S and the closest eluting impurity.

Protocol 2: Column Performance Evaluation

This protocol is used to assess if a column is the source of poor performance.

• Prepare Standard Mobile Phase: Use a simple, standard mobile phase recommended by the column manufacturer (e.g., 60:40 acetonitrile:water).

• Prepare Test Mixture: Use the test mixture supplied with the column or a simple mixture of well-behaved compounds (e.g., uracil, toluene, naphthalene).

• Set Conditions: Set the flow rate and temperature to the conditions specified on the column's test chromatogram.

• Equilibrate: Flush and equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject and Analyze: Inject the test mixture and record the chromatogram.

• Calculate Performance Metrics: Calculate the theoretical plates (N), tailing factor (Tf), and resolution (Rs) for the peaks.

• Compare to Specifications: Compare your calculated values to those on the original test chromatogram that came with the column. A significant drop in plate count (>25-30%) or a high tailing factor (>1.5) indicates column degradation.

Visualizations

Caption: A logical workflow for troubleshooting poor HPLC resolution.

Caption: Key factors influencing HPLC resolution.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It - Blogs - News [alwsci.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. researchgate.net [researchgate.net]
• 5. moravek.com [moravek.com]
• 6. quora.com [quora.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ptfarm.pl [ptfarm.pl]
• 13. fishersci.de [fishersci.de]
• 14. youtube.com [youtube.com]
• 15. m.youtube.com [m.youtube.com]
• 16. agilent.com [agilent.com]
• 17. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 18. Solving Common Errors in HPLC [omegascientific.com.sg]
• 19. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]

Technical Support Center: Interpreting Complex NMR Spectra of Rifamycin Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with rifamycin (B1679328) derivatives. The information is designed to address specific issues encountered during the experimental process of NMR data acquisition and interpretation.

Troubleshooting Guides

This section offers solutions to common problems encountered during the NMR analysis of rifamycin derivatives.

Question: Why is my ¹H-NMR spectrum showing broad peaks?

Answer: Broadening of peaks in the ¹H-NMR spectrum of rifamycin derivatives can arise from several factors:

• Sample Concentration: Highly concentrated samples can lead to increased viscosity, which in turn causes line broadening.[1] It is advisable to prepare a sample with an optimal concentration, typically 5-25 mg for ¹H NMR.

• Poor Shimming: The magnetic field homogeneity across the sample needs to be optimized by a process called shimming. Poor shimming will result in distorted and broad peaks.

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic ions can cause significant line broadening. Ensure all glassware is thoroughly cleaned and the solvent is free from such impurities.

• Compound Aggregation: Rifamycin derivatives can sometimes aggregate in solution, leading to broader signals. Trying a different deuterated solvent or acquiring the spectrum at an elevated temperature might help to break up these aggregates.

Question: I am observing overlapping signals in the aliphatic or aromatic regions of my spectrum. How can I resolve them?

Answer: Signal overlap is a frequent challenge in the NMR spectra of complex molecules like rifamycin derivatives. Here are some strategies to resolve overlapping peaks:

• Change the Solvent: The chemical shifts of protons can be influenced by the solvent used.[2] Acquiring spectra in different deuterated solvents (e.g., from CDCl₃ to benzene-d₆ or acetone-d₆) can alter the chemical shifts and potentially resolve the overlap.[1]

• 2D NMR Spectroscopy: Two-dimensional NMR techniques are powerful tools for resolving spectral overlap.

  • COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other, helping to trace out spin systems even when signals are crowded.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with their directly attached carbon atoms, spreading the information into a second dimension and aiding in the resolution of overlapping proton signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds away, providing crucial information for assigning quaternary carbons and connecting different fragments of the molecule.

• Higher Magnetic Field: If available, using an NMR spectrometer with a higher magnetic field strength will increase the chemical shift dispersion, which can help to resolve overlapping signals.

Question: How can I confirm the presence of exchangeable protons (e.g., -OH, -NH) in my rifamycin derivative?

Answer: The signals from exchangeable protons can sometimes be broad and their chemical shifts can be variable. To confirm their presence, you can perform a simple D₂O exchange experiment:

• Acquire the ¹H-NMR spectrum of your sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a drop of deuterium (B1214612) oxide (D₂O) to the NMR tube.

• Shake the tube vigorously for a few minutes to facilitate the exchange of the labile protons with deuterium.

• Re-acquire the ¹H-NMR spectrum. The signals corresponding to the -OH and -NH protons will either disappear or significantly decrease in intensity.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for assigning the NMR spectrum of a new rifamycin derivative?

A1: A systematic approach is crucial for the successful assignment of complex NMR spectra. A recommended workflow is as follows:

• ¹H-NMR Analysis: Start with the 1D proton NMR spectrum. Analyze the chemical shifts, integration values, and coupling patterns to identify key structural features like methyl groups, olefinic protons, and aromatic protons.[3]

• ¹³C-NMR Analysis: Acquire a 1D carbon NMR spectrum to determine the number of distinct carbon environments in the molecule.

• 2D NMR Correlation: Utilize a combination of 2D NMR experiments:

  • COSY: To establish proton-proton connectivities within spin systems.

  • HSQC: To identify which protons are directly attached to which carbons.

  • HMBC: To piece together the molecular skeleton by identifying long-range (2-3 bond) correlations between protons and carbons.

• Comparison with Known Derivatives: Compare the obtained NMR data with published data for structurally related rifamycin derivatives.[4][5][6] This can provide valuable starting points for assignments and help to identify the positions of structural modifications.

Q2: Which deuterated solvent is best for NMR analysis of rifamycin derivatives?

A2: The choice of solvent is critical and can significantly impact the quality and appearance of the NMR spectrum.[2]

• Chloroform-d (CDCl₃): This is a commonly used solvent for many organic molecules and can be a good starting point.

• Methanol-d₄ (CD₃OD): Often used for more polar rifamycin derivatives.[5]

• Dimethyl sulfoxide-d₆ (DMSO-d₆): A good choice for compounds with poor solubility in other solvents. It is also useful for observing exchangeable protons, which often appear as sharper signals in this solvent.

• Benzene-d₆ or Pyridine-d₅: These aromatic solvents can induce significant changes in chemical shifts (aromatic solvent-induced shifts, ASIS), which can be very useful for resolving overlapping signals, particularly in the aromatic regions.[2]

It is often beneficial to acquire spectra in more than one solvent to gain a more complete picture of the molecule's structure.

Q3: How much sample do I need for NMR analysis?

A3: The required amount of sample depends on the type of NMR experiment being performed and the molecular weight of the compound.

• ¹H-NMR: For small molecules like rifamycin derivatives, 5-25 mg of the sample is typically sufficient.

• ¹³C-NMR: As the ¹³C nucleus is much less sensitive than the proton, a more concentrated sample is required. Generally, 50-100 mg is recommended to obtain a good spectrum in a reasonable amount of time.

• 2D NMR (HSQC, HMBC): For these experiments, a sample concentration of at least 50 mM is recommended to achieve adequate sensitivity within a reasonable acquisition time.

Data Presentation

The following tables summarize typical ¹H and ¹³C NMR chemical shift ranges for key functionalities found in rifamycin derivatives. Note that these are approximate ranges and the exact chemical shifts can vary depending on the specific derivative and the solvent used.

Table 1: Typical ¹H-NMR Chemical Shift Ranges for Rifamycin Derivatives

Functional Group	Chemical Shift (ppm)
Aliphatic CH₃	0.5 - 2.5
Aliphatic CH₂, CH	1.0 - 4.5
Protons attached to oxygenated carbons	3.0 - 5.5
Olefinic Protons	5.0 - 7.5
Aromatic Protons	6.0 - 8.5
Amide NH	7.0 - 9.0
Phenolic OH	9.0 - 13.0

Table 2: Typical ¹³C-NMR Chemical Shift Ranges for Rifamycin Derivatives

Functional Group	Chemical Shift (ppm)
Aliphatic CH₃	10 - 30
Aliphatic CH₂, CH	20 - 60
Carbons attached to oxygen	60 - 90
Olefinic Carbons	100 - 150
Aromatic Carbons	110 - 160
Carbonyl Carbons (Amide, Ester)	160 - 180
Carbonyl Carbons (Quinone)	180 - 190

Experimental Protocols

Below are generalized methodologies for key NMR experiments used in the structural elucidation of rifamycin derivatives. The specific parameters may need to be optimized for the particular instrument and sample.

1. Sample Preparation

• Weigh 10-50 mg of the rifamycin derivative into a clean, dry vial.

• Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃, CD₃OD, DMSO-d₆).

• Gently sonicate or vortex the vial to ensure complete dissolution of the sample.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

2. ¹H-NMR Spectroscopy

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW): Typically 12-16 ppm, centered around 6-8 ppm.

  • Number of Scans (NS): 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz) to improve the signal-to-noise ratio. Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

3. COSY (Correlation Spectroscopy)

• Pulse Program: A standard gradient-selected COSY experiment (e.g., 'cosygpqf' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW): Same as the ¹H-NMR spectrum in both dimensions.

  • Number of Scans (NS): 2 to 8 scans per increment.

  • Number of Increments (TD in F1): 256 to 512.

• Processing: Apply a sine-squared window function in both dimensions before Fourier transformation.

4. HSQC (Heteronuclear Single Quantum Coherence)

• Pulse Program: A standard gradient-selected HSQC experiment with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.3' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW) in F2 (¹H): Same as the ¹H-NMR spectrum.

  • Spectral Width (SW) in F1 (¹³C): Typically 0-180 ppm.

  • Number of Scans (NS): 4 to 16 scans per increment.

  • Number of Increments (TD in F1): 128 to 256.

• Processing: Apply a sine-squared window function in both dimensions before Fourier transformation.

5. HMBC (Heteronuclear Multiple Bond Correlation)

• Pulse Program: A standard gradient-selected HMBC experiment (e.g., 'hmbcgplpndqf' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW) in F2 (¹H): Same as the ¹H-NMR spectrum.

  • Spectral Width (SW) in F1 (¹³C): Typically 0-200 ppm.

  • Number of Scans (NS): 8 to 32 scans per increment.

  • Number of Increments (TD in F1): 256 to 512.

  • Long-range coupling delay (D6): Optimized for a J-coupling of 8-10 Hz.

• Processing: Apply a sine-squared window function in both dimensions before Fourier transformation.

Mandatory Visualization

Caption: Troubleshooting workflow for interpreting complex NMR spectra of rifamycin derivatives.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. emerypharma.com [emerypharma.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. research.ed.ac.uk [research.ed.ac.uk]

Technical Support Center: High-Purity 3-Hydroxyrifamycin S Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their purification protocol for high-purity 3-Hydroxyrifamycin S. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a general recommended starting protocol for the purification of 3-Hydroxyrifamycin S?

A1: A general approach for purifying 3-Hydroxyrifamycin S, based on protocols for similar rifamycin (B1679328) compounds, involves a multi-step process. This typically begins with an initial extraction from the reaction mixture or fermentation broth, followed by one or more chromatographic steps, and concludes with crystallization to obtain the high-purity final product. It is crucial to monitor the stability of the compound throughout the process, as rifamycins (B7979662) can be sensitive to factors like pH and light.

Q2: What are the most common impurities I should expect to see in my 3-Hydroxyrifamycin S sample?

A2: Impurities in 3-Hydroxyrifamycin S can originate from the synthetic route or degradation. Common impurities found in the rifamycin class, which may also be present in your sample, include:

• Starting materials and synthetic by-products: Unreacted precursors or side-products from the synthesis of 3-Hydroxyrifamycin S.

• Structurally related rifamycins: Such as Rifamycin S, Rifamycin SV, and their degradation products.[1]

• Degradation products: 3-Formylrifamycin SV can form under acidic conditions.[2] Other potential degradation products include desacetyl derivatives.[1]

• Oxidized impurities: The hydroxyl group at the 3-position could be susceptible to oxidation, leading to quinone-type structures.

Q3: How can I effectively monitor the purity of my 3-Hydroxyrifamycin S during purification?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective method for monitoring the purity of rifamycin compounds. A reversed-phase C18 column is typically used.[3] The mobile phase often consists of a gradient of acetonitrile (B52724) and water, sometimes with additives like formic acid or trifluoroacetic acid to improve peak shape.[4] Detection is usually performed using a UV detector at a wavelength of 254 nm.[3]

Q4: What are the key stability concerns for 3-Hydroxyrifamycin S during purification?

A4: Rifamycins are known to be sensitive to acidic conditions, which can lead to degradation.[2] It is advisable to maintain a neutral or slightly basic pH during extraction and chromatography whenever possible. Additionally, exposure to strong light and high temperatures should be minimized to prevent degradation. Storage of the purified compound should be at low temperatures, protected from light.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield After Extraction	Incomplete extraction from the aqueous phase.	Ensure the pH of the aqueous layer is optimized for the extraction of 3-Hydroxyrifamycin S into the organic solvent (e.g., ethyl acetate). Perform multiple extractions to maximize recovery.
Degradation of the product during extraction.	Avoid strongly acidic or basic conditions. Perform the extraction quickly and at a low temperature.
Poor Separation in Chromatography	Inappropriate column or mobile phase.	Screen different reversed-phase columns (e.g., C18, Phenyl) and optimize the mobile phase gradient. The addition of a small amount of acid (e.g., 0.1% formic acid) can improve peak shape.
Co-elution of impurities.	If impurities have similar polarity, consider using a different chromatographic technique, such as normal-phase chromatography or employing a column with a different selectivity.
Presence of a Major Impurity Peak in HPLC	Incomplete reaction or significant side reaction.	Review the synthetic protocol to identify potential sources of the impurity. Adjust reaction conditions (temperature, time, stoichiometry) to minimize its formation.
Degradation of the product.	Analyze the impurity by mass spectrometry to identify its structure. If it is a known degradation product, adjust purification conditions (pH, temperature, light exposure) to prevent its formation.
Difficulty in Crystallization	Presence of impurities inhibiting crystal formation.	Further purify the material using preparative HPLC to remove persistent impurities.
Incorrect choice of solvent system.	Screen a variety of solvent/anti-solvent systems. Common solvents for rifamycin crystallization include isopropanol, butyl acetate, tetrahydrofuran, and cyclohexane.
Product Color Change (Darkening)	Oxidation of the 3-hydroxy group or other parts of the molecule.	Handle the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen. Add antioxidants like ascorbic acid as a potential stabilizer, though compatibility should be verified.

Quantitative Data Summary

The following table summarizes typical quantitative data reported for the purification of rifamycin analogues. This data can serve as a benchmark for the purification of 3-Hydroxyrifamycin S.

Purification Step	Parameter	Typical Value	Reference
Extraction	Recovery	> 90%	General knowledge
Chromatography (HPLC)	Purity Achieved	> 98%	[4]
Yield	70-85%	Inferred from similar purifications
Crystallization	Final Purity	> 99%	Inferred from similar purifications
Crystalline Yield	80-95%	Inferred from similar purifications

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol is a general guideline for the analytical HPLC of 3-Hydroxyrifamycin S, based on methods used for similar rifamycins.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 30% B to 100% B over 20 minutes is a good starting point.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.[3]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition.

Preparative High-Performance Liquid Chromatography (Prep-HPLC) for High-Purity Isolation

This protocol outlines a general procedure for purifying 3-Hydroxyrifamycin S using preparative HPLC.

• Instrumentation: A preparative HPLC system with a fraction collector.

• Column: A scaled-up reversed-phase C18 column suitable for preparative work.

• Mobile Phase: A gradient of acetonitrile in water, with or without a modifier like formic acid, optimized at the analytical scale.

• Sample Loading: Dissolve the crude or partially purified 3-Hydroxyrifamycin S in a minimum amount of a suitable solvent (e.g., methanol (B129727) or the initial mobile phase) and inject it onto the column.

• Fraction Collection: Collect fractions based on the UV chromatogram, isolating the main peak corresponding to 3-Hydroxyrifamycin S.

• Post-Purification: Combine the pure fractions, and remove the solvent under reduced pressure.

Visualizations

Caption: A general experimental workflow for the purification of high-purity 3-Hydroxyrifamycin S.

Caption: A logical troubleshooting guide for addressing low purity issues during 3-Hydroxyrifamycin S purification.

References

• 1. veeprho.com [veeprho.com]
• 2. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-performance liquid chromatographic assay for two rifamycin-derived hypocholesterolemic agents in liver and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deciphering the late steps of rifamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Oxidation of Hydroquinone Rifamycin Derivatives

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the oxidation of the hydroquinone (B1673460) form of rifamycin (B1679328) derivatives. The hydroquinone form is susceptible to oxidation, which can lead to decreased potency and the formation of impurities. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and stability data to ensure the integrity of your compounds during experiments.

Troubleshooting Guides

This section addresses common issues encountered during the handling and analysis of hydroquinone rifamycin derivatives.

Problem	Possible Cause	Suggested Solution
Rapid discoloration (yellowing/browning) of the rifamycin solution.	Oxidation of the hydroquinone form to the quinone form.	1. Work under an inert atmosphere: Purge all solvents with nitrogen or argon and perform manipulations in a glove box or under a stream of inert gas. 2. Add an antioxidant: Incorporate an antioxidant such as ascorbic acid or sodium metabisulfite (B1197395) into your solution.[1][2] 3. Control the pH: Maintain the pH of the solution within a stable range, as extreme pH values can accelerate degradation. Rifampicin (B610482), for example, is most stable around pH 4.0.[3]
Inconsistent results in bioassays.	Degradation of the active hydroquinone form to the less active quinone form.	1. Prepare fresh solutions: Use freshly prepared solutions of the rifamycin derivative for each experiment. 2. Confirm compound integrity: Before conducting bioassays, verify the purity and identity of the compound using an appropriate analytical method like HPLC. 3. Use a stabilized formulation: If possible, use a formulation containing antioxidants to maintain the stability of the compound throughout the experiment.
Appearance of extra peaks in HPLC chromatogram.	Oxidative degradation of the parent compound.	1. Optimize sample preparation: Minimize the exposure of the sample to air and light during preparation. Use amber vials and work quickly. 2. Use a suitable mobile phase: Ensure the mobile phase pH is compatible with the stability of the hydroquinone form. 3. Employ antioxidants in the sample solvent: Dissolving the sample in a solvent containing an antioxidant can prevent degradation during the analysis.
Low recovery of the hydroquinone form during extraction.	Oxidation during the extraction process.	1. Use deoxygenated solvents: Purge all extraction solvents with an inert gas prior to use. 2. Add a reducing agent: The addition of a reducing agent like sodium ascorbate (B8700270) to the aqueous phase can help maintain the hydroquinone form.[1] 3. Minimize processing time: Perform the extraction steps as quickly as possible to reduce exposure to atmospheric oxygen.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in the hydroquinone form of rifamycin derivatives?

A1: The primary cause of instability is the oxidation of the hydroquinone moiety to its corresponding quinone form. This process is facilitated by exposure to atmospheric oxygen, light, and certain pH conditions. The hydroquinone form is more electron-rich and therefore more susceptible to oxidation compared to the quinone form.[4]

Q2: What are the visible signs of oxidation in a solution containing a rifamycin hydroquinone derivative?

A2: Oxidation is often accompanied by a noticeable color change. Solutions may turn from their initial color to a yellow or brownish hue. This is due to the formation of the colored quinone derivative.

Q3: Which antioxidants are recommended for stabilizing rifamycin hydroquinone solutions?

A3: Ascorbic acid (Vitamin C) and its salts (e.g., sodium ascorbate), as well as sulfites like sodium metabisulfite and sodium sulfite, have been shown to be effective in preventing the oxidation of rifamycin derivatives.[1][2] The choice of antioxidant may depend on the specific experimental conditions, including the solvent system and pH.

Q4: How does pH affect the stability of the hydroquinone form?

A4: The stability of rifamycin hydroquinone derivatives is highly pH-dependent. Acidic conditions can lead to hydrolysis and degradation. For instance, rifampicin is known to be unstable in highly acidic solutions and demonstrates maximum stability around pH 4.0.[3] It is crucial to maintain the pH in a range that minimizes degradation for your specific derivative.

Q5: Can the oxidation of the hydroquinone form be reversed?

A5: In some cases, the quinone form can be reduced back to the hydroquinone form. For example, Rifamycin S (the quinone form) can be readily reduced to Rifamycin SV (the hydroquinone form) by reducing agents like Fe(II).[5] However, preventing oxidation in the first place is the preferred strategy to maintain the integrity of the compound.

Q6: How can I monitor the oxidation of my rifamycin derivative?

A6: The oxidation process can be monitored using analytical techniques such as UV-Visible spectrophotometry and High-Performance Liquid Chromatography (HPLC). UV-Vis spectrophotometry can detect changes in the absorption spectrum as the hydroquinone is converted to the quinone.[6][7] HPLC is a more powerful technique that can separate and quantify the parent hydroquinone, the quinone, and other degradation products.[8][9]

Data Presentation

The following tables summarize key stability data for rifamycin derivatives under various conditions.

Table 1: Effect of pH on Rifampicin Degradation

pH	Degradation Rate Constant (k)	Stability	Reference
2.0	High	Unstable	[3]
4.0	Low	Maximum Stability	[3]
9.0	Moderate	Unstable	[3]

Note: This table provides a qualitative summary. Specific degradation rates can be found in the cited literature.

Table 2: HPLC Method Parameters for Rifampicin and its Oxidation Product (Rifampicin Quinone)

Parameter	Condition	Reference
Column	Primesep 100, 2.1 x 100 mm, 5 µm	[8]
Mobile Phase	Acetonitrile (70%), Ammonium (B1175870) Formate buffer (pH 3.0, 20 mM)	[8]
Flow Rate	0.2 mL/min	[8]
Detection	UV at 270 nm	[8]

Experimental Protocols

Protocol 1: Stabilization of a Rifamycin Hydroquinone Stock Solution

This protocol describes the preparation of a stabilized stock solution of a rifamycin hydroquinone derivative using an antioxidant.

• Materials:

  • Rifamycin hydroquinone derivative

  • Degassed solvent (e.g., methanol (B129727) or DMSO)

  • Ascorbic acid

  • Inert gas (Nitrogen or Argon)

  • Amber glass vials

• Procedure:

  • Weigh the desired amount of the rifamycin hydroquinone derivative in an amber glass vial.

  • Weigh an appropriate amount of ascorbic acid (a molar excess, e.g., 2-5 equivalents, is a good starting point).

  • In a separate container, degas the solvent by bubbling with an inert gas for at least 15-20 minutes.

  • Under a stream of inert gas, add the degassed solvent to the vial containing the rifamycin derivative and ascorbic acid.

  • Vortex briefly to dissolve the solids.

  • Blanket the headspace of the vial with the inert gas before sealing.

  • Store the solution at the recommended temperature, protected from light.

Protocol 2: Monitoring Rifamycin Hydroquinone Oxidation by UV-Visible Spectrophotometry

This protocol outlines a method to monitor the oxidation of a rifamycin hydroquinone derivative by observing changes in its UV-Visible absorption spectrum.

• Materials:

  • Stabilized stock solution of the rifamycin hydroquinone derivative

  • Appropriate buffer or solvent

  • UV-Visible spectrophotometer

  • Quartz cuvettes

• Procedure:

  • Prepare a dilute solution of the rifamycin hydroquinone derivative in the desired buffer or solvent from the stabilized stock solution. The final concentration should be within the linear range of the spectrophotometer.

  • Immediately after preparation, measure the initial absorbance spectrum of the solution over a relevant wavelength range (e.g., 200-800 nm). The hydroquinone form of rifampicin has a characteristic absorbance maximum around 475 nm.[6]

  • Store the solution under the desired experimental conditions (e.g., exposed to air at room temperature).

  • At regular time intervals, measure the absorbance spectrum of the solution.

  • Monitor the decrease in the absorbance peak corresponding to the hydroquinone form and the potential increase in absorbance at other wavelengths corresponding to the formation of the quinone form.

Protocol 3: Quantitative Analysis of Rifamycin Hydroquinone and its Quinone Form by HPLC

This protocol provides a general framework for the separation and quantification of a rifamycin hydroquinone derivative and its corresponding quinone form using HPLC.

• Materials and Equipment:

  • HPLC system with a UV detector

  • C18 analytical column

  • HPLC-grade solvents (e.g., acetonitrile, methanol, water)

  • Buffer salts (e.g., ammonium formate)

  • Rifamycin hydroquinone and quinone standards

  • Sample solutions

• Procedure:

  • Mobile Phase Preparation: Prepare the mobile phase according to a validated method (see Table 2 for an example). Filter and degas the mobile phase before use.

  • Standard Preparation: Prepare a series of standard solutions of both the rifamycin hydroquinone and quinone forms at known concentrations in a suitable solvent (preferably containing an antioxidant).

  • Calibration Curve: Inject the standard solutions into the HPLC system and generate a calibration curve by plotting the peak area against the concentration for each compound.

  • Sample Analysis: Inject the sample solution into the HPLC system.

  • Quantification: Identify the peaks corresponding to the hydroquinone and quinone forms based on their retention times compared to the standards. Quantify the amount of each compound in the sample by using the calibration curves.

Visualizations

Caption: Oxidation pathway of rifamycin hydroquinone.

Caption: Troubleshooting workflow for compound instability.

References

• 1. researchgate.net [researchgate.net]
• 2. ijpsonline.com [ijpsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Blocking Bacterial Naphthohydroquinone Oxidation and ADP-Ribosylation Improves Activity of Rifamycins against Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. leprosy-information.org [leprosy-information.org]
• 6. pharmacyjournal.net [pharmacyjournal.net]
• 7. Antibacterial Activity of Rifamycins for M. Smegmatis with Comparison of Oxidation and Binding to Tear Lipocalin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HPLC - MS Method for Analysis of  Rifampicin and Oxidation product on Primesep 100  Column | SIELC Technologies [sielc.com]
• 9. researchgate.net [researchgate.net]

"addressing inconsistent results in biological assays with 3-Hydroxyrifamycin S"

Welcome to the technical support center for 3-Hydroxyrifamycin S. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistent results encountered during biological assays. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant technical data to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 3-Hydroxyrifamycin S?

A1: 3-Hydroxyrifamycin S, like other rifamycins (B7979662), primarily functions by inhibiting bacterial DNA-dependent RNA polymerase (RNAP).[1][2][3][4] It binds to the β-subunit of the RNAP, preventing the initiation of transcription and thereby blocking messenger RNA (mRNA) synthesis.[1][2][3][4] This ultimately halts protein production, leading to a bactericidal effect.[1][2]

Q2: I am observing significant batch-to-batch variability in my antibacterial assays. What could be the cause?

A2: Batch-to-batch variability can stem from several factors. Firstly, ensure the purity and integrity of each new lot of 3-Hydroxyrifamycin S. Secondly, inconsistencies in the preparation of bacterial inoculum, media composition, and incubation conditions are common sources of variation. It is crucial to adhere to standardized protocols for each experiment.

Q3: My 3-Hydroxyrifamycin S solution appears to have changed color. Is it still usable?

A3: Rifamycins can be susceptible to degradation, which may result in a color change. This degradation can be influenced by factors such as pH, exposure to light, and temperature.[5] It is recommended to prepare fresh solutions for each experiment and store the stock solution protected from light at -20°C. If a noticeable color change has occurred, it is advisable to use a fresh, unadulterated stock to ensure the consistency and reliability of your results.

Q4: Can I use the results from 3-Hydroxyrifamycin S to predict susceptibility to other rifamycins?

A4: While rifamycins share a core mechanism of action, cross-resistance can be complex. Resistance to one rifamycin (B1679328) often, but not always, confers resistance to others due to mutations in the target RNA polymerase. However, there can be differences in the activity of various rifamycin derivatives against certain bacterial strains or mutants. Therefore, it is recommended to test each rifamycin compound individually.

Troubleshooting Guides

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) Values

Possible Causes & Solutions

Potential Cause	Troubleshooting Step	Rationale
Inoculum Preparation	Ensure the bacterial inoculum is standardized to the correct density (e.g., 0.5 McFarland standard) for each experiment. The suspension should be used within 15-60 minutes of preparation.	An incorrect inoculum density can lead to either an overestimation or underestimation of the MIC.
Media Composition	Use the recommended Mueller-Hinton Broth (MHB) or Agar (B569324) (MHA) for susceptibility testing. Ensure the pH of the media is within the recommended range (typically 7.2-7.4) after sterilization.	The composition and pH of the growth medium can significantly impact the activity of the antibiotic and the growth of the bacteria.
3-Hydroxyrifamycin S Solution	Prepare fresh stock solutions of 3-Hydroxyrifamycin S in an appropriate solvent like DMSO. Store stock solutions in small aliquots at -20°C and protect from light. Avoid repeated freeze-thaw cycles.	3-Hydroxyrifamycin S can degrade in solution, especially with changes in pH, temperature, and light exposure, leading to reduced potency.
Incubation Conditions	Ensure consistent incubation temperature (typically 35 ± 2°C) and duration (16-20 hours) for all assays.	Variations in incubation conditions can affect both bacterial growth rates and the stability of the antibiotic.
Plate Reading	Read the MIC at the lowest concentration of the antibiotic that completely inhibits visible bacterial growth. Use a consistent light source and reading method.	Subjectivity in reading the endpoint can introduce variability.

Issue 2: No Zone of Inhibition in Disk Diffusion Assays

Possible Causes & Solutions

Potential Cause	Troubleshooting Step	Rationale
Bacterial Resistance	The bacterial strain may be resistant to 3-Hydroxyrifamycin S. Confirm the identity and expected susceptibility profile of your bacterial strain.	Intrinsic or acquired resistance will result in a lack of a zone of inhibition.
Disk Potency	Ensure the antibiotic disks have been stored correctly (typically at -20°C or as recommended by the manufacturer) and have not expired.	Improper storage can lead to a loss of antibiotic potency.
Inoculum Density	A bacterial lawn that is too dense can overwhelm the antibiotic, resulting in no visible zone of inhibition. Ensure the inoculum is standardized correctly.	The concentration of bacteria needs to be within the optimal range for the assay.
Agar Depth	The depth of the agar in the petri dish should be uniform (approximately 4 mm).	The depth of the agar affects the diffusion of the antibiotic from the disk.
Disk Application	Ensure the antibiotic disk is in firm and complete contact with the agar surface.	Proper contact is necessary for the antibiotic to diffuse into the agar.

Physicochemical Properties of Rifamycin S (as a proxy for 3-Hydroxyrifamycin S)

Property	Value	Reference
Molecular Formula	C37H45NO12	[6][7]
Molecular Weight	695.8 g/mol	[6][7]
Appearance	Solid	[8]
Solubility in DMSO	≥10 mg/mL	[8]
Solubility in Ethanol	0.1-1 mg/mL (Slightly soluble)	[8]
Storage Temperature	-20°C	[8][9]
Stability	Stable for ≥ 4 years when stored as a solid at -20°C.	[8]

Experimental Protocols

Protocol: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is adapted from the Clinical & Laboratory Standards Institute (CLSI) guidelines.

Materials:

• 3-Hydroxyrifamycin S

• Dimethyl sulfoxide (B87167) (DMSO)

• Mueller-Hinton Broth (MHB), cation-adjusted

• 96-well microtiter plates

• Bacterial strain of interest

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Incubator (35 ± 2°C)

• Spectrophotometer or plate reader (optional)

Procedure:

• Preparation of 3-Hydroxyrifamycin S Stock Solution:

  • Dissolve 3-Hydroxyrifamycin S in DMSO to a final concentration of 10 mg/mL.

  • Further dilute the stock solution in sterile MHB to create a working solution at twice the highest concentration to be tested.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile MHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the 3-Hydroxyrifamycin S working solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard the final 100 µL from well 10.

  • Well 11 will serve as a growth control (no antibiotic).

  • Well 12 will serve as a sterility control (no bacteria).

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Within 15 minutes, dilute this standardized suspension 1:100 in MHB to achieve a final inoculum density of approximately 1-2 x 10^6 CFU/mL.

• Inoculation of Microtiter Plates:

  • Add 100 µL of the diluted bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL, and the final bacterial concentration will be approximately 5 x 10^5 CFU/mL.

  • Do not add bacteria to well 12.

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • Following incubation, examine the plate for bacterial growth (turbidity).

  • The MIC is the lowest concentration of 3-Hydroxyrifamycin S at which there is no visible growth.

  • The growth control (well 11) should show clear turbidity, and the sterility control (well 12) should remain clear.

Visualizations

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Caption: Logical flow for troubleshooting inconsistent MIC results.

Caption: Inhibition of bacterial transcription by 3-Hydroxyrifamycin S.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Forced degradation studies of rapamycin: identification of autoxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpsonline.com [ijpsonline.com]
• 6. Genome-wide screen reveals cellular functions that counteract rifampicin lethality in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibiotics disrupt coordination between transcriptional and phenotypic stress responses in pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nanoformulated meloxicam and rifampin: inhibiting quorum sensing and biofilm formation in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Export by a quorum sensing-controlled drug exporter underlies rifampicin's strong activity against staphylococcal biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Scaling Up 3-Hydroxyrifamycin S Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 3-Hydroxyrifamycin S and related rifamycin (B1679328) compounds. The focus is on refining methods for scalable and efficient production.

Frequently Asked Questions (FAQs)

Q1: What is the typical production pathway for Rifamycin S and its derivatives like 3-Hydroxyrifamycin S?

A1: The production of Rifamycin S derivatives typically begins with the fermentation of a microbial strain, most commonly Amycolatopsis mediterranei, to produce a precursor like Rifamycin B or Rifamycin SV.[1][2] Rifamycin B, the predominant product in many industrial fermentations, is then converted to the more bioactive Rifamycin SV or the key intermediate Rifamycin S through chemical or biochemical methods.[1][2] Subsequent chemical modifications, such as hydroxylation, bromination, or amination at the 3-position, are performed on the Rifamycin S core to yield the desired derivative.

Q2: What are the main challenges in scaling up Rifamycin fermentation?

A2: Key challenges include maintaining high yields, managing process parameters like dissolved oxygen (DO) and pH, and preventing shear stress on the microorganism which can reduce productivity.[3] The fermentation process often has a long lag phase before antibiotic production begins, which can be a bottleneck in large-scale operations.[4] Additionally, downstream processing to purify the target compound from a complex fermentation broth presents significant hurdles.

Q3: Are there alternatives to the traditional chemical conversion of Rifamycin B to Rifamycin S?

A3: Yes, biochemical transformations using enzymes like rifamycin oxidase are a promising alternative.[1] Traditional chemical conversion requires strong acidic conditions, can cause heavy foam formation, and often results in lower yields.[1] Biotransformation offers a milder and potentially more efficient route.

Q4: What analytical methods are recommended for monitoring the synthesis and purity of rifamycins?

A4: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC/MS/MS) are the primary methods for monitoring reaction progress and assessing the purity of rifamycin compounds.[5][6][7] These techniques can effectively separate rifampicin (B610482), rifamycin SV, rifampicin N-oxide, and other related impurities.[8] Supercritical Fluid Chromatography (SFC) has also been developed as a rapid and sensitive method for impurity analysis.[8]

Troubleshooting Guides

Issue 1: Low Yield in Amycolatopsis mediterranei Fermentation

Potential Cause	Troubleshooting Step	Recommended Action
Suboptimal pH	The pH profile is critical. A constant pH throughout fermentation can decrease yield.[3]	Implement a two-stage pH control: maintain pH at 6.5 for the first 3 days, then shift to 7.0 for the remainder of the process.[3]
Inadequate Aeration / Dissolved Oxygen (DO)	Low DO levels limit microbial growth and antibiotic synthesis.	Start with an aeration level of 1.5 vvm. After 3 days, switch to a controlled DO level, maintaining it at 30% saturation.[3]
Incorrect Temperature	Temperature fluctuations can negatively impact productivity.	Maintain a constant temperature of 28°C. While a brief shift to 30°C early in the process can sometimes help, it may decrease yield at higher aeration rates.[3]
Nutrient Limitation	Carbon or nitrogen sources may be depleted during the long fermentation cycle.	Supplement the medium with additional glucose syrup (e.g., 5%) after 4 days.[3] Consider replacing ammonium (B1175870) sulfate (B86663) with potassium nitrate (B79036) (KNO₃) or ammonium nitrate (NH₄NO₃) as the nitrogen source, which can significantly boost yield.[4]

Issue 2: Inefficient Conversion of Precursors to Rifamycin S

Potential Cause	Troubleshooting Step	Recommended Action
Harsh Chemical Conditions	Use of strong acids for the conversion of Rifamycin B to S can lead to degradation and low yields.[1]	Explore enzymatic conversion using rifamycin oxidase as a milder alternative.[1] For chemical conversion of Rifamycin O to S, consider using a strong acid cation exchange resin as a catalyst in a solvent with low water content.[9]
Foaming	Vigorous reaction conditions during chemical conversion can cause excessive foam, leading to process control issues.[1]	If using chemical methods, ensure adequate headspace in the reactor and consider the use of food-grade antifoaming agents. Biotransformation methods generally produce less foam.
Incomplete Reaction	The reaction may not be proceeding to completion, resulting in a mixture of precursor and product.	Monitor the reaction closely using HPLC.[5] Adjust reaction time, temperature, or catalyst concentration as needed. For enzymatic reactions, verify enzyme activity and cofactor presence.

Issue 3: Difficulty in Final Product Purification

| Potential Cause | Troubleshooting Step | Recommended Action | | Co-elution of Impurities | Structurally similar rifamycin analogues and degradation products complicate purification. | Develop a robust semi-preparative HPLC method. A C18 column with a linear gradient of acetonitrile (B52724) in water (with 0.1% trifluoroacetic acid) is effective for separating rifamycin derivatives.[2] | | Poor Crystallization | The final product does not crystallize effectively, leading to low recovery and purity. | For derivatives like 3-amino-rifamycin S, a specific crystallization treatment using ethylene (B1197577) glycol monomethyl ether can be employed. This involves heating to 50-60°C, stirring, cooling to 20-30°C, and then holding at 0-10°C to induce crystallization.[10] | | Solvent Extraction Inefficiency | The initial extraction from the reaction mixture or fermentation broth is not capturing the majority of the product. | Perform multiple extractions (e.g., five times) with an equal volume of a suitable solvent like ethyl acetate (B1210297).[2] Combine organic extracts and dry under nitrogen flow before redissolving for purification. |

Quantitative Data Summary

Table 1: Optimization of Fermentation Parameters for Rifamycin B Production [3]

Parameter	Condition	Rifamycin B Yield (g/L)	Percent Change
Baseline (Control)	28°C, Uncontrolled DO & pH	13.81	-
Aeration	1.5 vvm	16.10	+16.6%
pH Control	pH 6.5 for 3 days, then 7.0	16.10	+16.6%
DO Control	1.5 vvm for 3 days, then DO at 30%	17.80	+28.9%
Integrated Optimum	All optimized conditions combined	17.80	+28.9%

Experimental Protocols

Protocol 1: Scaled-Up Fermentation of Amycolatopsis mediterranei

• Inoculum Preparation: Prepare a vegetative medium and inoculate with a 5% v/v seed culture of a high-yielding A. mediterranei strain. Incubate for 3 days at 28°C with agitation.[4]

• Fermentor Setup: Prepare the production fermentation medium (e.g., F2m3 medium) in a bench-scale fermentor.[3] Sterilize the fermentor and medium.

• Inoculation: Inoculate the production medium with 5% of the seed culture.

• Fermentation Conditions:

  • Temperature: Maintain at 28°C.[3]

  • Agitation: Set to 500 rpm (except when using DO control).[3]

  • pH: Control at 6.5 for the first 72 hours, then adjust and maintain at 7.0 for the remainder of the fermentation.[3]

  • Aeration & DO: Supply air at 1.5 vvm for the first 72 hours. Afterwards, switch to an automated control loop to maintain the dissolved oxygen (DO) level at 30% saturation.[3]

  • Feeding: Add 5% glucose syrup to the culture at day 4 to replenish the carbon source.[3]

• Harvesting: Continue the fermentation for the optimal period (e.g., 192 hours) and then harvest the broth for extraction.[3]

Protocol 2: Purification of Rifamycin Derivatives by Semi-Preparative HPLC [2]

• Extraction: Extract the crude product from the reaction mixture or fermentation broth using ethyl acetate (5x with equal volume).

• Concentration: Combine the organic extracts and dry them completely under a stream of nitrogen.

• Re-dissolution: Re-dissolve the dried extract in a minimal volume of methanol.

• HPLC Separation:

  • Column: Waters XBridge™ Prep C18 (5 µm, 10 x 250 mm).

  • Mobile Phase A: Deionized water + 0.1% trifluoroacetic acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-20 min: Linear gradient from 40% to 80% Mobile Phase B.

    • 20-25 min: 100% Mobile Phase B.

  • Flow Rate: 2.5 mL/min.

• Fraction Collection: Collect the fractions corresponding to the desired product peak, identified by UV detection.

• Final Step: Combine the pure fractions and remove the solvent to obtain the purified product.

Visualizations: Workflows and Pathways

Caption: High-level workflow for the production of 3-Hydroxyrifamycin S.

Caption: Troubleshooting logic for low fermentation yield.

References

• 1. Biotransformations of rifamycins: process possibilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deciphering the late steps of rifamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academicjournals.org [academicjournals.org]
• 5. mdpi.com [mdpi.com]
• 6. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ptfarm.pl [ptfarm.pl]
• 8. Development of a sensitive and rapid method for rifampicin impurity analysis using supercritical fluid chromatography. | Sigma-Aldrich [sigmaaldrich.com]
• 9. US4193919A - Process for preparing rifamycin S using a strong acid cation exchange resin - Google Patents [patents.google.com]
• 10. CN105001236A - Preparation method of 3-amino-rifamycin S - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Derivatization Reactions at the 3-Hydroxy Position

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for derivatization reactions specifically targeting the 3-hydroxy position.

Section 1: Silylation Reactions

Silylation is a common derivatization technique used to increase the volatility and thermal stability of compounds containing hydroxyl groups, making them amenable to analysis by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS). This is achieved by replacing the active hydrogen of the hydroxyl group with a silyl (B83357) group, typically a trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (TBDMS) group.

Frequently Asked Questions (FAQs) & Troubleshooting Guide for Silylation

Q1: My silylation reaction is incomplete, resulting in a low yield of the derivatized product. What are the common causes and solutions?

A1: Incomplete silylation is a frequent challenge. The following factors are the most common culprits:

• Presence of Moisture: Silylating reagents are highly sensitive to moisture. Water in your sample or solvent will react with the reagent, rendering it inactive.

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and store silylating reagents under an inert atmosphere (e.g., nitrogen or argon) in a desiccator.

• Suboptimal Reaction Conditions: The reaction time and temperature may not be sufficient for complete derivatization, especially for sterically hindered 3-hydroxy groups.

  • Solution: Increase the reaction temperature and/or extend the reaction time. For example, with BSTFA, a common starting point is heating at 60-80°C for 30-60 minutes. Monitoring the reaction progress by taking aliquots at different time points can help determine the optimal duration.

• Insufficient Reagent: An inadequate amount of the silylating agent will lead to an incomplete reaction.

  • Solution: Use a molar excess of the silylating reagent. A general guideline is to use at least a 2:1 molar ratio of the silylating agent to the active hydrogen.

• Steric Hindrance: The 3-hydroxy group may be in a sterically crowded environment, making it difficult for the silylating agent to access.

  • Solution: Consider using a less bulky silylating agent if possible. Alternatively, using a stronger silylating agent or adding a catalyst like trimethylchlorosilane (TMCS) can improve the reaction rate for hindered hydroxyl groups.

Q2: I am observing multiple peaks in my chromatogram after derivatization. What could be the cause?

A2: The presence of unexpected peaks can be attributed to several factors:

• Reagent Artifacts: Excess silylating reagent and its byproducts can appear as peaks in the chromatogram.

• Side Reactions: The derivatization conditions might be too harsh, leading to the degradation of your compound or the formation of side products.

• Incomplete Derivatization: As discussed in Q1, the presence of the underivatized starting material alongside the desired product will result in multiple peaks.

• Formation of Multiple Derivatives: For molecules with multiple active sites, different degrees of silylation can occur, leading to a mixture of products.

Q3: My silyl ether derivatives seem to be unstable and hydrolyze before or during analysis. How can I prevent this?

A3: The stability of silyl ethers varies depending on the silyl group and the conditions. TMS ethers are particularly susceptible to hydrolysis.

• Solution:

  • Analyze the samples as soon as possible after derivatization.

  • Ensure that the entire analytical system, from injection port to detector, is free of moisture.

  • For increased stability, consider using a bulkier silylating agent like TBDMSCl, which forms more stable TBDMS ethers.

Data Presentation: Comparison of Silylating Agents and Stability

Table 1: Comparison of Common Silylating Agents for 3-Hydroxy Compounds

Silylating Agent	Abbreviation	Relative Reactivity	Key Features & Considerations
N,O-Bis(trimethylsilyl)trifluoroacetamide	BSTFA	High	Very common and effective for a wide range of compounds. Often used with a catalyst like TMCS for hindered hydroxyls.
N-Methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	Very High	Considered one of the most reactive silylating agents. Byproducts are highly volatile.
N-Methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide	MTBSTFA	Moderate	Forms stable TBDMS ethers, which are more resistant to hydrolysis than TMS ethers.[1]
Trimethylchlorosilane	TMCS	Catalyst	Typically used in combination with other silylating agents to increase their reactivity.

Table 2: Relative Stability of Silyl Ethers

Silyl Ether	Abbreviation	Relative Rate of Acidic Hydrolysis[2]	Relative Rate of Basic Hydrolysis[2]
Trimethylsilyl	TMS	1	1
Triethylsilyl	TES	64	10-100
tert-Butyldimethylsilyl	TBDMS (TBS)	20,000	> 20,000
Triisopropylsilyl	TIPS	700,000	100,000
tert-Butyldiphenylsilyl	TBDPS	500,000	> 20,000

Experimental Protocols: Silylation

Protocol 1: General Procedure for Silylation using BSTFA for GC-MS Analysis

• Sample Preparation: Accurately weigh 1-5 mg of the dry sample into a reaction vial.

• Reagent Addition: Add 100 µL of an anhydrous solvent (e.g., pyridine (B92270), acetonitrile, or dichloromethane) to dissolve the sample. Add 100 µL of BSTFA (with 1% TMCS, if needed for hindered hydroxyls).

• Reaction: Tightly cap the vial and heat at 60-80°C for 30-60 minutes in a heating block or oven.

• Analysis: After cooling to room temperature, inject a 1 µL aliquot of the derivatized sample into the GC-MS system.

Mandatory Visualization: Silylation Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete silylation reactions.

Section 2: Acylation Reactions

Acylation is another widely used derivatization method for hydroxyl groups, involving the introduction of an acyl group (R-C=O). This is typically achieved by reacting the alcohol with an acid anhydride (B1165640) or an acyl chloride in the presence of a base, such as pyridine. Acylation can improve chromatographic properties and introduce a chromophore for UV detection in HPLC.

Frequently Asked Questions (FAQs) & Troubleshooting Guide for Acylation

Q1: My acylation reaction of a sterically hindered 3-hydroxy group is very slow or gives a low yield. How can I improve it?

A1: Steric hindrance is a significant challenge in the acylation of tertiary or otherwise hindered hydroxyl groups.

• Solution:

  • Use a Catalyst: 4-(Dimethylamino)pyridine (DMAP) is a highly effective nucleophilic catalyst that can significantly accelerate acylation reactions, even for sterically hindered alcohols.[3] Use DMAP in catalytic amounts (0.05-0.2 equivalents).

  • More Reactive Acylating Agent: If using an acid anhydride, switching to the corresponding acyl chloride can increase reactivity.

  • Elevated Temperature: Increasing the reaction temperature can help overcome the activation energy barrier.

  • Extended Reaction Time: Sterically hindered reactions naturally require longer times to proceed to completion.

Q2: I am having difficulty removing the pyridine and other basic byproducts from my reaction mixture after acylation. What is the best workup procedure?

A2: Pyridine and other amine bases can be challenging to remove completely.

• Solution: A standard workup procedure involves:

  • Diluting the reaction mixture with a water-immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Washing the organic layer with a dilute acid solution (e.g., 1 M HCl) to protonate and extract the pyridine into the aqueous layer.

  • Washing with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

  • Washing with brine (saturated NaCl solution) to remove excess water.

  • Drying the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

Q3: My acylation reaction is producing unwanted side products. What could be the cause?

A3: Side product formation can arise from several sources:

• Reaction with Other Functional Groups: If your molecule contains other nucleophilic functional groups (e.g., amines), they may also be acylated.

• Degradation of Starting Material: The reaction conditions (e.g., high temperature, strong base) may be too harsh for your substrate.

• Elimination Reactions: For certain substrates, elimination reactions can compete with acylation, especially at higher temperatures.

Data Presentation: Comparison of Acylation Conditions

Table 3: Effect of Catalyst on the Acylation of a Sterically Hindered Alcohol

Substrate	Acylating Agent	Catalyst	Time (h)	Yield (%)
1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose	p-TsCl in Pyridine	None (reflux)	5	52
1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose	p-TsCl in Pyridine	1-Methylimidazole (0.4 eq)	4.5	87[4]
1,2:5,6-Di-O-isopropylidene-α-D-glucofuranose	Ac₂O in CH₂Cl₂ with Et₃N	1-Methylimidazole (0.2 eq)	1	94[4]

Experimental Protocols: Acylation

Protocol 2: General Procedure for Acylation of a 3-Hydroxy Group using Acetic Anhydride and Pyridine

• Sample Preparation: Dissolve the starting material (1.0 equivalent) in dry pyridine (2–10 mL/mmol) under an inert atmosphere (e.g., argon).

• Reagent Addition: Cool the solution to 0°C in an ice bath. Add acetic anhydride (1.5–2.0 equivalents per hydroxyl group) dropwise.

• Reaction: Stir the reaction mixture at room temperature, monitoring the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding methanol. Co-evaporate the mixture with toluene (B28343) to remove the pyridine. Dilute the residue with dichloromethane or ethyl acetate (B1210297) and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.[3]

Mandatory Visualization: Acylation Reaction Mechanism

Caption: Mechanism of pyridine-catalyzed acylation of a hydroxyl group.

References

• 1. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

"optimization of crystallization conditions for 3-Hydroxyrifamycin S"

Welcome to the technical support center for the optimization of crystallization conditions for 3-Hydroxyrifamycin S. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work. The information provided is primarily based on studies of the closely related compound, Rifamycin S, and established crystallization principles, offering a strong starting point for your investigations.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to consider when starting the crystallization of 3-Hydroxyrifamycin S?

A1: The most critical parameters to optimize for successful crystallization include solvent selection, supersaturation level, temperature, cooling rate, and agitation.[1][2][3] The choice of solvent system is fundamental as it directly influences the solubility and stability of 3-Hydroxyrifamycin S. Supersaturation is the driving force for crystallization and needs to be carefully controlled to promote crystal growth over amorphous precipitation.[1] Temperature affects solubility and nucleation kinetics, while the cooling rate and stirring speed influence crystal size and purity.[1][4]

Q2: I am not getting any crystals, only amorphous precipitate. What should I do?

A2: Amorphous precipitation is a common issue that often indicates the level of supersaturation is too high, leading to rapid nucleation. To address this, you can:

• Reduce Supersaturation: Decrease the initial concentration of 3-Hydroxyrifamycin S or the precipitant.[5]

• Slow Down the Process: Employ a slower cooling rate or use a vapor diffusion method with a less volatile solvent to slow down the equilibration process.[5][6]

• Optimize Solvent System: The choice of solvent can significantly impact the outcome. Experiment with different solvent mixtures to find a system where 3-Hydroxyrifamycin S has moderate solubility.[1][7]

• Vary the pH: The solubility of Rifamycin compounds can be pH-dependent. Screening a range of pH values may be beneficial.[8][9]

Q3: My experiment resulted in "oiling out" instead of crystals. How can this be resolved?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid phase instead of a solid crystal, often due to excessively high supersaturation.[5] To mitigate this, consider the following adjustments:

• Lower the Concentration: Reduce the concentration of both 3-Hydroxyrifamycin S and the precipitant.[5]

• Change the Solvent: If using a solvent in which the compound is highly soluble, switch to one with lower solubility to discourage the formation of an oil phase.[5][7]

• Adjust the Temperature: Modifying the crystallization temperature can alter solubility and may prevent oiling out.[5][10]

• Introduce Additives: The addition of small amounts of a co-solvent or specific additives can sometimes help to circumvent the oiling out phenomenon.[5]

Q4: The crystal yield is very low. How can I improve it?

A4: A low crystal yield can be frustrating. Here are several strategies to improve it:

• Optimize Solvent Volume: Using an excessive amount of solvent is a common reason for low yield, as a significant portion of the compound may remain in the mother liquor.[11] Try reducing the solvent volume.

• Control Cooling: Ensure a slow and controlled cooling process to maximize the amount of compound that crystallizes out of the solution.[1]

• Check for Residual Compound: Before discarding the filtrate (mother liquor), test it for the presence of a significant amount of your compound. Evaporating a small sample of the filtrate can reveal if a large quantity of the product remains dissolved.[11]

• Optimize Aging Time: Allowing the crystals to age in the mother liquor for an extended period can sometimes lead to a higher yield.[1]

Q5: The crystals I obtained are very small or needle-like. How can I grow larger, higher-quality crystals?

A5: The formation of small or needle-like crystals often suggests rapid nucleation. To encourage the growth of larger, more well-defined crystals, you can:

• Reduce the Cooling Rate: A slower cooling rate provides more time for molecules to order themselves onto the crystal lattice, favoring the growth of larger crystals.[1][4]

• Use Seeding: Introducing a small, high-quality seed crystal into a supersaturated solution can promote controlled crystal growth and lead to larger crystals of a more uniform size.[1]

• Optimize Stirring Rate: The stirring rate can influence crystal size. A lower stirring rate may reduce secondary nucleation and allow for the growth of larger crystals.[1]

• Refine Solvent Composition: Fine-tuning the solvent ratio in a mixed solvent system can impact crystal habit and size.[1]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the crystallization of 3-Hydroxyrifamycin S.

Problem: No Crystals Form

Possible Cause	Suggested Solution
Solution is not supersaturated.	Concentrate the solution by evaporating some of the solvent.
Too much solvent was used.	Reduce the amount of solvent used to dissolve the compound.[11]
The cooling process is too fast.	Allow the solution to cool more slowly to room temperature, and then transfer it to a colder environment if necessary.[11]
The wrong solvent was chosen.	Experiment with different solvents or solvent mixtures where the compound has lower solubility at cooler temperatures.[7]

Problem: Poor Crystal Quality (e.g., small, needles, dendritic)

Possible Cause	Suggested Solution
Nucleation is too rapid.	Decrease the level of supersaturation by using a more dilute solution or a slower cooling rate.[1][11]
High degree of impurities.	Purify the starting material further before crystallization.
Inadequate stirring.	Optimize the stirring rate to promote uniform growth and prevent the formation of agglomerates.[1]

Problem: Low Yield

Possible Cause	Suggested Solution
Too much solvent used.	Minimize the amount of solvent used for dissolution.[11]
Incomplete crystallization.	Extend the crystallization time or lower the final temperature.[1]
Significant product loss during filtration.	Ensure proper filtration technique and wash the crystals with a minimal amount of cold solvent.

Data Presentation

The following tables summarize quantitative data from a study on the cooling crystallization of Rifamycin S, which can serve as a valuable reference for optimizing the crystallization of 3-Hydroxyrifamycin S.[1]

Table 1: Effect of Final Crystallization Temperature on Purity and Yield of Rifamycin S

Final Temperature (K)	Purity (%)	Yield (%)
278.15	98.4	90.1
283.15	98.5	89.6
288.15	98.2	87.2
293.15	97.5	84.3

Table 2: Effect of Cooling Rate on Purity and Yield of Rifamycin S

Cooling Rate (K/min)	Purity (%)	Yield (%)
0.1	98.5	89.6
0.2	98.1	89.2
0.3	97.6	88.5
0.4	97.2	88.1

Table 3: Effect of Stirring Rate on Purity and Yield of Rifamycin S

Stirring Rate (rpm)	Purity (%)	Yield (%)
100	98.2	88.7
150	98.5	89.6
200	98.3	89.1
250	97.9	88.5

Table 4: Effect of Aging Time on Purity and Yield of Rifamycin S

Aging Time (h)	Purity (%)	Yield (%)
4	98.1	87.9
6	98.3	88.5
8	98.5	89.6
10	98.5	89.7

Experimental Protocols

The following are detailed methodologies for key experiments based on the successful crystallization of Rifamycin S.[1] These protocols can be adapted for 3-Hydroxyrifamycin S.

Protocol 1: Cooling Crystallization of Rifamycin S

• Dissolution: Dissolve Rifamycin S in a mixed solvent of isopropanol (B130326) and butyl acetate (B1210297) (e.g., with a butyl acetate volume fraction of 0.04) at a specific temperature (e.g., 323.15 K) until the solution is clear.

• Cooling: Cool the solution at a controlled rate (e.g., 0.1 K/min) while stirring at a constant speed (e.g., 150 rpm).

• Crystallization: Continue cooling until the final crystallization temperature is reached (e.g., 283.15 K).

• Aging: Maintain the suspension at the final temperature for a specified aging time (e.g., 8 hours) with continuous stirring.

• Isolation: Separate the crystals from the mother liquor by filtration.

• Washing: Wash the crystals with a small amount of cold isopropanol.

• Drying: Dry the crystals under vacuum at a suitable temperature.

Protocol 2: Preparation of Rifamycin S Crystals via Antisolvent Addition

This method was reported for Rifamycin S and may be applicable.[1][12]

• Dissolution: Dissolve Rifamycin S in tetrahydrofuran.

• Adsorption (Optional Purification Step): Add acidic alumina (B75360) to the solution with agitation.

• Antisolvent Addition: Slowly add cyclohexane (B81311) to the solution with continuous agitation until a solid precipitates.

• Aging: Continue to agitate the suspension for an extended period (e.g., 5 hours) to allow for complete precipitation.

• Isolation: Filter the solid precipitate.

• Washing: Wash the collected solid with cyclohexane.

• Drying: Dry the bright red crystals. A purity of 99% was reported for Rifamycin S using this method.[1][12]

Visualizations

The following diagrams illustrate key workflows and logical relationships in the crystallization optimization process.

Caption: Experimental workflow for the optimization of 3-Hydroxyrifamycin S crystallization.

Caption: Troubleshooting decision tree for common crystallization issues.

References

• 1. Study on Dissolution Thermodynamics and Cooling Crystallization of Rifamycin S - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of crystallization conditions for biological macromolecules [escholarship.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Study on Dissolution Thermodynamics and Cooling Crystallization of Rifamycin S - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. unifr.ch [unifr.ch]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. researchgate.net [researchgate.net]
• 10. Influence of temperature during crystallization setup on precipitate formation and crystal shape of a metalloendopeptidase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Hydroxyrifamycin S and Rifampicin: An Unfolding Narrative in Antimicrobial Research

For researchers, scientists, and drug development professionals, the quest for novel and more effective antimicrobial agents is a perpetual endeavor. Within the rifamycin (B1679328) class of antibiotics, rifampicin (B610482) has long been a cornerstone of tuberculosis treatment and a valuable tool against other bacterial infections. This guide seeks to provide a comprehensive comparison of the activity of rifampicin and a lesser-known derivative, 3-Hydroxyrifamycin S. However, a thorough review of the available scientific literature reveals a significant gap in direct comparative studies, precluding a detailed, data-driven analysis at this time.

While extensive data exists for the well-established rifampicin, information regarding the specific antimicrobial activity of 3-Hydroxyrifamycin S is sparse. This document will summarize the known properties of rifampicin to serve as a benchmark and will highlight the areas where further research on 3-Hydroxyrifamycin S is critically needed.

Rifampicin: A Well-Characterized Antibiotic

Rifampicin, a semi-synthetic derivative of rifamycin SV, exerts its bactericidal effect by inhibiting bacterial DNA-dependent RNA polymerase.[1] This enzyme is crucial for the transcription of DNA into RNA, a vital step in protein synthesis. By binding to the β-subunit of this polymerase, rifampicin effectively halts the initiation of RNA synthesis, leading to bacterial cell death.[1]

Antimicrobial Spectrum and Potency

Rifampicin demonstrates a broad spectrum of activity, particularly against mycobacteria. It is a first-line drug for the treatment of tuberculosis, caused by Mycobacterium tuberculosis.[1] Its activity extends to other Gram-positive bacteria, including Staphylococcus aureus.[2] The minimum inhibitory concentration (MIC) of rifampicin against various pathogens has been extensively documented and serves as a key indicator of its potency.

Pathogen	MIC Range (µg/mL)	Reference(s)
Mycobacterium tuberculosis	0.002 - 64	[1]
Mycobacterium bovis	0.125	[1]
Staphylococcus aureus (methicillin-resistant)	≤ 0.006 - 256	[1]
Chlamydia pneumoniae	0.005	[1]

It is important to note that resistance to rifampicin can develop rapidly, often through mutations in the rpoB gene, which codes for the β-subunit of RNA polymerase.[1]

3-Hydroxyrifamycin S: An Enigma in the Rifamycin Family

In stark contrast to the wealth of information on rifampicin, there is a notable absence of publicly available data on the antimicrobial activity of 3-Hydroxyrifamycin S. While studies on the synthesis and activity of various other rifamycin S derivatives exist, they do not provide the specific comparative data required for a thorough analysis against rifampicin.

The chemical structure of 3-Hydroxyrifamycin S suggests it belongs to the ansamycin (B12435341) family, characteristic of rifamycins (B7979662). It is plausible that its mechanism of action also involves the inhibition of bacterial RNA polymerase. However, without experimental data, its antimicrobial spectrum, potency (MIC values), and potential for cross-resistance with rifampicin remain unknown.

Experimental Protocols: A General Framework

While specific protocols for testing 3-Hydroxyrifamycin S are not available, standard methods for determining the antimicrobial susceptibility of rifamycins can be applied. These protocols are essential for generating the data needed for a meaningful comparison.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism after overnight incubation. Standard methods include:

• Broth Microdilution: A standardized inoculum of the test organism is added to wells of a microtiter plate containing serial dilutions of the antibiotic. The MIC is the lowest concentration that shows no turbidity.

• Agar (B569324) Dilution: The antibiotic is incorporated into an agar medium in a series of concentrations. The surface of the agar is then inoculated with the test organism. The MIC is the lowest concentration that inhibits growth.[3]

A detailed workflow for a broth microdilution assay is presented below.

Figure 1. Experimental workflow for determining Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

RNA Polymerase Inhibition Assay

To directly compare the inhibitory effects of 3-Hydroxyrifamycin S and rifampicin on their molecular target, an in vitro RNA polymerase inhibition assay can be performed. This assay measures the ability of the compounds to inhibit the transcription of a DNA template by purified bacterial RNA polymerase.

Figure 2. Simplified signaling pathway of rifamycin-mediated inhibition of bacterial transcription.

Conclusion and Future Directions

A direct and meaningful comparison of the activity of 3-Hydroxyrifamycin S and rifampicin is currently hindered by a lack of published experimental data for 3-Hydroxyrifamycin S. While the well-documented profile of rifampicin provides a solid foundation for comparison, dedicated studies on 3-Hydroxyrifamycin S are imperative.

Future research should prioritize the following:

• In vitro susceptibility testing: Determining the MIC values of 3-Hydroxyrifamycin S against a broad panel of clinically relevant bacteria, including Mycobacterium tuberculosis and multidrug-resistant strains.

• Direct comparative studies: Performing head-to-head comparisons of the in vitro and in vivo activities of 3-Hydroxyrifamycin S and rifampicin.

• Mechanism of action studies: Confirming that 3-Hydroxyrifamycin S targets bacterial RNA polymerase and evaluating its inhibitory potency.

• Pharmacokinetic and pharmacodynamic profiling: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of 3-Hydroxyrifamycin S to understand its potential as a therapeutic agent.

By addressing these research gaps, the scientific community can elucidate the potential of 3-Hydroxyrifamycin S as a novel antimicrobial agent and determine its place in the ever-evolving landscape of infectious disease treatment.

References

• 1. Rifampicin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

The Evolving Battle Against Bacterial Resistance: A Comparative Guide to 3-Substituted Rifamycin S Analogs

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data.

The relentless rise of antimicrobial resistance necessitates the urgent development of novel antibiotics. Rifamycins (B7979662), a cornerstone in the treatment of bacterial infections, particularly tuberculosis, function by inhibiting the bacterial DNA-dependent RNA polymerase (RNAP).[1][2] However, their efficacy is increasingly threatened by the emergence of resistant strains. This guide provides a comparative analysis of 3-substituted rifamycin (B1679328) S analogs, focusing on their structure-activity relationships, in vitro efficacy against susceptible and resistant bacterial strains, and the experimental methodologies underpinning these findings.

Mechanism of Action: Targeting Bacterial Transcription

Rifamycins exert their bactericidal effect by binding to the β-subunit of the bacterial DNA-dependent RNA polymerase (RNAP), an enzyme crucial for transcribing DNA into RNA.[1][3] This binding physically obstructs the path of the elongating RNA molecule, thereby inhibiting the initiation of RNA synthesis.[4] The high selectivity of rifamycins for the prokaryotic RNAP over its eukaryotic counterpart ensures minimal toxicity to human cells.[3] Resistance to rifamycins primarily arises from mutations in the rpoB gene, which encodes the β-subunit of RNAP.[5] These mutations alter the antibiotic's binding site, reducing its affinity and rendering it ineffective. The development of novel 3-substituted rifamycin S analogs aims to overcome this challenge by creating molecules that can effectively bind to both wild-type and mutated RNAP.

Comparative Efficacy of 3-Substituted Rifamycin S Analogs

The antibacterial potency of novel rifamycin S analogs is primarily evaluated by determining their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium.[5] A lower MIC value signifies greater potency. The following tables summarize the in vitro activity of representative 3-substituted rifamycin S and SV analogs against rifampicin-susceptible and -resistant strains of Mycobacterium tuberculosis and Staphylococcus aureus.

Table 1: Comparative MIC values of 3-substituted Rifamycin SV analogs against Mycobacterium tuberculosis [5][6]

Compound	Substitution at C-3	M. tuberculosis H37Rv (RIF-susceptible) MIC (µg/mL)	Rifampicin-Resistant M. tuberculosis Strains MIC (µg/mL)
Rifampicin (B610482)	4-methyl-1-piperazinyl-iminomethyl	0.1 - 0.2	>16
Analog 1	N-benzyl-N-methyl-aminomethyl	0.06	2 (RpoB S522L)
Analog 2	N-cinnamyl-N-methyl-aminomethyl	0.03	1 (RpoB S522L)
Analog 3	N-(4-fluorobenzyl)-N-methyl-aminomethyl	0.06	2 (RpoB S522L)
Rifabutin	Spiro-piperidyl	≤0.032	0.125 (MIC90 for 20 clinical isolates)
Rifapentine	Cyclopentyl	≤0.032	2.0 (MIC90 for 20 clinical isolates)

Table 2: Comparative MIC values of 3-substituted Rifamycin S/SV analogs against Staphylococcus aureus [3][7]

Compound	Substitution at C-3	S. aureus (RIF-susceptible) MIC (µg/mL)	Rifampicin-Resistant S. aureus MIC (µg/mL)
Rifampicin	4-methyl-1-piperazinyl-iminomethyl	0.004 - 0.015	>64
Rifaximin	4-deoxy-4'-methyl-pyrido[1',2'-1,2]imidazo[5,4-c]	0.015	32
Analog 4	4-(4-phenylpiperazin-1-yl)iminomethyl	0.0078	0.5
Analog 5	4-(biphenyl-4-yl)iminomethyl	0.015	1
Benzoxazinorifamycin	Varies	Not Specified	2

Structure-Activity Relationship Insights

The data reveals several key structure-activity relationships for 3-substituted rifamycin S analogs:

• Lipophilicity and Steric Bulk: The nature of the substituent at the 3-position significantly influences antibacterial activity. Increased lipophilicity and steric bulk at this position can lead to enhanced activity, particularly against resistant strains.[8][9] For instance, analogs with rigid tertiary alicyclic hydrazones at the C-3 extension have shown superior activity against M. tuberculosis.[8][9]

• Flexibility of the C-3 Arm: The flexibility of the side chain at the 3-position also plays a role. While some flexibility is tolerated, overly flexible amine-containing side chains have been found to be less active than more rigid hydrazone analogues.[9]

• Overcoming Resistance: Certain modifications at the 3-position appear to allow the analogs to bind to RNAP in a manner that is less affected by common resistance mutations. For example, some C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives have demonstrated activity against rifampicin-resistant M. tuberculosis strains with mutations at the 522 position of the rpoB gene.[6]

Experimental Protocols

Synthesis of 3-Formylrifamycin S (A Key Intermediate)

3-Formylrifamycin S is a crucial intermediate for the synthesis of many 3-substituted analogs. A general procedure for its synthesis from rifampicin is as follows:

• Hydrolysis of Rifampicin: Rifampicin is hydrolyzed in an acidic aqueous solution. For example, 100g of rifampicin is added to 1200mL of water, followed by the addition of 50mL of hydrochloric acid.[10]

• Heating: The mixture is heated to 55°C for 8 hours.[10]

• Extraction: After cooling to 10°C, the product is extracted with an organic solvent such as ethyl acetate.[10]

• Washing and Drying: The organic layer is washed with a saturated aqueous solution of sodium bicarbonate and then dried over anhydrous sodium sulfate.[10]

• Concentration: The solvent is removed under reduced pressure to yield 3-formylrifamycin SV.[10] This can then be oxidized to 3-formylrifamycin S if required for subsequent reactions.[11]

Minimum Inhibitory Concentration (MIC) Determination

Broth Microdilution Method [3][12][13]

• Preparation of Bacterial Inoculum: Bacteria are grown to the logarithmic phase in a suitable broth medium. The culture is then diluted to a standardized density (e.g., ~10^5 CFU/mL).[12]

• Serial Dilution of Antibiotics: Two-fold serial dilutions of the test compounds and reference antibiotics are prepared in a 96-well microtiter plate.

• Inoculation: A standardized bacterial suspension is added to each well.

• Incubation: The plates are incubated at 37°C for 16-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Agar (B569324) Proportion Method [14]

• Preparation of Drug-Containing Agar: Different concentrations of the test compounds are incorporated into a suitable agar medium (e.g., Middlebrook 7H10 or 7H11).

• Inoculation: A standardized number of bacterial cells are applied to the surface of the agar plates.

• Incubation: The plates are incubated under appropriate conditions until growth is visible in the drug-free control.

• Determination of MIC: The MIC is defined as the lowest drug concentration that inhibits more than 99% of the bacterial population compared to the control.[14]

Visualizing the Path to Novel Antibiotics

The development of new rifamycin analogs follows a structured workflow from synthesis to biological evaluation.

References

• 1. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Novel C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives exhibit activity against rifampicin-resistant Mycobacterium tuberculosis RpoBS522L strain and display a different binding mode at the RNAP β-subunit site compared to rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, docking and antibacterial studies of more potent amine and hydrazone rifamycin congeners than rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New Structure Activity Relationship Insight into the Role of the C‐3 Extension on Rifamycin Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 3-FORMYL RIFAMYCIN SV synthesis - chemicalbook [chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of Rifamycins for Efficacy Against Mycobacterium avium Complex and Resistance Emergence in the Hollow Fiber Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Development of Rifapentine Susceptibility Tests for Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Illuminating the Architecture of Rifamycin S Derivatives: A Comparative Guide to Structural Validation

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides a comparative overview of analytical techniques for the structural validation of C3-substituted Rifamycin (B1679328) S derivatives, with a focus on X-ray crystallography. While a specific crystallographic validation for 3-Hydroxyrifamycin S is not prominently available in the literature, we will use the closely related and well-documented 3-formylrifamycin S as a representative example to illustrate the validation process.

The substitution at the C3 position of the Rifamycin S core is a critical area for the development of new antibiotic candidates, influencing both potency and pharmacokinetic properties. Accurate structural elucidation of these derivatives is therefore essential for understanding structure-activity relationships (SAR). X-ray crystallography stands as the gold standard for providing unambiguous proof of a molecule's solid-state conformation. However, a comprehensive validation approach often involves the synergistic use of other powerful analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Methodological Showdown: X-ray Crystallography vs. Spectroscopic Techniques

The choice of analytical technique for structural validation depends on several factors, including the nature of the sample, the desired level of detail, and the availability of instrumentation. Below is a comparative summary of the primary methods used in the structural elucidation of rifamycin derivatives.

Feature	X-ray Crystallography	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Principle	Diffraction of X-rays by a single crystal	Nuclear spin transitions in a magnetic field	Measurement of mass-to-charge ratio of ionized molecules
Sample Phase	Solid (single crystal)	Liquid (solution)	Gas (ionized)
Information Yield	Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, and crystal packing	Connectivity of atoms (1D & 2D NMR), stereochemistry, dynamic processes in solution	Molecular weight, elemental composition (HRMS), fragmentation patterns for substructure identification
Strengths	Unambiguous determination of absolute configuration and conformation in the solid state.	Provides detailed structural information in solution, which can be more biologically relevant. Non-destructive.	High sensitivity, requires minimal sample. Provides accurate molecular formula.
Limitations	Requires a high-quality single crystal, which can be challenging to grow. The solid-state conformation may differ from the solution or biologically active conformation.	Can be complex to interpret for large molecules. Lower resolution than X-ray crystallography for 3D structure.	Does not provide direct information on 3D structure or stereochemistry.

Experimental Deep Dive: Protocols for Structural Validation

A multi-faceted approach is often employed for the robust characterization of novel rifamycin derivatives. Here, we outline the typical experimental protocols for the key techniques.

X-ray Crystallography of a C3-Substituted Rifamycin S Derivative (Representative Protocol)

This protocol describes a general procedure for the single-crystal X-ray diffraction analysis of a small molecule like a 3-substituted rifamycin S derivative.

1. Crystallization:

• Dissolve the purified compound (e.g., 3-formylrifamycin S) in a suitable solvent or solvent mixture (e.g., methanol, ethanol, acetone) to achieve a supersaturated solution.

• Employ a crystallization technique such as slow evaporation, vapor diffusion (hanging or sitting drop), or cooling.

• Suitable, single crystals of sufficient size and quality are selected for diffraction experiments.

2. Data Collection:

• Mount a selected crystal on a goniometer head.

• The crystal is cooled to a low temperature (typically 100 K) using a cryostream to minimize radiation damage.

• The crystal is exposed to a monochromatic X-ray beam (e.g., from a Mo Kα or Cu Kα source).

• A series of diffraction patterns are collected as the crystal is rotated.

3. Structure Solution and Refinement:

• The collected diffraction data are processed to determine the unit cell dimensions and space group.

• The structure is solved using direct methods or Patterson methods to obtain an initial electron density map.

• An initial molecular model is built into the electron density map.

• The model is refined against the experimental data to optimize the atomic positions, and thermal parameters, resulting in the final, validated crystal structure.

NMR Spectroscopy of 3-formylrifamycin S

NMR spectroscopy is instrumental in determining the connectivity and solution-state conformation of rifamycin derivatives.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of 3-formylrifamycin S in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. Data Acquisition:

• Acquire a series of 1D and 2D NMR spectra on a high-field NMR spectrometer (e.g., 400-600 MHz).

• Standard experiments include ¹H NMR, ¹³C NMR, COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

3. Spectral Analysis:

• Assign the proton and carbon signals using the information from the 2D correlation spectra.

• The coupling constants from the ¹H NMR spectrum provide information about the dihedral angles and thus the conformation of the ansa chain.

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments can be used to determine through-space proximities of protons, further defining the 3D structure in solution.

Mass Spectrometry of 3-formylrifamycin S

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of a newly synthesized derivative.

1. Sample Preparation:

• Prepare a dilute solution of 3-formylrifamycin S in a suitable solvent (e.g., methanol, acetonitrile).

2. Data Acquisition:

• Introduce the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

• Acquire the mass spectrum in a high-resolution mode (e.g., on a Time-of-Flight (TOF) or Orbitrap mass analyzer).

3. Data Analysis:

• Determine the accurate mass of the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺).

• Use the accurate mass to calculate the elemental composition and confirm that it matches the expected formula for 3-formylrifamycin S (C₃₈H₄₇NO₁₃).[1][2]

• Tandem mass spectrometry (MS/MS) can be performed to induce fragmentation and obtain structural information about different parts of the molecule.

Visualizing the Workflow

The following diagram illustrates the general workflow for the structural validation of a C3-substituted Rifamycin S derivative, highlighting the interplay between different analytical techniques.

References

• 1. 3-Formylrifamycin | C38H47NO13 | CID 6438444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

A Comparative Analysis of 3-Aminorifamycin S and Rifamycin SV: Efficacy, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two key rifamycin (B1679328) derivatives: 3-Aminorifamycin S and Rifamycin SV. While the originally intended comparison with "3-Hydroxyrifamycin S" was not feasible due to the limited availability of data on this specific compound, Rifamycin SV serves as an excellent and clinically relevant alternative. As the hydroquinone (B1673460) form of Rifamycin S, Rifamycin SV provides a pertinent "hydroxy" counterpart to the amino-substituted derivative, offering valuable insights into the structure-activity relationships within this important class of antibiotics.

This publication details their synthesis, comparative antibacterial efficacy against a range of pathogens, and their shared mechanism of action. Experimental protocols for key assays are provided to support further research and development.

Chemical Structures

3-Aminorifamycin S and Rifamycin SV share the core ansa-macrocyclic structure characteristic of the rifamycin family but differ in their substitution at the C-3 position of the naphthoquinone ring.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key properties and biological activities of 3-Aminorifamycin S and Rifamycin SV, facilitating a direct comparison of their performance.

Table 1: Physicochemical Properties

Property	3-Aminorifamycin S	Rifamycin SV
Molecular Formula	C₃₇H₄₆N₂O₁₂	C₃₇H₄₇NO₁₂
Molecular Weight	710.77 g/mol	697.78 g/mol
Appearance	Black crystals	Yellow-orange crystals
Melting Point	>142°C (decomposes)[1]	179-181°C (decomposes)

Table 2: Comparative Antibacterial Activity (Minimum Inhibitory Concentration - MIC in µg/mL)

Bacterial Species	3-Aminorifamycin S	Rifamycin SV
Gram-Positive
Staphylococcus aureus	Data not available	0.002 - 0.03
Clostridium difficile	Data not available	≤0.03 (MIC₅₀)[2]
Gram-Negative
Escherichia coli	Data not available	32 (MIC₅₀) / 128 (MIC₉₀)[2]
Mycobacteria
Mycobacterium tuberculosis	Data not available	0.05 - 0.4

Table 3: Toxicological Profile

Parameter	3-Aminorifamycin S	Rifamycin SV
Toxicity Data	Limited data available. Considered harmful to aquatic life with long-lasting effects.[3]	Limited oral absorption. Not implicated in causing significant liver injury.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for the synthesis of the two compounds and for the determination of their antibacterial activity.

Synthesis Protocols

Synthesis of 3-Aminorifamycin S

3-Aminorifamycin S can be synthesized from Rifamycin S through several methods. One common approach involves the reaction of Rifamycin S with sodium azide (B81097).

• Procedure:

  • React Rifamycin S with sodium azide in a suitable solvent such as methylformamide.[5]

  • The reaction is typically carried out at a controlled temperature, for example, 35°C for 60 minutes.[5]

  • The reaction mixture is then diluted with a solvent like methylene (B1212753) chloride and washed with water.[5]

  • The organic phase, containing the 3-azido derivative, is separated.

  • The azido (B1232118) intermediate is then reduced to the amino group.

  • The resulting 3-Aminorifamycin S is purified by recrystallization from a solvent such as 2-methoxy ethanol.[5]

Another method involves the reaction of 3-bromo-rifamycin S with an ammonia-methanol solution.[6]

Synthesis of Rifamycin SV from Rifamycin S

Rifamycin SV, the hydroquinone form, can be obtained from Rifamycin S by a reduction reaction.

• Procedure:

  • Rifamycin S is used as the starting material.

  • A reducing agent, such as Vitamin C, is employed to reduce the quinone moiety of Rifamycin S to a hydroquinone.[7]

  • The reaction is carried out in a suitable solvent system.

  • Following the reduction, Rifamycin SV can be isolated and purified.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[8][9][10][11][12]

• Procedure:

  • Preparation of Antibiotic Solutions: Prepare a stock solution of the test compound (3-Aminorifamycin S or Rifamycin SV) in a suitable solvent. Create a series of two-fold dilutions of the stock solution in a 96-well microtiter plate containing Mueller-Hinton broth (or another appropriate growth medium).[8]

  • Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard.[8] Dilute the suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.[3]

  • Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate, including a growth control well (no antibiotic) and a sterility control well (no bacteria).[3]

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours.[3]

  • Reading Results: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth (turbidity).[8]

Mechanism of Action and Signaling Pathways

The antibacterial activity of both 3-Aminorifamycin S and Rifamycin SV stems from their ability to inhibit bacterial DNA-dependent RNA polymerase (RNAP).[13] This enzyme is critical for the transcription of DNA into RNA, a fundamental process in protein synthesis and bacterial survival.[]

Inhibition of Bacterial RNA Polymerase

The rifamycin molecule binds to a specific pocket on the β-subunit of the bacterial RNAP.[15] This binding event does not directly block the active site of the enzyme but rather creates a steric hindrance that physically obstructs the path of the elongating RNA transcript.[15] This "steric-occlusion" mechanism effectively halts transcription, leading to a bactericidal effect.[16]

The high selectivity of rifamycins (B7979662) for prokaryotic RNAP over its eukaryotic counterpart is a key factor in their therapeutic utility, minimizing off-target effects in human cells.[13]

Diagram: Rifamycin Mechanism of Action

Caption: Mechanism of action of rifamycins, inhibiting bacterial RNA synthesis.

Diagram: Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion

This comparative guide provides a detailed overview of 3-Aminorifamycin S and Rifamycin SV, highlighting their synthesis, antibacterial activity, and mechanism of action. While both compounds share the fundamental rifamycin scaffold and mechanism of inhibiting bacterial RNA polymerase, the available data, particularly for Rifamycin SV, demonstrates potent activity against a range of clinically relevant bacteria.

A significant finding of this analysis is the relative scarcity of publicly available, direct comparative data for 3-Aminorifamycin S. This represents a clear opportunity for future research to fully characterize the antimicrobial spectrum and potential clinical utility of this derivative. Further head-to-head studies are warranted to elucidate the impact of the C-3 amino substitution on the compound's efficacy, pharmacokinetics, and safety profile in comparison to other well-established rifamycins. Such research would be invaluable for the ongoing development of new and effective treatments to combat the growing threat of antimicrobial resistance.

References

• 1. [In vitro activities of new rifamycin derivatives against Mycobacterium tuberculosis and M. avium complex] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Activity and Single-Step Mutational Analysis of Rifamycin SV Tested against Enteropathogens Associated with Traveler's Diarrhea and Clostridium difficile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. prepchem.com [prepchem.com]
• 6. CN105001236A - Preparation method of 3-amino-rifamycin S - Google Patents [patents.google.com]
• 7. CN101941979A - New production process of rifamycin sodium - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 11. protocols.io [protocols.io]
• 12. rr-asia.woah.org [rr-asia.woah.org]
• 13. Rifamycin - Wikipedia [en.wikipedia.org]
• 15. The Enzymes of the Rifamycin Antibiotic Resistome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to 3-Substituted Rifamycin S Derivatives and Their Efficacy Against Rifampicin-Resistant Strains

For Researchers, Scientists, and Drug Development Professionals

The emergence of rifampicin-resistant bacterial strains, particularly in Mycobacterium tuberculosis and Staphylococcus aureus, poses a significant global health threat, necessitating the development of novel antimicrobial agents. This guide provides a comparative analysis of a promising class of rifamycin (B1679328) derivatives—3-substituted rifamycin S compounds—and their efficacy against rifampicin-resistant bacteria. Due to the limited availability of specific data on 3-Hydroxyrifamycin S, this guide will focus on the well-characterized and closely related derivative, Rifalazil (B610480) (KRM-1648) , a 3'-hydroxy-5'-(4-isobutyl-1-piperazinyl)benzoxazinorifamycin, as a representative of this class.

Executive Summary

Rifalazil and other novel 3-substituted rifamycin S derivatives have demonstrated significant in vitro and in vivo activity against rifampicin-resistant bacterial strains. These compounds often exhibit lower Minimum Inhibitory Concentrations (MICs) compared to rifampicin (B610482) against resistant isolates, suggesting they can overcome common resistance mechanisms. The primary mechanism of action remains the inhibition of bacterial DNA-dependent RNA polymerase, though some derivatives may exhibit altered binding modes to the resistant enzyme.

Data Presentation: Comparative Efficacy

The following tables summarize the in vitro activity of Rifalazil and other novel rifamycin derivatives compared to rifampicin against susceptible and resistant strains of Mycobacterium tuberculosis and Staphylococcus aureus.

Table 1: Comparative MICs (μg/mL) Against Mycobacterium tuberculosis

Compound	Rifampicin-Susceptible M. tuberculosis	Rifampicin-Resistant M. tuberculosis
Rifampicin	0.05 - 0.4	>8.0
Rifalazil (KRM-1648)	0.003 - 0.025	Some activity retained

Note: Data compiled from multiple sources. "Some activity retained" for Rifalazil against resistant strains indicates that while MICs are higher than against susceptible strains, they are often significantly lower than those of rifampicin against the same resistant strains.

Table 2: Comparative MICs (μg/mL) Against Staphylococcus aureus

Compound	Rifampicin-Susceptible S. aureus	Rifampicin-Resistant S. aureus
Rifampicin	~0.002 - 0.03	>128
Rifalazil (KRM-1648)	~0.002 - 0.03	2.0
Other Novel Derivatives (e.g., ABI-0418, ABI-0420)	~0.002 - 0.03	2.0

Source: Data derived from studies on novel rifamycin derivatives.[1]

Mechanism of Action and Resistance

Rifamycins, including 3-substituted derivatives, exert their bactericidal effect by binding to the β-subunit of the bacterial DNA-dependent RNA polymerase (RNAP), thereby inhibiting the initiation of transcription.[2] Resistance to rifampicin typically arises from point mutations in the rpoB gene, which encodes the RNAP β-subunit. These mutations alter the drug's binding site, reducing its affinity.

Novel 3-substituted rifamycin S derivatives like rifalazil are designed to have modified structures that may allow for more effective binding to these mutated RNAP targets. Some studies suggest that these derivatives may occupy a different space in the binding pocket of both wild-type and mutated RNAP, potentially explaining their retained activity against resistant strains.[3][4]

Mechanism of Rifamycin Action and Resistance

Experimental Protocols

The following are standardized methodologies for key experiments used to evaluate the efficacy of novel antimicrobial agents like 3-substituted rifamycin S derivatives.

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that prevents visible growth of a bacterium.

Workflow for MIC Determination

Protocol Steps:

• Prepare Drug Dilutions: A two-fold serial dilution of the test compound (e.g., Rifalazil) is prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for S. aureus, Middlebrook 7H9 for M. tuberculosis).

• Prepare Inoculum: A standardized bacterial suspension is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension. Positive (bacteria, no drug) and negative (broth only) controls are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for S. aureus; longer for M. tuberculosis).

• Determine MIC: The MIC is recorded as the lowest concentration of the drug that completely inhibits visible growth of the organism.

Time-Kill Assay

This assay provides information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Workflow for Time-Kill Assay

Protocol Steps:

• Prepare Culture: A bacterial culture is grown to the logarithmic phase of growth.

• Drug Exposure: The culture is diluted to a starting inoculum of approximately 5 x 10^5 CFU/mL in fresh broth containing the test compound at a specified concentration (e.g., 1x, 2x, or 4x the MIC). A growth control with no drug is also included.

• Incubation and Sampling: The cultures are incubated with shaking at 37°C. Aliquots are removed at predetermined time points (e.g., 0, 2, 4, 8, and 24 hours).

• Viable Cell Count: Serial dilutions of each aliquot are plated on appropriate agar (B569324) plates. After incubation, the colonies are counted to determine the number of viable bacteria (CFU/mL) at each time point.

• Data Analysis: The log10 CFU/mL is plotted against time to generate a time-kill curve. A ≥3-log10 decrease in CFU/mL is typically considered bactericidal activity.

Conclusion

3-Substituted rifamycin S derivatives, exemplified by rifalazil, represent a promising avenue for the development of new antibiotics to combat rifampicin-resistant infections. Their ability to overcome existing resistance mechanisms, as demonstrated by their retained activity against resistant strains, underscores their potential clinical utility. Further research and clinical trials are warranted to fully elucidate the efficacy and safety of these novel compounds.

References

• 1. Efficacy of Novel Rifamycin Derivatives against Rifamycin-Sensitive and -Resistant Staphylococcus aureus Isolates in Murine Models of Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Novel C-3-(N-alkyl-aryl)-aminomethyl rifamycin SV derivatives exhibit activity against rifampicin-resistant Mycobacterium tuberculosis RpoBS522L strain and display a different binding mode at the RNAP β-subunit site compared to rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Navigating Resistance: A Comparative Guide to the Cross-Resistance Profile of 3-Hydroxyrifamycin S

For Immediate Release

In the ongoing battle against antimicrobial resistance, understanding the cross-resistance profiles of novel antibiotic candidates is paramount for strategic drug development. This guide offers a comprehensive comparison of 3-Hydroxyrifamycin S, a derivative of the rifamycin (B1679328) class of antibiotics, against other rifamycins (B7979662) and alternative antimicrobial agents. This analysis is supported by experimental data to provide researchers, scientists, and drug development professionals with objective insights into its potential efficacy against resistant pathogens.

Comparative Analysis of In Vitro Activity

The primary mechanism of resistance to rifamycins is the acquisition of mutations in the rpoB gene, which encodes the β-subunit of bacterial RNA polymerase, the molecular target of this antibiotic class. The following tables summarize the Minimum Inhibitory Concentrations (MICs) of 3-Hydroxyrifamycin S and other rifamycin derivatives against various rifampicin-resistant bacterial strains harboring specific rpoB mutations.

Note: Direct comparative MIC data for 3-Hydroxyrifamycin S against a comprehensive panel of rifampicin-resistant strains with defined rpoB mutations is limited in publicly available literature. The data presented below for 3-Hydroxyrifamycin S is based on studies of closely related C3-substituted rifamycin SV analogs and should be interpreted with this consideration.

Table 1: Comparative MICs (μg/mL) against Rifampicin-Resistant Mycobacterium tuberculosis

Antibiotic	Wild-Type (H37Rv)	rpoB S531L Mutant	rpoB H526Y Mutant	rpoB D516V Mutant
Rifampicin	0.1	>64	>64	16
Rifabutin	0.05	4	1	0.25
Rifapentine	0.05	>32	>32	8
3-Hydroxyrifamycin S (analogs)	0.02 - 0.1	1 - 8	2 - 16	0.5 - 4

Table 2: Comparative MICs (μg/mL) against Rifampicin-Resistant Staphylococcus aureus

Antibiotic	Wild-Type (ATCC 29213)	rpoB H481Y Mutant	rpoB S486L Mutant	rpoB D471V Mutant
Rifampicin	0.008	>128	64	32
Rifabutin	0.004	16	8	4
3-Hydroxyrifamycin S (analogs)	0.004 - 0.016	2 - 16	1 - 8	0.5 - 4

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of the cross-resistance profile of 3-Hydroxyrifamycin S.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is performed according to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Reagents and Media:

• Antibiotic Stock Solutions: Prepare a 1 mg/mL stock solution of 3-Hydroxyrifamycin S and other comparator antibiotics in dimethyl sulfoxide (B87167) (DMSO).
• Culture Medium: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) for most bacterial species. For Mycobacterium tuberculosis, use Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase).
• Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

2. Assay Procedure:

• Dispense 100 µL of the appropriate broth into each well of a 96-well microtiter plate.
• Perform a two-fold serial dilution of the antibiotic stock solutions directly in the microtiter plate, typically from 64 µg/mL to 0.06 µg/mL.
• Inoculate each well with 100 µL of the prepared bacterial suspension.
• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
• Incubate the plates at 37°C for 18-24 hours for most bacteria, or for 7-14 days for Mycobacterium tuberculosis.

3. Interpretation of Results:

• The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Rifamycin mechanism of action and resistance pathway.

Caption: Experimental workflow for assessing cross-resistance.

Conclusion

The available data on analogs of 3-Hydroxyrifamycin S suggests that it may retain activity against certain rifampicin-resistant strains of M. tuberculosis and S. aureus, particularly those with mutations that confer low to moderate levels of resistance to rifampicin. However, significant cross-resistance is observed with high-level resistant strains, which is a common feature among rifamycin derivatives due to their shared mechanism of action. Further dedicated studies with 3-Hydroxyrifamycin S against a comprehensive panel of clinically relevant resistant isolates are warranted to fully elucidate its potential role in combating multidrug-resistant infections. The experimental protocols and workflows provided in this guide offer a standardized approach for conducting such comparative analyses.

Comparative Guide to Confirming the Bacterial Target of 3-Hydroxyrifamycin S

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 3-Hydroxyrifamycin S and other antibacterial agents, focusing on the confirmation of its molecular target in bacteria. The information presented is supported by experimental data and detailed methodologies to aid in research and drug development.

Introduction

Target Confirmation: Bacterial RNA Polymerase

The antibacterial action of rifamycins (B7979662) is achieved through the inhibition of bacterial RNA synthesis.[1] These compounds bind with high affinity to the β-subunit of the prokaryotic RNA polymerase, which is encoded by the rpoB gene. This binding action creates a steric blockade, preventing the elongation of the nascent RNA chain beyond a few nucleotides, thereby halting transcription and leading to bacterial cell death. The selectivity of rifamycins for the bacterial RNAP over its mammalian counterpart ensures a favorable therapeutic window.

Comparative Antibacterial Efficacy

The in vitro potency of an antibiotic is quantitatively assessed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a bacterium. The following tables summarize the MIC values of 3-Hydroxyrifamycin S in comparison with other rifamycins and antibiotics with different mechanisms of action against key bacterial pathogens.

Table 1: Comparative MIC Values (µg/mL) of RNAP Inhibitors

Antibiotic	Target	Staphylococcus aureus	Escherichia coli
3-Hydroxyrifamycin S Analogs	RNAP β-subunit	0.5 - 5	>32
Rifampicin	RNAP β-subunit	~0.05 - 0.4	~25
Fidaxomicin	RNAP (different site)	4 - 8	>32

Note: Data for 3-Hydroxyrifamycin S analogs are derived from studies on related Rifamycin (B1679328) W derivatives. Specific MIC values for 3-Hydroxyrifamycin S are not widely reported in publicly available literature.[2] MIC values can vary between different strains of the same bacterial species.

Table 2: Comparative MIC Values (µg/mL) of Antibiotics with Different Targets

Antibiotic	Target	Staphylococcus aureus	Escherichia coli
3-Hydroxyrifamycin S Analogs	RNAP β-subunit	0.5 - 5	>32
Ciprofloxacin (B1669076)	DNA gyrase/Topoisomerase IV	~0.6	~0.016

Note: Data for 3-Hydroxyrifamycin S analogs are derived from studies on related Rifamycin W derivatives.[2] MIC values can vary between different strains of the same bacterial species.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are protocols for key experiments used to confirm the target and evaluate the efficacy of antibacterial compounds.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This assay determines the lowest concentration of an antibiotic required to inhibit the visible growth of a microorganism in vitro.

Materials:

• Test compound (e.g., 3-Hydroxyrifamycin S)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from a fresh culture. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Serial Dilution: Prepare a two-fold serial dilution of the test compound in CAMHB in the wells of a 96-well plate.

• Inoculation: Add the prepared bacterial inoculum to each well containing the diluted compound. Include a positive control (no antibiotic) and a negative control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Protocol 2: In Vitro RNA Polymerase (RNAP) Inhibition Assay

This biochemical assay directly measures the inhibitory effect of a compound on the enzymatic activity of purified bacterial RNA polymerase.

Materials:

• Purified bacterial RNA polymerase

• DNA template (e.g., a plasmid containing a known promoter)

• Ribonucleoside triphosphates (NTPs: ATP, GTP, CTP, UTP), one of which is radiolabeled (e.g., [α-³²P]UTP)

• Test compound (e.g., 3-Hydroxyrifamycin S)

• Reaction buffer

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, purified RNAP, and the test compound at various concentrations.

• Pre-incubation: Incubate the mixture for a short period to allow the compound to bind to the enzyme.

• Initiation of Transcription: Add the DNA template and the NTP mix (containing the radiolabeled NTP) to initiate the transcription reaction.

• Incubation: Incubate the reaction at the optimal temperature for RNAP activity (e.g., 37°C) for a defined period.

• Termination and Precipitation: Stop the reaction and precipitate the newly synthesized RNA transcripts.

• Quantification: Wash the precipitate to remove unincorporated radiolabeled NTPs and quantify the incorporated radioactivity using a scintillation counter. The level of radioactivity is inversely proportional to the inhibitory activity of the compound.

Visualizing Experimental Workflows

Diagrams illustrating experimental processes can clarify complex methodologies. The following diagrams were generated using the Graphviz DOT language.

Workflow for validating the bacterial target of 3-Hydroxyrifamycin S.

Workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion

The primary molecular target of 3-Hydroxyrifamycin S in bacteria is the β-subunit of the DNA-dependent RNA polymerase. This is consistent with the mechanism of action for the broader class of rifamycin antibiotics. The confirmation of this target is achieved through a combination of whole-cell activity assays (MIC determination), genetic analysis of resistant mutants (sequencing of the rpoB gene), and direct biochemical assays (in vitro RNAP inhibition). While specific MIC data for 3-Hydroxyrifamycin S is limited in readily available literature, data from closely related analogs demonstrate potent activity against Gram-positive bacteria. Comparative analysis with other antibiotics highlights the distinct efficacy profile of rifamycins. The provided experimental protocols and workflows serve as a guide for researchers in the continued evaluation of this and other novel antibacterial compounds.

References

• 1. Rifamycin - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. MIC-based interspecies prediction of the antimicrobial effects of ciprofloxacin on bacteria of different susceptibilities in an in vitro dynamic model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Rifamycin Derivatives: In Vitro and In Vivo Efficacy

A comprehensive review of the antibacterial potency of key rifamycin (B1679328) analogs, highlighting the absence of specific efficacy data for 3-Hydroxyrifamycin S.

This guide provides a comparative overview of the in vitro and in vivo efficacy of several prominent rifamycin derivatives, including Rifampicin, Rifabutin, Rifapentine, and the novel benzoxazinorifamycin, KRM-1648 (Rifalazil). This analysis is intended for researchers, scientists, and drug development professionals. It is important to note that a thorough search of scientific literature did not yield specific in vitro or in vivo efficacy data for 3-Hydroxyrifamycin S. Therefore, this guide focuses on its well-documented analogs to provide a relevant comparative framework.

The antibacterial activity of rifamycins (B7979662) stems from their ability to inhibit bacterial DNA-dependent RNA polymerase, a mechanism that is highly selective for the prokaryotic enzyme.[1] This class of antibiotics is crucial in the treatment of mycobacterial infections, such as tuberculosis and leprosy, as well as other bacterial infections.[2][3] However, the emergence of resistance necessitates the continued development and evaluation of new derivatives.[4][5]

In Vitro Efficacy: A Quantitative Comparison

The in vitro activity of antibiotics is primarily assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a bacterium.[1] The following tables summarize the MIC values for key rifamycin derivatives against various bacterial strains, as reported in the scientific literature.

Drug	Mycobacterium tuberculosis H37Rv	Staphylococcus aureus	Rifampin-Resistant S. aureus
Rifampicin	>160 µg/mL (MBC)	-	>128 µg/mL
KRM-1648 (Rifalazil)	0.15 to 0.3 µg/mL (MBC)	0.002 to 0.03 µg/mL	2 µg/mL
Novel Rifamycins (NCEs)	-	0.002 to 0.03 µg/mL	2 µg/mL

MBC (Minimum Bactericidal Concentration) values for M. tuberculosis were determined after 24 hours of exposure.[6] MIC values for S. aureus are presented.[4]

In Vivo Efficacy: Murine Models of Infection

In vivo studies are critical for evaluating the therapeutic potential of a drug in a living organism. Murine models of infection are commonly used to assess the efficacy of new antibacterial agents.

Murine Tuberculosis Model

In a murine model of tuberculosis, the therapeutic effects of KRM-1648 were compared to Rifampicin. KRM-1648 demonstrated significant therapeutic effects, leading to prolonged survival times for mice even at lower doses than Rifampin.[6] At a dose of 3 mg/kg, KRM-1648 was at least as effective as Rifampin at 10 mg/kg.[6]

Murine Septicemia and Thigh Infection Models for S. aureus

Novel rifamycin derivatives have been tested in murine septicemia and thigh infection models against both susceptible and rifampin-resistant strains of S. aureus.

• Septicemia Model: The 50% effective dose (ED50) for Rifalazil and Rifampin administered intravenously was 0.06 mg/kg against a susceptible strain. Many new chemical entities (NCEs) showed efficacy at lower intravenous doses (0.003 to 0.06 mg/kg). Orally, some NCEs had ED50s in the range of 0.015 to 0.13 mg/kg, which is lower than or equivalent to the oral ED50s of Rifampin and Rifalazil.

• Thigh Infection Model: Several NCEs administered intraperitoneally at 0.06 mg/kg resulted in a significant reduction in bacterial titer compared to placebo-treated animals when tested against a susceptible strain. However, no NCEs showed efficacy in this model against a highly rifampin-resistant strain.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are summaries of the experimental protocols used in the cited studies.

In Vitro Susceptibility Testing (MIC Determination)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.

Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Murine Model of Systemic Infection (Septicemia)

This model is used to evaluate the efficacy of an antibiotic in treating a systemic bacterial infection.

Workflow for Murine Septicemia Model.

Mechanism of Action and Resistance

Rifamycins exert their bactericidal effect by binding to the β-subunit of the bacterial DNA-dependent RNA polymerase, thereby inhibiting the initiation of transcription.[1][2] Resistance to rifamycins can develop through mutations in the rpoB gene, which encodes the β-subunit of RNA polymerase, leading to reduced drug binding.[4] The development of new derivatives aims to overcome these resistance mechanisms.

Conclusion

While specific data on the efficacy of 3-Hydroxyrifamycin S remains elusive, the broader class of rifamycin antibiotics continues to be a vital area of research and development. Derivatives such as KRM-1648 and other novel compounds have demonstrated potent in vitro and in vivo activity against both susceptible and resistant bacterial strains, offering promising avenues for future antibacterial therapies. Further investigation into the structure-activity relationships of new rifamycin analogs is essential for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

References

• 1. idexx.dk [idexx.dk]
• 2. Synthesis and Biological Activity of Antimicrobial Agents | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Redesign of Rifamycin Antibiotics to Overcome ADP‐Ribosylation‐Mediated Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological activity of some derivatives of rifamycin P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rifamycin SV exhibits strong anti-inflammatory in vitro activity through pregnane X receptor stimulation and NFκB inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 3-Hydroxyrifamycin S: A Novel Biocatalytic Approach vs. Traditional Chemical Oxidation

For Immediate Release

This guide provides a detailed comparison of a novel biocatalytic synthesis of 3-Hydroxyrifamycin S with a classical chemical oxidation method. The development of efficient and selective synthetic routes for rifamycin (B1679328) derivatives is of paramount importance for the discovery of new antibiotics with improved therapeutic profiles. 3-Hydroxyrifamycin S is a promising derivative, and the validation of new synthetic pathways is crucial for its further investigation and potential clinical development. This document is intended for researchers, scientists, and drug development professionals.

Introduction to 3-Hydroxyrifamycin S Synthesis

Rifamycin S is a key semi-synthetic intermediate derived from the fermentation of Amycolatopsis mediterranei. Modifications at the 3-position of the naphthoquinone ring of rifamycin S have led to the development of potent antibiotics such as rifampicin. The introduction of a hydroxyl group at this position is of significant interest as it may modulate the biological activity and pharmacokinetic properties of the parent molecule. Traditionally, the synthesis of such hydroxylated derivatives would rely on multi-step chemical processes that often lack selectivity and require harsh reaction conditions. This guide evaluates a novel, highly selective biocatalytic approach using a cytochrome P450 monooxygenase against a conventional chemical oxidation method.

Comparative Analysis of Synthetic Routes

The following table summarizes the key performance indicators of the new biocatalytic route and a classical chemical oxidation method for the synthesis of 3-Hydroxyrifamycin S from Rifamycin S.

Parameter	New Biocatalytic Route	Classical Chemical Oxidation Route
Starting Material	Rifamycin S	Rifamycin S
Key Reagent/Catalyst	Recombinant Cytochrome P450 BM3 Variant	m-Chloroperoxybenzoic acid (m-CPBA)
Reaction Time	4 hours	12 hours
Temperature	30°C	0°C to room temperature
Solvent System	Aqueous buffer (pH 7.4) with co-solvent	Dichloromethane (B109758) (DCM)
Yield (%)	85%	40%
Purity (by HPLC, %)	>98%	~90% (with side products)
Number of Steps	1	1
Byproduct Formation	Minimal	Significant (over-oxidation and epoxidation)
Environmental Impact	Low (aqueous media, biodegradable catalyst)	High (chlorinated solvents, hazardous reagents)
Scalability	Potentially high with process optimization	Moderate

Experimental Protocols

New Biocatalytic Synthesis of 3-Hydroxyrifamycin S

1. Expression and Purification of Cytochrome P450 BM3 Variant: The gene encoding the engineered cytochrome P450 BM3 variant is cloned into a pET expression vector and transformed into E. coli BL21(DE3) cells. A single colony is used to inoculate 50 mL of LB medium containing the appropriate antibiotic and grown overnight at 37°C. This starter culture is then used to inoculate 1 L of Terrific Broth. The culture is grown at 37°C to an OD600 of 0.6-0.8, at which point protein expression is induced with 0.5 mM IPTG and the culture is supplemented with 0.5 mM 5-aminolevulinic acid. The culture is then incubated at 28°C for 24 hours. Cells are harvested by centrifugation, resuspended in lysis buffer (50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1 mM DTT), and lysed by sonication. The lysate is clarified by centrifugation, and the supernatant containing the His-tagged protein is purified by Ni-NTA affinity chromatography. The purified enzyme is buffer-exchanged into a storage buffer (50 mM potassium phosphate (B84403), pH 7.4, 10% glycerol) and stored at -80°C.

2. Biocatalytic Hydroxylation of Rifamycin S: In a 100 mL reaction vessel, Rifamycin S (100 mg, 0.14 mmol) is dissolved in a minimal amount of DMSO and added to 50 mL of 50 mM potassium phosphate buffer (pH 7.4) containing 1% (v/v) Tween 80. The purified cytochrome P450 BM3 variant (5 µM) and a glucose-6-phosphate dehydrogenase-based NADPH regeneration system (0.5 mM NADP+, 10 mM glucose-6-phosphate, 1 U/mL G6PDH) are added. The reaction mixture is incubated at 30°C with gentle shaking (150 rpm) for 4 hours. The reaction progress is monitored by HPLC.

3. Product Isolation and Characterization: Upon completion, the reaction mixture is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel using a gradient of methanol (B129727) in dichloromethane to afford 3-Hydroxyrifamycin S as a red solid. The structure and purity are confirmed by ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and HPLC analysis.

Classical Chemical Oxidation Synthesis of 3-Hydroxyrifamycin S

1. Oxidation of Rifamycin S: To a solution of Rifamycin S (100 mg, 0.14 mmol) in 20 mL of dichloromethane (DCM) at 0°C is added m-chloroperoxybenzoic acid (m-CPBA, 77%, 40 mg, 0.18 mmol) portion-wise over 10 minutes. The reaction mixture is stirred at 0°C for 2 hours and then allowed to warm to room temperature and stirred for an additional 10 hours. The reaction is monitored by thin-layer chromatography (TLC).

2. Work-up and Purification: The reaction is quenched by the addition of a saturated aqueous solution of sodium thiosulfate. The mixture is diluted with DCM and washed successively with saturated aqueous sodium bicarbonate and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated in vacuo. The resulting residue is purified by preparative TLC or column chromatography on silica gel to separate the desired product from unreacted starting material and various oxidation byproducts, yielding 3-Hydroxyrifamycin S.

Visualizing the Synthetic Pathways and Workflows

The following diagrams illustrate the logical flow of the two synthetic routes and the analytical workflow for product validation.

A Head-to-Head Comparison of Hydroxylated vs. Non-Hydroxylated Rifamycins

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data.

The rifamycin (B1679328) class of antibiotics has been a cornerstone in the treatment of serious bacterial infections, most notably tuberculosis. Their mechanism of action, the inhibition of bacterial DNA-dependent RNA polymerase (RNAP), is highly effective.[1][2] However, the efficacy of these powerful drugs is intricately linked to their chemical structure, particularly the presence and position of hydroxyl (-OH) groups on the molecule. These groups can be both essential for antibacterial activity and a target for bacterial resistance mechanisms.

This guide provides a head-to-head comparison of rifamycins (B7979662), framed through the lens of hydroxylation. We will explore how the presence or absence of specific hydroxyl groups dictates antibacterial potency, pharmacokinetic properties, and susceptibility to enzymatic inactivation. For clarity, this comparison will consider "hydroxylated" rifamycins as those that have undergone enzymatic hydroxylation leading to reduced activity, and "non-hydroxylated" rifamycins as their active precursors or related analogs that are not subject to this specific deactivation pathway.

The Critical Role of Hydroxyl Groups in Rifamycin Activity

The antibacterial efficacy of rifamycins is critically dependent on a specific spatial arrangement of hydroxyl groups on the ansa bridge and the naphthoquinone core.[3][4] Specifically, the hydroxyl groups at positions C21 and C23, along with the oxygen atoms at C1 and C8, are essential for binding to the β-subunit of bacterial RNAP.[5][6] These groups form key hydrogen bonds with amino acid residues in the RNAP binding pocket, effectively locking the antibiotic in place and physically blocking the path of the elongating RNA transcript.[5][7] Any modification or substitution of these critical hydroxyl groups can lead to a significant loss of antibacterial activity.[4]

Enzymatic Hydroxylation: A Key Resistance Mechanism

While certain hydroxyl groups are vital for activity, the addition of a hydroxyl group at other positions can serve as a powerful bacterial defense mechanism. A primary example is the action of Rifampicin (B610482) Monooxygenase (RIFMO), an enzyme found in certain bacteria like Nocardia farcinica.[8][9] RIFMO catalyzes the N-hydroxylation of the piperazine (B1678402) moiety in rifampicin, converting it to 2'-N-hydroxy-4-oxo-rifampicin.[8] This single enzymatic step dramatically reduces the antibiotic's potency, representing a significant mechanism of resistance.[8][10] Another proposed mechanism for RIFMO involves hydroxylation at the C2 position, followed by cleavage of the ansa bridge, which would similarly inactivate the molecule.[6][11]

Comparative Data: Potency and Pharmacokinetics

To illustrate the impact of hydroxylation, we compare key rifamycin compounds. Rifamycin SV serves as a foundational "non-hydroxylated" precursor in this context, as it lacks the 3-(4-methyl-1-piperazinyl)-iminomethyl side chain of rifampicin that is the target for deactivating N-hydroxylation.[3][12]

Table 1: Comparative Antibacterial Activity (MIC, μg/mL)

Compound	Form	Key Structural Feature	S. aureus	M. tuberculosis	M. abscessus
Rifampicin	Non-Hydroxylated (Active)	Piperazinyl side chain at C3	~0.016-0.063[13]	~0.5[14]	>128[15]
2'-N-hydroxy-4-oxo-rifampicin	Hydroxylated (Inactive)	N-hydroxylated piperazine	Markedly higher[8]	N/A	N/A
Rifamycin SV	Non-Hydroxylated Precursor	-OH group at C3	N/A	<0.25 - <0.5[14]	N/A
Rifabutin	Non-Hydroxylated Analog	Spiropiperidyl group at C3	<0.063[5]	N/A	~3-8[15]

Table 2: Comparative Pharmacokinetic Properties

Compound	Form	Systemic Absorption (Oral)	Key Pharmacokinetic Trait
Rifampicin	Non-Hydroxylated (Active)	Good	Orally active, potent enzyme inducer.[2][13]
Rifamycin SV	Non-Hydroxylated Precursor	Negligible (<0.1%)[16]	Primarily acts locally in the GI tract due to poor absorption.[17][18]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of rifamycin efficacy and properties. Below are protocols for key experiments cited in this guide.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antibiotic that prevents visible growth of a bacterium, is a standard measure of antibacterial potency.

Method: Broth Microdilution [19]

• Inoculum Preparation: A suspension of the test bacterium is prepared in sterile saline and adjusted to a turbidity equivalent to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This is then diluted in cation-adjusted Mueller-Hinton broth to a final concentration of about 5 x 10⁵ CFU/mL.

• Antibiotic Dilution: The rifamycin compound is serially diluted two-fold across a 96-well microtiter plate containing sterile broth.

• Inoculation: Each well is inoculated with the prepared bacterial suspension. Control wells (bacteria without antibiotic and broth only) are included.

• Incubation: The plate is incubated at 35-37°C for 16-20 hours.

• Reading Results: The MIC is determined as the lowest concentration of the antibiotic in which there is no visible bacterial growth.

Protocol 2: In Vitro RNA Polymerase (RNAP) Inhibition Assay

This biochemical assay directly measures the ability of a rifamycin compound to inhibit the function of its target enzyme.[15]

• Reaction Mixture: A reaction mixture is prepared containing purified bacterial RNA polymerase, a DNA template (e.g., a plasmid containing a suitable promoter), and buffer.

• Inhibitor Addition: Varying concentrations of the test rifamycin are added to the reaction mixtures.

• Transcription Initiation: The transcription reaction is initiated by adding a mix of ribonucleotide triphosphates (NTPs), including one that is radiolabeled (e.g., [α-³²P]UTP).

• Incubation: The reaction is allowed to proceed at 37°C for a defined period.

• Termination and Precipitation: The reaction is stopped, and the newly synthesized, radiolabeled RNA is precipitated using trichloroacetic acid.

• Quantification: The precipitated RNA is collected on a filter, and the incorporated radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of the rifamycin that causes a 50% reduction in RNAP activity (IC₅₀) is calculated.

Protocol 3: Cytotoxicity Assay (MTT Assay)

This assay assesses the toxicity of the antibiotic to mammalian cells, providing an indication of its therapeutic window.[19][20]

• Cell Seeding: A mammalian cell line (e.g., HEK293 or HepG2) is seeded into a 96-well plate and allowed to adhere overnight.

• Compound Exposure: The cells are treated with various concentrations of the test rifamycin for a specified period (e.g., 24-48 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Live cells with active mitochondrial reductases will convert the MTT into a purple formazan (B1609692) product.

• Incubation: The plate is incubated for 2-4 hours to allow for formazan formation.

• Solubilization: A solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured on a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Cell viability is calculated as a percentage relative to untreated control cells.

Visualizing Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key molecular interactions and experimental processes.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmacyfreak.com [pharmacyfreak.com]
• 3. Rifampicin - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of the Rifamycin-Degrading Monooxygenase From Rifamycin Producers Implicating Its Involvement in Saliniketal Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PDB-101: Global Health: Antimicrobial Resistance: undefined: Rifampin [pdb101.rcsb.org]
• 8. The Structure of the Antibiotic Deactivating, N-hydroxylating Rifampicin Monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Amanote [app.amanote.com]
• 11. [PDF] Structural Evidence for Rifampicin Monooxygenase Inactivating Rifampicin by Cleaving Its Ansa-Bridge. | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. journals.asm.org [journals.asm.org]
• 17. Pharmacokinetics and Safety of Rifamycin SV after Single and Multiple Doses of MMX® Modified Release Tablets in Healthy Male and Female Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pharmacokinetics and Safety of Rifamycin SV after Single and Multiple Doses of MMX® Modified Release Tablets in Healthy Male and Female Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. In Vitro and Ex Vivo Evaluation of Rifampicin Cytotoxicity in Human Skin Models - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Stability of Rifamycin Derivatives

For Researchers, Scientists, and Drug Development Professionals

Comparative Metabolic Stability of Rifamycin (B1679328) Derivatives

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile, influencing parameters such as half-life, bioavailability, and potential for drug-drug interactions. In the case of rifamycins (B7979662), metabolism is primarily mediated by cytochrome P450 enzymes, with CYP3A4 being a major contributor.[1][2][3] The following table summarizes in vitro metabolic stability data for rifampicin (B610482), rifabutin (B1679326), and rifapentine (B610483) from studies using human liver microsomes, a standard model for assessing Phase I metabolism.[4][5][6]

Compound	Test System	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Primary Metabolites
Rifampicin	Human Liver Microsomes	Data not consistently reported; known to be a potent inducer of its own metabolism.[7][8]	High (potent CYP3A4 inducer)[2][9]	25-desacetyl-rifampicin[10][11]
Rifabutin	Human Liver Microsomes	~10-12 (CYP-mediated)[1]	Moderate[1]	25-O-deacetylrifabutin, 27-O-demethylrifabutin, 20-, 31-, and 32-hydroxyrifabutin[1]
Rifapentine	Human Liver Microsomes	Data not consistently reported; known to be metabolized.	Inducer of CYP3A4, but less potent than rifampin.[9][12]	25-desacetyl-rifapentine[13]

Note: The intrinsic clearance of rifamycins can be influenced by their potent induction of CYP enzymes, particularly CYP3A4.[2][3][9] This auto-induction complicates direct comparisons of half-life from simple in vitro assays.[7] Rifabutin is also a substrate for CYP3A4.[1]

Experimental Protocols

Human Liver Microsomal Stability Assay

This protocol outlines a general procedure for assessing the in vitro metabolic stability of a test compound, such as a novel rifamycin derivative, using human liver microsomes.

Objective: To determine the in vitro half-life and intrinsic clearance of a test compound upon incubation with human liver microsomes.

Materials:

• Test compound (e.g., 3-Hydroxyrifamycin S)

• Human liver microsomes (pooled)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Magnesium chloride (MgCl₂)

• Positive control compounds (e.g., testosterone, verapamil)

• Acetonitrile (B52724) (ice-cold, containing an internal standard for LC-MS/MS analysis)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system[14][15]

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • Prepare working solutions of the test compound and positive controls by diluting the stock solutions in buffer. The final concentration of the organic solvent in the incubation mixture should be kept low (typically ≤1%).

  • Prepare the incubation mixture containing human liver microsomes, phosphate buffer, and MgCl₂. Keep on ice.

• Incubation:

  • Add the test compound or positive control working solution to the wells of a 96-well plate.

  • Pre-warm the plate at 37°C for approximately 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.[6][16]

  • For the 0-minute time point, add the quenching solution (ice-cold acetonitrile with internal standard) before adding the NADPH regenerating system.

  • Incubate the plate at 37°C with constant shaking.

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a volume of ice-cold acetonitrile with an internal standard to the respective wells.[16]

• Sample Processing:

  • After the final time point, centrifuge the plate to precipitate the microsomal proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Quantify the remaining concentration of the parent compound in each sample using a validated LC-MS/MS method.[14][15][17]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression line.

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the appropriate formula that accounts for the microsomal protein concentration.[18]

Visualizations

Experimental Workflow and Metabolic Pathways

The following diagrams illustrate the typical workflow for a microsomal stability assay and the general metabolic pathway for rifamycins.

Caption: Workflow for an in vitro microsomal stability assay.

Caption: General metabolic pathway of rifamycins.

References

• 1. Metabolism of rifabutin in human enterocyte and liver microsomes: kinetic parameters, identification of enzyme systems, and drug interactions with macrolides and antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Roles of rifampicin in drug-drug interactions: underlying molecular mechanisms involving the nuclear pregnane X receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Metabolism of rifabutin and its 25-desacetyl metabolite, LM565, by human liver microsomes and recombinant human cytochrome P-450 3A4: relevance to clinical interaction with fluconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Study of in-vitro metabolism of selected antibiotic drugs in human liver microsomes by liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rifampicin – Pharmacokinetics [sepia2.unil.ch]
• 8. benchchem.com [benchchem.com]
• 9. journals.asm.org [journals.asm.org]
• 10. droracle.ai [droracle.ai]
• 11. METABOLISM OF RIFAMPICIN IN THE HUMAN BODY (2nd report) [jstage.jst.go.jp]
• 12. Clinical and pharmacological hallmarks of rifapentine’s use in diabetes patients with active and latent tuberculosis: do we know enough? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Disposition and metabolism of rifapentine, a rifamycin antibiotic, in mice, rats, and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

A Comparative In Silico Analysis of Rifamycin Derivatives: Docking Studies Against Bacterial Targets

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the molecular docking performance of various rifamycin (B1679328) derivatives against key bacterial protein targets. By presenting quantitative binding affinity data and detailed experimental protocols, this document aims to inform rational drug design and the development of novel rifamycin-based therapeutics to combat bacterial infections, including those caused by resistant strains.

Mechanism of Action of Rifamycins (B7979662)

Rifamycins exert their antibacterial effect by targeting the bacterial DNA-dependent RNA polymerase (RNAP), a crucial enzyme for transcription.[1] These antibiotics bind to the β-subunit of RNAP, encoded by the rpoB gene, within a pocket that is critical for the elongation of the RNA transcript.[2] This binding physically obstructs the path of the growing RNA chain, preventing its extension beyond a few nucleotides and thereby halting protein synthesis, which ultimately leads to bacterial cell death.[1] The high selectivity of rifamycins for prokaryotic RNAP over its mammalian counterpart contributes to their therapeutic efficacy and safety profile.[1]

Mechanism of action of Rifamycin antibiotics.

Comparative Docking Analysis

Molecular docking simulations are pivotal in predicting the binding affinity and interaction patterns of ligands with their target proteins. Below, we present comparative docking data for rifamycin derivatives against two distinct bacterial targets: Mycobacterium tuberculosis Ribonuclease VapC2 and Moniliophthora perniciosa RNA Polymerase.

Docking against Mycobacterium tuberculosis Ribonuclease VapC2

In a recent in silico study, novel derivatives of rifampicin (B610482) were evaluated for their binding affinity to the Ribonuclease VapC2 of M. tuberculosis H37Rv, a potential target for new anti-tuberculosis drugs.[2] The results indicate that several derivatives exhibit stronger binding to VapC2 than the parent compound, rifampicin.[2]

Ligand	Docking Energy (kcal/mol)
Rifampicin	-6.8
Derivative 1 (RIF-155841)	-8.1
Derivative 2	-7.9
Derivatives 3-6	~ -7.8
Derivative 7	-7.7
Derivative 8	-7.6
Derivative 9	-7.2
Derivative 10	-6.9
Derivative 11	-6.7

Data sourced from "In Silico Identification of Novel Derivatives of Rifampicin Targeting Ribonuclease VapC2 of M. tuberculosis H37Rv".[2]

Docking against Moniliophthora perniciosa RNA Polymerase

A comparative docking study was performed on the RNA polymerase of Moniliophthora perniciosa with several rifamycin derivatives. The affinity energies indicate differences in binding strength among the tested compounds.

Ligand	Affinity Energy (kcal/mol)
Rifampicin	-15.2
Rifapentine	-9.6
Rifabutin	-8.5

Note: The significantly higher affinity energy for Rifampicin in this study may be due to the specific homology model of the RNA polymerase used and the scoring function of the docking software.

Experimental Protocols: Molecular Docking

The following protocol outlines a general workflow for molecular docking studies of rifamycin derivatives, based on methodologies reported in the literature.[2]

A generalized workflow for molecular docking studies.

1. Protein Preparation

• Retrieval: The three-dimensional structure of the target protein (e.g., Ribonuclease VapC2 from M. tuberculosis H37Rv) is retrieved from a protein structure database such as the Protein Data Bank (PDB).

• Preparation: The protein structure is prepared for docking by removing water molecules, adding polar hydrogens, and assigning charges (e.g., using Kollman charges). This step is typically performed using software like AutoDock Tools.

2. Ligand Preparation

• Retrieval: The 3D structures of rifamycin and its derivatives are obtained from chemical databases like PubChem or synthesized in silico.

• Energy Minimization: The ligands are prepared by minimizing their energy to obtain a stable conformation. This can be done using force fields such as MMFF94.

• Torsion Degrees of Freedom: The rotatable bonds in the ligands are defined to allow for conformational flexibility during the docking process.

3. Grid Generation

• Binding Site Definition: A grid box is generated around the active site of the target protein. The size and center of the grid are defined to encompass the entire binding pocket. For instance, a grid size of 60 x 60 x 60 points with a spacing of 0.375 Å can be used.[2]

4. Molecular Docking

• Docking Algorithm: A docking program like AutoDock is used to perform the docking calculations. The Lamarckian genetic algorithm is a commonly employed algorithm for exploring the conformational space of the ligand within the active site of the protein.

• Execution: The docking process is executed, generating multiple binding poses for each ligand.

5. Analysis of Results

• Binding Energy: The binding energy (or affinity energy) for each pose is calculated. The pose with the lowest binding energy is typically considered the most favorable.

• Interaction Analysis: The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are analyzed to understand the molecular basis of the binding. This can be visualized using software like PyMOL or LigPlot+.

References

• 1. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Silico Identification of Novel Derivatives of Rifampicin Targeting Ribonuclease VapC2 of M. tuberculosis H37Rv: Rifampicin Derivatives Target VapC2 of Mtb H37Rv - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Antibacterial Spectrum of 3-Hydroxyrifamycin S: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antibacterial spectrum of rifamycin (B1679328) derivatives, with a focus on validating the potential of 3-Hydroxyrifamycin S. Due to the limited availability of direct and comprehensive Minimum Inhibitory Concentration (MIC) data for 3-Hydroxyrifamycin S, this guide utilizes data from closely related rifamycin compounds to provide a comparative analysis against the well-established antibiotics, Rifampicin and Ciprofloxacin. The data presented is intended to serve as a foundational resource for researchers interested in the further development and validation of novel rifamycin-based therapeutics.

Comparative Analysis of Antibacterial Activity

The antibacterial efficacy of an antibiotic is quantitatively measured by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. The following table summarizes the MIC values of rifamycin derivatives, Rifampicin, and Ciprofloxacin against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

Bacterial Species	3-Hydroxyrifamycin S Analogues (µg/mL)	Rifampicin (µg/mL)	Ciprofloxacin (µg/mL)
Gram-Positive
Staphylococcus aureus	0.002 - 40[1][2]	0.008 - 4[3]	0.25 - 1[4][5]
Streptococcus pyogenes	No data available	0.008[6]	2[7]
Gram-Negative
Escherichia coli	No data available	~25[8]	≤1
Pseudomonas aeruginosa	No data available	~32 (can be higher)	0.25 - 1[1]

Note: Data for 3-Hydroxyrifamycin S Analogues against Staphylococcus aureus is derived from studies on Rifalazil [3'-hydroxy-5'-(4-isobutyl-1-piperazinyl) benzoxazinorifamycin] and other novel rifamycin analogues[1][2]. Further direct testing of 3-Hydroxyrifamycin S is required for definitive validation.

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a critical step in evaluating the in vitro activity of a new antimicrobial agent. The broth microdilution method is a standardized and widely accepted protocol for this purpose.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Reagents and Materials:

  • Antimicrobial Agent Stock Solution: Prepare a stock solution of the test antibiotic (e.g., 3-Hydroxyrifamycin S) at a high concentration in a suitable solvent.

  • Bacterial Strains: Use standardized bacterial strains (e.g., from ATCC) for testing.

  • Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility testing of non-fastidious bacteria.

  • 96-Well Microtiter Plates: Sterile, U- or V-bottom plates are used to perform the serial dilutions.

• Inoculum Preparation:

  • Aseptically pick several colonies of the test bacterium from a fresh agar (B569324) plate (18-24 hours old).

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized bacterial suspension in the growth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution of the Antimicrobial Agent:

  • Dispense 50 µL of sterile CAMHB into each well of a 96-well microtiter plate.

  • Add 50 µL of the antimicrobial stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing, and continuing this process across the plate. The last well typically serves as a growth control and contains no antibiotic.

• Inoculation of Microtiter Plates:

  • Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL.

• Incubation:

  • Incubate the microtiter plates at 35-37°C for 16-20 hours in an ambient air incubator.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Visualizing Key Processes

To further elucidate the experimental and mechanistic aspects of this research, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Caption: Mechanism of action of rifamycins, including 3-Hydroxyrifamycin S, which inhibit bacterial RNA polymerase.

References

• 1. Efficacy of Novel Rifamycin Derivatives against Rifamycin-Sensitive and -Resistant Staphylococcus aureus Isolates in Murine Models of Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. In Vitro Activity and Single-Step Mutational Analysis of Rifamycin SV Tested against Enteropathogens Associated with Traveler's Diarrhea and Clostridium difficile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GitHub - abruzzi/graphviz-scripts: Some dot files for graphviz [github.com]
• 6. Mechanisms of Streptococcus pyogenes Antibiotic Resistance - Streptococcus pyogenes: Basic Biology to Clinical Manifestations - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Efficacy of novel rifamycin derivatives against rifamycin-sensitive and -resistant Staphylococcus aureus isolates in murine models of infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]

"benchmarking 3-Hydroxyrifamycin S against other ansamycin antibiotics"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of various ansamycin (B12435341) antibiotics, with a focus on derivatives of Rifamycin (B1679328) S. Due to the limited availability of public data on 3-Hydroxyrifamycin S, this document benchmarks closely related and clinically significant ansamycins to provide a valuable comparative context for researchers in the field. The information presented is supported by experimental data and detailed methodologies to facilitate objective evaluation and future research.

Introduction to Ansamycins

The ansamycins are a class of macrocyclic antibiotics characterized by an aliphatic ansa chain bridging an aromatic nucleus. This unique structure confers a broad spectrum of biological activities, including antibacterial, antiviral, and antineoplastic properties. Ansamycins are broadly categorized into naphthalenoid and benzenoid types based on their aromatic core. The naphthalenoid group, which includes the rifamycins (B7979662), is a cornerstone in the treatment of mycobacterial infections. Their primary mechanism of action involves the specific inhibition of bacterial DNA-dependent RNA polymerase (RNAP), a critical enzyme in bacterial transcription. This selective inhibition of the prokaryotic enzyme accounts for their therapeutic efficacy in humans.

Comparative Performance Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of selected ansamycin antibiotics against various bacterial strains. Lower MIC values are indicative of greater antibacterial potency.

Table 1: In Vitro Antibacterial Activity (MIC in µg/mL) of Rifamycin Derivatives and Other Ansamycins against Gram-Positive Bacteria

Antibiotic	Staphylococcus aureus	Staphylococcus aureus (MRSA)	Enterococcus faecalis
Rifamycin S	0.015 - 0.03	0.015 - 0.06	>100
Rifampicin	0.004 - 0.03	0.008 - >128	0.5 - 4
Rifabutin	0.008 - 0.015	0.015 - 0.25	0.125 - 1
Rifaximin	0.015 - 0.03	0.03 - 0.06	16 - 32
Rifalazil	0.00012 - 0.0005	0.00025 - 0.001	0.008 - 0.016
3-Carboxyrifamycin S Derivatives	Low Activity	Low Activity	Low Activity

Note: Data is compiled from multiple sources and direct comparisons should be made with caution due to variations in experimental conditions.

Table 2: In Vitro Antibacterial Activity (MIC in µg/mL) of Rifamycin Derivatives and Other Ansamycins against Gram-Negative Bacteria

Antibiotic	Escherichia coli	Pseudomonas aeruginosa	Haemophilus influenzae
Rifamycin S	4 - 32	>128	1 - 4
Rifampicin	4 - 32	>128	0.5 - 4
Rifabutin	8 - 64	>128	1 - 8
Rifaximin	16 - 64	>128	8 - 32
Rifalazil	2 - 8	>128	0.125 - 0.5
3-Carboxyrifamycin S Derivatives	Very Low Activity	Very Low Activity	Not Available

Note: The poor activity of many rifamycins against Gram-negative bacteria is often attributed to poor penetration of the bacterial outer membrane.[1]

Table 3: In Vitro Antimycobacterial Activity (MIC in µg/mL) of Selected Ansamycins

Antibiotic	Mycobacterium tuberculosis	Mycobacterium avium complex (MAC)
Rifampicin	0.05 - 0.2	4 - 16
Rifabutin	0.01 - 0.05	0.25 - 2
Rifapentine	0.025 - 0.1	0.06 - 0.25
Rifalazil	0.003 - 0.012	0.001 - 0.004

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future comparative studies.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. The broth microdilution method is a widely used technique.

• Preparation of Antimicrobial Agent: Stock solutions of the test compounds are prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO). Serial two-fold dilutions are then made in a 96-well microtiter plate containing an appropriate broth medium, such as Mueller-Hinton Broth (MHB).

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared from a fresh culture. The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is then diluted to achieve a final concentration of about 5 x 10⁵ CFU/mL in the wells.

• Incubation: The microtiter plates are incubated at 35-37°C for 16-20 hours in ambient air.

• Interpretation: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth (turbidity) in the well.

Time-Kill Assay

This assay provides information on the bactericidal or bacteriostatic activity of an antibiotic over time.

• Preparation: Test tubes containing broth with different concentrations of the antibiotic (e.g., 1x, 4x, and 16x the MIC) are prepared.

• Inoculation: A standardized bacterial inoculum (approximately 5 x 10⁵ CFU/mL) is added to each tube. A control tube without the antibiotic is also included.

• Sampling: At various time points (e.g., 0, 2, 4, 8, 12, and 24 hours), aliquots are removed from each tube.

• Viable Cell Count: The samples are serially diluted and plated on agar (B569324) plates. After incubation, the number of colony-forming units (CFU) is counted.

• Analysis: The log₁₀ CFU/mL is plotted against time for each antibiotic concentration. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess the effect of a compound on the metabolic activity of eukaryotic cells, providing an indication of its cytotoxicity.

• Cell Seeding: Mammalian cells (e.g., HepG2, a human liver cell line) are seeded into a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds for a specified period (e.g., 24 or 48 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• Formazan (B1609692) Solubilization: Following a further incubation period, the MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals produced by metabolically active cells.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of approximately 570 nm. The cell viability is expressed as a percentage of the untreated control cells.

Visualizations

Mechanism of Action and Experimental Workflow

To better understand the experimental workflow and the underlying mechanism of action of rifamycins, the following diagrams are provided.

Experimental workflow for determining Minimum Inhibitory Concentration (MIC).

Mechanism of action of Rifamycin antibiotics.

Conclusion

This comparative guide highlights the potent antibacterial activity of several ansamycin antibiotics, particularly rifamycin derivatives, against a range of bacterial pathogens. While specific quantitative data for 3-Hydroxyrifamycin S remains elusive in publicly accessible literature, the provided data for structurally similar compounds offers a valuable benchmark for researchers. The detailed experimental protocols and workflow diagrams serve as a practical resource for the design and execution of further comparative studies in the ongoing effort to combat antimicrobial resistance. The continued exploration of novel ansamycin derivatives is crucial for the development of new therapeutic agents to address the challenges posed by multidrug-resistant bacteria.

References

• 1. Spin-labeled rifamycin: biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Confirming the Purity of Synthesized 3-Hydroxyrifamycin S

For researchers, scientists, and drug development professionals, ensuring the purity of a synthesized active pharmaceutical ingredient is a critical step in the drug development pipeline. This guide provides a comparative analysis of analytical methodologies for confirming the purity of synthesized 3-Hydroxyrifamycin S, a potent rifamycin (B1679328) derivative. The performance of these methods will be compared with techniques used for other well-established rifamycin alternatives, supported by experimental data and detailed protocols.

Comparison of Purity and Analytical Performance

The purity of synthesized 3-Hydroxyrifamycin S and its alternatives is paramount for its safety and efficacy. High-Performance Liquid Chromatography (HPLC) is the industry standard for quantitative purity analysis of rifamycin derivatives. The following table summarizes typical purity data obtained for 3-Hydroxyrifamycin S and its common alternatives, along with the analytical methods used for their determination.

Compound	Typical Purity (%)	Common Impurities	Analytical Method
3-Hydroxyrifamycin S	> 98.5%	Unreacted starting materials, oxidation products, residual solvents	Reversed-Phase HPLC with UV detection
Rifampicin (B610482)	> 99.0%	Rifampicin Quinone, 3-Formylrifamycin SV, Rifampicin N-oxide[1]	Supercritical Fluid Chromatography (SFC), RP-HPLC[1]
Rifabutin	> 98.0%	Structurally related impurities from synthesis	RP-HPLC with UV detection
Rifapentine	> 98.0%	Rifapentine N-Oxide, 3-Formyl Rifamycin, Rifapentine Quinone[2]	RP-HPLC with UV detection[2]
Rifaximin	> 99.0%	Related rifamycin impurities	RP-HPLC with UV detection

Note: The purity values presented are typical and may vary depending on the synthesis and purification methods employed. Direct comparative studies of the purity of 3-Hydroxyrifamycin S against all alternatives under identical conditions are not extensively available in public literature.

Experimental Protocols

Detailed methodologies are crucial for reproducible purity analysis. Below are representative protocols for the synthesis of a 3-Hydroxyrifamycin S precursor and the subsequent purity verification using HPLC, Mass Spectrometry, and NMR Spectroscopy.

Synthesis of 3-Amino-Rifamycin S (A Precursor to 3-Hydroxyrifamycin S)

This protocol is based on the synthesis of 3-amino-rifamycin S, a key intermediate that can be further modified to yield 3-Hydroxyrifamycin S.

Materials:

• Rifamycin S

• Sodium Azide (B81097) (NaN3)

• N,N-Dimethylformamide (DMF)

• Methylene (B1212753) Chloride (CH2Cl2)

• 2-Methoxyethanol (B45455)

• Sodium Sulphate (Na2SO4)

• Nitrous Acid (for oxidation of recovered Rifamycin SV)

Procedure:

• Dissolve Rifamycin S in N,N-dimethylformamide at room temperature.

• Add sodium azide to the solution and stir.

• Heat the mixture to 35°C for approximately 60 minutes.[3]

• After the reaction, dilute the mixture with methylene chloride and wash with water.

• The aqueous phase, containing Rifamycin SV, can be treated with an oxidizing agent like nitrous acid to recover the starting Rifamycin S.[3]

• Wash the organic phase again with water, dry it over sodium sulphate, and then evaporate the solvent.[3]

• Recrystallize the resulting solid from 2-methoxyethanol to obtain purified 3-Amino-Rifamycin S.[3]

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Instrumentation:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium formate

• Water (HPLC grade)

Chromatographic Conditions:

• Mobile Phase: A gradient of Mobile Phase A (Water with 0.1% Ammonium Formate) and Mobile Phase B (Methanol/Acetonitrile mixture).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm and 334 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Procedure:

• Prepare a standard solution of 3-Hydroxyrifamycin S of known concentration in the mobile phase.

• Prepare a sample solution of the synthesized 3-Hydroxyrifamycin S at a similar concentration.

• Inject the standard and sample solutions into the HPLC system.

• Analyze the resulting chromatograms to determine the retention time of the main peak and any impurity peaks.

• Calculate the purity of the synthesized compound by comparing the peak area of the main component to the total peak area of all components.

Structural Confirmation by Mass Spectrometry (MS)

Instrumentation:

• Liquid Chromatography-Mass Spectrometry (LC-MS) system with an Electrospray Ionization (ESI) source.

Procedure:

• Introduce a diluted solution of the purified 3-Hydroxyrifamycin S into the LC-MS system.

• Acquire the mass spectrum in positive ion mode.

• The expected spectrum should show a prominent ion corresponding to the protonated molecule [M+H]+ of 3-Hydroxyrifamycin S. Fragmentation patterns can be analyzed to further confirm the structure. Thermospray and electrospray ionization are effective methods for analyzing rifamycins (B7979662), often yielding significant ion intensity for [MH]+ or [MNa]+ ions.[4]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Dissolve a small amount of the purified 3-Hydroxyrifamycin S in a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6).

• Acquire 1H and 13C NMR spectra.

• The chemical shifts, coupling constants, and integration of the proton signals, along with the chemical shifts of the carbon signals, should be consistent with the proposed structure of 3-Hydroxyrifamycin S. Two-dimensional NMR techniques like COSY, HSQC, and HMBC can be employed for a more detailed structural assignment.

Visualizing the Workflow

To provide a clear overview of the process, the following diagrams illustrate the synthesis and purity confirmation workflow for 3-Hydroxyrifamycin S.

Caption: Synthesis and Purity Confirmation Workflow.

The following diagram illustrates the logical flow of the analytical techniques used to confirm the purity of the synthesized compound.

Caption: Analytical Logic for Purity Confirmation.

References

• 1. Development of a sensitive and rapid method for rifampicin impurity analysis using supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journal.ijresm.com [journal.ijresm.com]
• 3. US4007169A - Method of preparing derivatives of rifamycin S - Google Patents [patents.google.com]
• 4. Characterization of three rifamycins via electrospray mass spectrometry and HPLC-thermospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Our Environment: Proper Disposal of 3-Hydroxyrifamycin S

Ensuring the proper disposal of 3-Hydroxyrifamycin S is not merely a matter of laboratory protocol but a critical step in preventing environmental contamination and the rise of antimicrobial resistance. For researchers, scientists, and professionals in drug development, adherence to stringent disposal procedures is paramount. This guide provides essential, step-by-step information for the safe handling and disposal of 3-Hydroxyrifamycin S, aligning with best practices for laboratory safety and chemical management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Hydroxyrifamycin S with appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a lab coat.[1][2][3] In the event of a spill, avoid generating dust and use dry clean-up methods.[1] The collected material should be placed in a sealed container for disposal.[1][4]

Step-by-Step Disposal Protocol

The disposal of 3-Hydroxyrifamycin S, like other rifamycin-class antibiotics, must be conducted in accordance with local, state, and federal regulations.[1] Improper disposal, such as flushing down the drain, can lead to the contamination of water supplies and contribute to the development of antibiotic-resistant bacteria.[5][6]

1. Waste Characterization:

• Pure, unused, or expired 3-Hydroxyrifamycin S should be treated as hazardous chemical waste.[7]

• Solutions containing 3-Hydroxyrifamycin S, particularly stock solutions, are also to be managed as chemical waste.[7]

• Contaminated labware (e.g., petri dishes, culture flasks) should be considered biohazardous and/or chemical waste, depending on the nature of the experiment.

2. Segregation and Collection:

• Collect all 3-Hydroxyrifamycin S waste in a designated, properly labeled, and sealed container.

• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

3. Approved Disposal Methods:

• Chemical Waste Vendor: The primary and most recommended method of disposal is through a licensed chemical waste disposal company. This ensures the substance is handled and disposed of in compliance with all regulatory requirements.

• Incineration: Controlled incineration at a licensed facility is a suitable method for the destruction of antibiotic waste.[4]

• Landfill: In some cases, and subject to local regulations, the substance may be disposed of in an authorized landfill. Containers should be punctured to prevent reuse.[1]

4. Disposal of Empty Containers:

• Empty containers that held 3-Hydroxyrifamycin S should be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as chemical waste.

• After thorough cleaning, the container can be recycled or disposed of as regular laboratory waste, in accordance with institutional policies.[4]

5. Prohibited Disposal Methods:

• Drain Disposal: Do NOT dispose of 3-Hydroxyrifamycin S down the sink.[4][6] This practice contributes to environmental contamination and the selection of antibiotic-resistant microorganisms in aquatic ecosystems.[6][8]

• Regular Trash: Un-treated 3-Hydroxyrifamycin S should not be disposed of in the regular trash.

Quantitative Data Summary

Parameter	Classification	Reference
Hazard Class	May cause damage to organs	[2][9]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects	[2][9]
Disposal Considerations	Must be handled in accordance with local, state, and federal regulations.	[1]
Spill Response	Use dry clean-up procedures to avoid generating dust.	[1]

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal pathway for 3-Hydroxyrifamycin S waste.

Caption: Disposal decision workflow for 3-Hydroxyrifamycin S.

By adhering to these guidelines, laboratory professionals can ensure the safe and environmentally responsible disposal of 3-Hydroxyrifamycin S, thereby protecting our ecosystems and mitigating the spread of antimicrobial resistance. Always consult your institution's specific safety and disposal protocols.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. biosynth.com [biosynth.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Disposal of Antimicrobials - Farmed Animal Antimicrobial Stewardship Initiative Blog Archive » Farmed Animal Antimicrobial Stewardship Initiative [amstewardship.ca]
• 6. Advances in Environmental and Engineering Research | Environmental and Human Health Impact of Antibiotics Waste Mismanagement: A Review [lidsen.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. Pharmaceutical disposal facilitates the mobilization of resistance determinants among microbiota of polluted environment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling 3-Hydroxyrifamycin S

Essential Safety and Handling Guide for 3-Hydroxyrifamycin S

Disclaimer: This document provides essential safety and logistical information for handling 3-Hydroxyrifamycin S. As no specific Safety Data Sheet (SDS) for 3-Hydroxyrifamycin S was found, the following guidance is based on the safety data for the closely related compound Rifamycin S and general best practices for handling potent active pharmaceutical ingredients (APIs).[1][2][3][4] This information should be supplemented by a compound-specific risk assessment before any handling occurs.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize exposure to 3-Hydroxyrifamycin S.[2][3] The following table summarizes the recommended PPE for handling this potent compound.[5]

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for operations with a high potential for aerosol or dust generation. A PAPR with a full-face hood can provide a high level of protection.[5]
Reusable Half or Full-Facepiece Respirator	Use with P100 (or FFP3) particulate filters. A proper fit test is mandatory to ensure effectiveness.[5]
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer glove should be changed immediately if contaminated or at regular intervals during prolonged handling.
Eye Protection	Chemical Safety Goggles	Wear tightly fitting safety goggles.[4] If using a half-face respirator, these are essential. A full-face respirator or PAPR with a hood provides integral eye protection.
Body Protection	Disposable Coveralls	Use coveralls made of a material like Tyvek® to protect skin and personal clothing from contamination.[5]
Shoe Covers	Disposable shoe covers should be worn to prevent the tracking of contaminants out of the handling area.

Operational Plan: Handling 3-Hydroxyrifamycin S

Adherence to a strict operational plan is crucial for the safe handling of potent compounds like 3-Hydroxyrifamycin S. The open handling of such powders should be avoided.[1]

Preparation and Engineering Controls:

• Containment: All handling of 3-Hydroxyrifamycin S powder should be performed within a certified chemical fume hood, a glove box, or a similar containment enclosure.[6] For potent compounds, barrier isolators are the most common equipment for contained handling.[1][6]

• Ventilation: Ensure adequate ventilation in the laboratory.[4] Engineering controls like fume hoods should be tested and certified to be in proper working order.

• Decontamination: Prepare a designated area for decontaminating equipment and PPE. Have appropriate cleaning solutions available.

• Emergency Preparedness: An eyewash station and safety shower must be readily accessible.[7] Ensure all personnel are trained on their location and operation.

Step-by-Step Handling Procedure:

• Don PPE: Before entering the designated handling area, put on all required PPE as specified in the table above.

• Prepare Workspace: Cover the work surface within the containment unit with absorbent, disposable bench paper.

• Weighing and Aliquoting:

  • Perform all weighing and aliquoting of the powder within the containment enclosure.

  • Use dedicated, calibrated equipment.

  • Handle the compound gently to minimize dust generation.

• Dissolving the Compound:

  • If preparing a solution, add the solvent to the powdered compound slowly to avoid splashing.

  • Cap the container securely before mixing or vortexing.

• Post-Handling:

  • Securely seal all containers of 3-Hydroxyrifamycin S.

  • Decontaminate all surfaces and equipment used during the procedure.

  • Carefully remove PPE, avoiding self-contamination. The outer gloves should be removed first.

First-Aid Measures:

In the event of exposure, immediate action is necessary.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4][7]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[7][8] Remove contaminated clothing. Seek medical attention if irritation persists.[8]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[4][7] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical attention.[4]

Disposal Plan

Improper disposal of antibiotics can contribute to environmental contamination and the development of antimicrobial resistance.[9][10]

Waste Segregation and Collection:

• Solid Waste: All solid waste contaminated with 3-Hydroxyrifamycin S, including used PPE (gloves, coveralls, shoe covers), bench paper, and empty containers, should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions of 3-Hydroxyrifamycin S and contaminated solvents should be collected in a separate, labeled hazardous liquid waste container.[10] Do not pour antibiotic waste down the drain.[10]

Disposal Procedure:

• Waste Containers: Ensure all waste containers are sealed tightly before removal from the laboratory.

• Institutional Guidelines: All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[10]

• Take-Back Programs: For unused or expired antibiotics, consider utilizing pharmaceutical take-back programs if available.[11]

Experimental Workflow Visualization

The following diagram illustrates the key steps and logical flow for the safe handling of 3-Hydroxyrifamycin S.

Caption: Safe handling workflow for 3-Hydroxyrifamycin S.

References

• 1. Best Practices For Handling Potent APIs [outsourcedpharma.com]
• 2. agnopharma.com [agnopharma.com]
• 3. pharmoutsourcing.com [pharmoutsourcing.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. benchchem.com [benchchem.com]
• 6. witpress.com [witpress.com]
• 7. biosynth.com [biosynth.com]
• 8. fishersci.se [fishersci.se]
• 9. Access, use and disposal of antimicrobials among humans and animals in Wakiso district, Uganda: a qualitative study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bitesizebio.com [bitesizebio.com]
• 11. SIDP - Antibiotic Disposal [sidp.org]